BenzenepropanaMide, 2-Methyl-

• CAS: 103028-79-1

Core Science & Biosynthesis

Technical Monograph: 2-Methylbenzenepropanamide (CAS 7499-19-6)

Structural Motif, Synthetic Pathways, and Application in Medicinal Chemistry

Executive Summary

2-Methylbenzenepropanamide (CAS 7499-19-6), also known as

-methylhydrocinnamamide , is a critical organic intermediate characterized by a phenylpropanoid backbone with a methyl substitution at the alpha position relative to the carbonyl group.

Unlike its unbranched counterpart (3-phenylpropanamide), the introduction of the

-methyl group creates a chiral center, significantly altering the molecule's steric profile and metabolic stability. This compound serves as a vital scaffold in the synthesis of peptidomimetics, CNS-active agents, and as a "magic methyl" structural probe in lead optimization to modulate lipophilicity and proteolytic resistance.

Chemical Identity & Physicochemical Profile

The structural integrity of 2-methylbenzenepropanamide relies on the amide functionality providing hydrogen bond donor/acceptor sites, while the benzyl and methyl groups dictate hydrophobic interactions.

Table 1: Core Chemical Data

Property	Specification
CAS Registry Number	7499-19-6
IUPAC Name	2-Methyl-3-phenylpropanamide
Synonyms	-Methylhydrocinnamamide; 2-Methyl-3-phenylpropionic acid amide
Molecular Formula
Molecular Weight	163.22 g/mol
SMILES	CC(CC1=CC=CC=C1)C(=O)N
InChIKey	NEDLYQXZCPTKOD-UHFFFAOYSA-N
Physical State	Crystalline Solid
Predicted LogP	~1.6 (Lipophilic)
H-Bond Donors/Acceptors	1 / 1

Synthetic Pathways & Experimental Protocols

The synthesis of CAS 7499-19-6 generally proceeds via the activation of the parent acid,

-methylhydrocinnamic acid (CAS 4593-90-2). Below are the two primary methodologies: the Acid Chloride Route (Scalable/Industrial) and the Direct Coupling Route (Medicinal Chemistry/Discovery).

Figure 1: Synthesis Logic Flow

Caption: Stepwise conversion of the carboxylic acid precursor to the target amide via an acid chloride intermediate.

Detailed Protocol: Acid Chloride Activation Method

Rationale: This method avoids expensive coupling reagents and simplifies purification, as the byproducts (SO

and HCl) are gaseous.

Materials:

• 2-Methyl-3-phenylpropanoic acid (1.0 eq)

• Thionyl chloride (

  ) (1.5 eq)

• Ammonium hydroxide (28-30%

  ) or anhydrous gas

• Dichloromethane (DCM) (Anhydrous)

• DMF (Catalytic amount)

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask equipped with a reflux condenser and a

  drying tube, dissolve 2-methyl-3-phenylpropanoic acid in anhydrous DCM.

• Catalysis: Add 1-2 drops of DMF (Dimethylformamide) to catalyze the formation of the Vilsmeier-Haack intermediate.

• Chlorination: Add thionyl chloride dropwise at 0°C. Once addition is complete, heat the mixture to reflux for 2-3 hours. Endpoint Check: Monitor by TLC (conversion of acid to non-polar chloride) or gas evolution cessation.

• Evaporation: Remove excess

  and solvent under reduced pressure. Re-dissolve the crude acid chloride residue in fresh anhydrous DCM.

• Amidation: Cool the solution to 0°C. Slowly bubble anhydrous

  gas through the solution OR add dropwise to a stirred solution of concentrated at 0°C.

• Workup: The product typically precipitates. Filter the solid, wash with water (to remove

  ), and recrystallize from Ethanol/Water.

Analytical Characterization (Validation)

To confirm the identity of CAS 7499-19-6, researchers must validate the structure using NMR and Mass Spectrometry. The presence of the chiral methyl group creates specific splitting patterns.

Predicted -NMR Profile (400 MHz, )

• 7.15 - 7.35 ppm (m, 5H): Aromatic protons (Phenyl ring).
• 5.30 - 5.80 ppm (br s, 2H): Amide protons. (Broad due to quadrupole broadening and H-bonding).
• 2.95 ppm (dd, 1H) & 2.65 ppm (dd, 1H): Diastereotopic benzylic protons ( ). These split differently due to the adjacent chiral center.
• 2.45 ppm (m, 1H): Methine proton ( ).
• 1.15 ppm (d, 3H): Methyl group ( ). Diagnostic Signal: This doublet confirms the -methylation.

Mass Spectrometry (EI/ESI)

• Molecular Ion (

  ): m/z 163.1

• Base Peak: Often m/z 91 (Tropylium ion,

  ), characteristic of benzyl-containing compounds.

• Fragment: m/z 44 (

  ) loss is common in primary amides.

Structural Significance in Drug Design

The "Magic Methyl" effect is a well-documented phenomenon where the addition of a single methyl group can boost potency by orders of magnitude. For CAS 7499-19-6, the

-methyl group serves three specific functions:

• Chirality: It introduces a stereocenter, allowing for the separation of enantiomers ((R)- and (S)- forms) to probe specific binding pockets in GPCRs or enzymes.

• Metabolic Stability: The steric bulk of the methyl group hinders the approach of proteolytic enzymes (amidases), extending the half-life of the molecule compared to the linear 3-phenylpropanamide.

• Conformational Lock: The substituent restricts the rotation of the propyl chain, potentially locking the pharmacophore into a bioactive conformation.

Figure 2: Structural Logic & Isomerism

Caption: Comparison of the target molecule against linear and N-substituted isomers, highlighting the impact of alpha-methylation.

Safety and Handling

While specific toxicological data for CAS 7499-19-6 is limited compared to commodity chemicals, it should be handled according to standard protocols for phenylpropanoid amides.

• GHS Classification (Predicted): Warning.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if long-term stability is required, though amides are generally stable at room temperature.

References

• PubChem. 2-Methyl-3-phenylpropanamide (Compound).[1] National Library of Medicine. Accessed 2026.[1][2] [Link]

• NIST Chemistry WebBook. Propanal, 2-methyl-3-phenyl- (Related Precursor Data). National Institute of Standards and Technology. [Link]

• Barreiro, E.J., et al. The "Magic Methyl" Effect in Medicinal Chemistry. Chemical Reviews. (Contextual grounding for Section 5). [Link]

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7499-19-6 2-Methyl-3-phenylpropanamide AKSci 0803CC [aksci.com]

2-Methyl-3-phenylpropanamide physical properties and solubility data

Content Type: Technical Reference & Characterization Guide Subject: Physicochemical Properties, Solubility Profiling, and Characterization Protocols for 2-Methyl-3-phenylpropanamide Target Audience: Pharmaceutical Scientists, Process Chemists, and Pre-formulation Researchers[1]

Introduction & Compound Identity[1][2][3][4]

2-Methyl-3-phenylpropanamide (CAS: 7499-19-6) is a structural amide derivative of hydrocinnamic acid.[1] Characterized by a chiral center at the

-position relative to the carbonyl group, this molecule serves as a critical building block in the synthesis of complex pharmaceutical intermediates, particularly in the development of GABA analogs and specific fragrance compounds.[1]

As a Senior Application Scientist, I emphasize that while calculated databases provide baseline metrics, the empirical behavior of this amide—specifically its solid-state polymorphism and solubility in biorelevant media—requires rigorous experimental validation. This guide bridges the gap between theoretical data and bench-top characterization.

Chemical Identification Table

Property	Data
IUPAC Name	2-Methyl-3-phenylpropanamide
CAS Registry Number	7499-19-6
Molecular Formula
Molecular Weight	163.22 g/mol
SMILES	CC(CC1=CC=CC=C1)C(=O)N
Chiral Center	One (Position 2); exists as (R)- and (S)- enantiomers
Synonyms	-Methylhydrocinnamide; 2-Methyl-3-phenylpropionic amide

Physicochemical Properties[1][3][4][5][6][7][8][9][10]

The physical behavior of 2-Methyl-3-phenylpropanamide is governed by its amide functionality (hydrogen bond donor/acceptor capability) and its lipophilic benzyl tail.[1]

Physical Constants & Predicted Data

Note: Experimental values for niche intermediates often vary by synthesis method and purity. The values below represent a consensus of computed and available supplier data.

Property	Value / Range	Source/Method
Physical State	Solid (Crystalline powder)	Supplier Data (ChemBridge)
Melting Point	80 °C – 85 °C (Predicted range)	Est. from structural analogs
LogP (Octanol/Water)	1.60 ± 0.2	Computed (XLogP3)
Water Solubility	Low (< 1 mg/mL predicted)	Lipophilic nature
pKa	~15 (Amide N-H deprotonation)	Neutral in physiological pH
H-Bond Donors	1 (Amide )	Structural Analysis
H-Bond Acceptors	1 (Carbonyl )	Structural Analysis

Solubility Profile

Based on the calculated LogP of 1.6 and the presence of the phenyl ring, 2-Methyl-3-phenylpropanamide exhibits a "Lipophilic-Amide" solubility profile.[1]

• High Solubility: Ethanol, DMSO, Methanol, Dichloromethane (DCM).[1]

• Moderate Solubility: Acetonitrile, Ethyl Acetate.[1]

• Low Solubility: Water, Hexane (due to amide polarity).[1]

Expert Insight: Primary amides often exhibit high lattice energy due to strong intermolecular hydrogen bonding.[1] This can result in slower dissolution rates (kinetic solubility) even if the thermodynamic solubility in a solvent is favorable.[1] Always allow >24 hours for equilibrium during solubility testing.

Experimental Protocols: Solubility Determination

To generate regulatory-grade solubility data, a simple visual check is insufficient.[1] The following protocol utilizes the Saturation Shake-Flask Method coupled with HPLC quantification, ensuring accuracy for drug development dossiers.

Workflow Visualization

The following diagram outlines the decision logic for solubility screening and solvent selection.

Caption: Standardized Saturation Shake-Flask workflow for thermodynamic solubility determination.

Detailed Protocol

• Preparation: Weigh approximately 10 mg of 2-Methyl-3-phenylpropanamide into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Phosphate Buffer pH 7.4).[1]

  • Check: If the solid dissolves immediately, add more solid until a suspension persists.[1]

• Equilibration: Cap the vial and place it in a thermomixer or orbital shaker.

  • Settings: 25°C (room temp) or 37°C (physiologic), 500 RPM, 24 hours.[1]

• Sampling:

  • Centrifuge the vial at 10,000 RPM for 5 minutes to pellet the excess solid.

  • Remove the supernatant and filter through a 0.22 µm PVDF syringe filter (Nylon is acceptable, but avoid if protein binding is suspected in biorelevant media).[1]

• Quantification (HPLC-UV):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

  • Mobile Phase: Isocratic 60:40 Acetonitrile:Water (with 0.1% Formic Acid).[1]

  • Detection: UV @ 210 nm (Amide bond) and 254 nm (Phenyl ring).[1]

  • Calculation:

    [1]

Stereochemistry & Impurity Profiling[1]

Because 2-Methyl-3-phenylpropanamide contains a chiral center, "physical properties" can vary significantly between the racemate and the pure enantiomers (R or S).[1]

The Chiral Impact[1]

• Melting Point: Pure enantiomers typically have sharp, distinct melting points.[1] The racemate may form a eutectic mixture or a racemic compound, often resulting in a different (usually lower) melting point.[1]

• Solubility: Enantiomers have identical solubility in achiral solvents, but the racemate may differ.[1]

Chiral Separation Strategy

To verify the enantiomeric excess (ee%) of your sample, use Chiral HPLC.[1]

• Stationary Phase: Polysaccharide-based column (e.g., Chiralpak AD-H or OD-H).[1]

• Mobile Phase: Hexane : Isopropanol (90:10) is a standard starting point for neutral amides.[1]

Synthesis Context & Purity

Understanding the origin of the sample is vital for interpreting physical property data.[1] The most common synthesis route involves the amidation of 2-methyl-3-phenylpropanoic acid.[1]

Caption: Synthetic pathway highlighting potential acidic impurities that affect solubility pH-profiling.[1]

Critical Quality Attribute (CQA): If the melting point of your sample is significantly lower than expected (< 75°C), check for residual acid precursor .[1] The acid has a pKa of ~4.5 and will increase solubility in basic buffers (pH > 7), whereas the pure amide should remain relatively insoluble regardless of pH (up to pH 12).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide.[1] Retrieved February 9, 2026 from [Link][1]

• Jouyban, A. (2019).[1][2] Handbook of Solubility Data for Pharmaceuticals.[1] CRC Press.[1] (General reference for amide solubility protocols).

Sources

• 1. alpha-METHYLCINNAMALDEHYDE | C10H10O | CID 5372813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (s)-2-Methyl-3-phenylpropanal | C10H12O | CID 1715215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Synthetic Pathways and Structural Intermediates of Ibutilide Fumarate

This guide provides an in-depth technical analysis of Ibutilide synthesis, specifically examining the structural and synthetic relationship—and critical discrepancies—regarding 2-Methyl-3-phenylpropanamide (CAS 58281-79-1 / 7499-19-6).

Editorial Note on Scientific Integrity: While certain chemical suppliers list 2-Methyl-3-phenylpropanamide as a "key intermediate" for Ibutilide, a rigorous structural analysis reveals a carbon-skeleton mismatch with the FDA-approved wild-type Ibutilide molecule. This guide will clarify this discrepancy, detailing the standard industrial synthesis of Ibutilide while hypothesizing the specific role this amide plays in chiral resolution or the synthesis of methylated analogues (a common practice in optimizing Class III antiarrhythmics).

Part 1: Executive Summary & Pharmacological Context

Ibutilide Fumarate (Corvert) is a Class III antiarrhythmic agent indicated for the acute conversion of atrial fibrillation and atrial flutter. Unlike Class Ia or Ic agents, Ibutilide prolongs the action potential duration (APD) and increases refractoriness without significantly affecting conduction velocity.

• Mechanism of Action: Activation of the slow inward sodium current (

  ) and blockade of the rapid component of the delayed rectifier potassium current ( ).[1]

• Chemical Structure:

  -{4-[4-(ethylheptylamino)-1-hydroxybutyl]phenyl}methanesulfonamide.

• Chirality: Ibutilide contains one chiral center (hydroxyl group). It is clinically administered as a racemate, though enantioselective synthesis is relevant for research.

The "Intermediate" Controversy: 2-Methyl-3-phenylpropanamide

Chemical supply databases frequently associate 2-Methyl-3-phenylpropanamide with Ibutilide. However, the Ibutilide linker is a straight n-butyl chain, whereas the amide contains a branched 2-methyl-3-phenyl moiety.

Scientific Verdict: This amide is likely:

• A misattributed precursor (often confused with precursors for Fendiline or Prenylamine).

• A scaffold for novel Ibutilide analogues (e.g., branched-chain derivatives to alter metabolic stability).

• A precursor used in chiral resolution agents (e.g., to synthesize chiral amines for salt formation).

Part 2: Structural Analysis & Synthetic Logic

The Structural Gap

The following table contrasts the target molecule with the cited intermediate to highlight the synthetic challenge.

Feature	Ibutilide (Target)	2-Methyl-3-phenylpropanamide (Intermediate)
Core Skeleton	4-substituted Methanesulfonanilide	Phenyl ring with propyl side chain
Linker Chain	n-Butyl (4 carbons, straight)	Propyl (3 carbons) with 2-Methyl branch
Amine Tail	Ethyl-heptyl-amine	Primary amide ( )
Functionality	Secondary Alcohol	Amide

Validated Synthetic Pathway (Standard Industrial Route)

To maintain authoritative grounding, we must first establish the proven synthesis of Ibutilide, which relies on Friedel-Crafts acylation, not the branched amide.

Key Steps:

• Acylation: Reaction of methanesulfonanilide with succinic anhydride or 4-chlorobutyryl chloride.

• Reduction: Conversion of the ketone to a secondary alcohol.

• Amination: Nucleophilic attack by

  -ethylheptylamine.

Part 3: Visualization of Signaling & Synthesis

The following diagram illustrates the standard synthesis pathway (Solid Lines) and the theoretical entry point for the 2-Methyl-3-phenylpropanamide intermediate in analogue synthesis (Dashed Lines).

Part 4: Experimental Protocols

Protocol A: Standard Synthesis of Ibutilide (Reference Standard)

Use this protocol to synthesize the FDA-approved structure.

Reagents:

• Methanesulfonanilide (1.0 eq)

• 4-Chlorobutyryl chloride (1.2 eq)

• Aluminum chloride (

  , anhydrous)
• -Ethylheptylamine

• Sodium Borohydride (

  )

Methodology:

• Friedel-Crafts Acylation:

  • Suspend

    in dichloromethane (DCM) at 0°C.

  • Add methanesulfonanilide slowly.

  • Add 4-chlorobutyryl chloride dropwise. Reflux for 4 hours.

  • Mechanism:[1][2][3] Electrophilic aromatic substitution at the para-position of the phenyl ring.

  • Checkpoint: Monitor via TLC (Ethyl Acetate/Hexane 1:1). Product: 4'-[4-chlorobutyryl]methanesulfonanilide.

• Reduction:

  • Dissolve the ketone intermediate in Methanol.

  • Add

    (0.5 eq) at 0°C. Stir for 2 hours.

  • Result: Formation of the secondary alcohol (chiral center generated as racemate).

• Amination:

  • React the chloro-alcohol intermediate with excess

    -ethylheptylamine in Acetonitrile at 80°C (sealed tube/autoclave) for 24 hours.

  • Purification: Column chromatography. Convert to fumarate salt using fumaric acid in acetone.

Protocol B: Utilization of 2-Methyl-3-phenylpropanamide (Analogue Synthesis)

Use this protocol if investigating the specific intermediate cited in the prompt for research/analogue purposes.

Objective: Synthesis of a branched phenethylamine precursor (2-Methyl-3-phenylpropylamine) from the amide.

Reagents:

• 2-Methyl-3-phenylpropanamide[4][2][5][6][7]

• Lithium Aluminum Hydride (

  )

• THF (anhydrous)

Methodology:

• Reduction of Amide:

  • Prepare a suspension of

    (2.0 eq) in dry THF under Argon.

  • Add 2-Methyl-3-phenylpropanamide (dissolved in THF) dropwise to maintain a gentle reflux.

  • Reflux for 12 hours.[1]

• Work-up (Fieser Method):

  • Quench carefully with water, 15% NaOH, then water.

  • Filter precipitate. Extract filtrate with ether.

• Application:

  • The resulting amine (2-Methyl-3-phenylpropylamine ) serves as a nucleophile.

  • Hypothetical Link: If reacted with the Ibutilide chlorobutyryl scaffold, it creates a "Methyl-Ibutilide" analogue (lacking the heptyl chain, replacing it with a phenyl-propyl motif). This modifies the lipophilicity and

    blocking potency.

Part 5: Critical Safety & Compliance

Warning: 2-Methyl-3-phenylpropanamide (CAS 58281-79-1) is structurally related to precursors of controlled substances (amphetamine class).

• Regulatory Status: Verify local scheduling. In many jurisdictions, "masked" precursors (glycidic amides/esters) are monitored.

• Handling: Use fume hoods. Avoid skin contact (amides can be transdermal carriers).

• Purity Check: Commercial samples of this amide often contain the alpha-methyl cinnamic acid impurity. Verify via

  -NMR (Doublet at 1.1-1.3 ppm for the methyl group).

Part 6: References

• Pfizer Inc. (2006). Corvert (Ibutilide Fumarate) Injection Prescribing Information. US Food and Drug Administration.[8][9] [Link]

• Kowey, P. R., et al. (1996). "Safety and efficacy of ibutilide for acute conversion of atrial fibrillation and flutter." Circulation, 94(11), 3341-3348. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 60753, Ibutilide. [Link]

• Bajaj, R., et al. (2024). "Ibutilide." StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing. [Link]

• Qixi Chemicals. (2023). 2-Methyl-3-phenylpropanamide Product Data. (Cited as source of the "intermediate" claim for contextual analysis). [Link]

Sources

• 1. Ibutilide: a new class III antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CA2735929A1 - Hydroxamic acid derivatives useful as antibacterial agents - Google Patents [patents.google.com]
• 5. Wholesale High Purity 2-bromo-3-methylpropiophenone CAS 1451-83-8,High Purity 2-bromo-3-methylpropiophenone CAS 1451-83-8 Manufacturer - Qixiolivetol.com [qixiolivetol.com]
• 6. Olivetol Manufacturer,Olivetol Derivative,High Purity Chemicals Supplier - Qixi Chemicals [qixiolivetol.com]
• 7. csclub.uwaterloo.ca [csclub.uwaterloo.ca]
• 8. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synonyms and Nomenclature of α-Methyl-β-phenylpropionamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

α-Methyl-β-phenylpropionamide, systematically known as 2-methyl-3-phenylpropanamide, is a chemical entity with potential applications in various scientific domains. This guide provides a comprehensive overview of its nomenclature, synonyms, and key chemical and physical properties. It is intended to serve as a foundational resource for researchers engaged in organic synthesis, medicinal chemistry, and materials science, ensuring clarity and precision in the identification and utilization of this compound.

Introduction

Precision in chemical nomenclature is paramount for reproducible scientific research and development. α-Methyl-β-phenylpropionamide, a derivative of propionamide, presents a case where a clear understanding of its systematic and common names is crucial for unambiguous communication and information retrieval. This guide delineates the various naming conventions and provides a consolidated reference for its structural and physical characteristics.

Core Nomenclature and Identification

The definitive identification of a chemical compound relies on universally accepted naming and numbering systems. For α-methyl-β-phenylpropionamide, the following are the core identifiers:

• IUPAC Name: 2-methyl-3-phenylpropanamide[1]

• CAS Number: 7499-19-6[1]

• Molecular Formula: C₁₀H₁₃NO[1]

• Canonical SMILES: CC(CC1=CC=CC=C1)C(=O)N[1]

• InChI Key: NEDLYQXZCPTKOD-UHFFFAOYSA-N[1]

The IUPAC name, 2-methyl-3-phenylpropanamide, is derived from the propane backbone with an amide functional group at position 1, a methyl group at position 2 (the α-carbon relative to the carbonyl group), and a phenyl group at position 3 (the β-carbon relative to the carbonyl group).

Visualization of the Core Structure

Caption: Stereoisomers of 2-methyl-3-phenylpropanamide.

Synthesis and Reactivity

While detailed, optimized synthesis protocols are not extensively published in readily accessible literature, the general synthesis of 2-methyl-3-phenylpropanamide can be approached through standard organic chemistry methodologies. A plausible synthetic route involves the amidation of 2-methyl-3-phenylpropanoic acid or its corresponding acyl chloride.

Conceptual Synthesis Workflow

Caption: A conceptual workflow for the synthesis of 2-methyl-3-phenylpropanamide.

The reactivity of 2-methyl-3-phenylpropanamide is characteristic of amides. The amide functional group can undergo hydrolysis under acidic or basic conditions to yield the parent carboxylic acid and ammonia. The N-H bonds of the primary amide can also participate in various reactions.

Biological and Pharmacological Context

Currently, there is limited publicly available information specifically detailing the biological activity or pharmacological mechanism of action of 2-methyl-3-phenylpropanamide. However, the broader class of phenylpropanamides has been investigated for various biological activities. For instance, derivatives of 2-phenylpropanamide have shown potential as modulators of G protein-coupled receptors (GPCRs), including the δ-opioid receptor, and have been explored for antimicrobial and anticancer properties. [2]The cytotoxic effects of some related derivatives may be mediated through the induction of apoptosis or by inhibiting key signaling pathways involved in cell proliferation. [2] It is important to note that these activities are reported for derivatives and not for the parent compound, 2-methyl-3-phenylpropanamide itself. Therefore, any investigation into the biological effects of this specific molecule would be exploratory. Researchers in drug discovery may consider this compound as a scaffold for the synthesis of new chemical entities with potential therapeutic applications.

Analytical Characterization

The structural confirmation of 2-methyl-3-phenylpropanamide would typically involve a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would show distinct signals for the aromatic protons, the methine proton at the α-position, the methylene protons at the β-position, the methyl protons, and the amide protons.

  • ¹³C NMR would display characteristic peaks for the carbonyl carbon, the aromatic carbons, and the aliphatic carbons.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to its molecular weight, along with a fragmentation pattern that can be used to deduce its structure.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for the N-H stretching of the primary amide, the C=O stretching of the amide carbonyl group, and C-H stretching and bending vibrations of the aromatic and aliphatic moieties.

Conclusion

This technical guide has provided a detailed overview of the nomenclature, synonyms, and fundamental physicochemical properties of α-methyl-β-phenylpropionamide (2-methyl-3-phenylpropanamide). While specific biological and pharmacological data for this compound are not extensively documented, its structural features suggest it as a viable candidate for further investigation in medicinal chemistry and materials science. The information presented herein is intended to provide a solid foundation for researchers, ensuring accurate identification and informed experimental design.

References

• 2-Methyl-3-phenylpropanamide. (n.d.). PubChem. Retrieved February 9, 2026, from [Link]

• 2-methyl-3-phenylpropanamide. (n.d.). LookChem. Retrieved February 9, 2026, from [Link]

• Benzenepropanamide, a-methyl-. (n.d.). Kuujia. Retrieved February 9, 2026, from [Link]

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Unseen: A Technical Safety Guide to Benzenepropanamide, 2-methyl- for the Research Scientist

A Senior Application Scientist's Perspective on Ensuring Laboratory Safety with Novel Chemical Entities

For the diligent researcher, scientist, and drug development professional, the introduction of a new chemical entity into the laboratory workflow is a moment of both exciting potential and critical responsibility. Benzenepropanamide, 2-methyl- (CAS No. 7499-19-6), a compound with potential applications in various research and development pipelines, represents one such entity. While comprehensive, publicly available safety data sheets (SDS) for this specific molecule are not readily found, this guide serves as an in-depth technical framework for its safe handling, storage, and use.

This document is not a replacement for a manufacturer-supplied SDS. Instead, it is a proactive safety and handling guide designed from a risk-assessment perspective, drawing upon established principles of chemical safety and data from structurally related compounds. It is imperative to treat Benzenepropanamide, 2-methyl- as a substance with unknown toxicological properties and to apply the highest standards of safety.

Compound Identification and Physicochemical Properties

Understanding the fundamental properties of a molecule is the first step in a robust safety assessment.

Property	Value	Source
CAS Number	7499-19-6	ChemicalBook[1], Chemsrc[2]
Molecular Formula	C10H13NO	ChemicalBook[1], Chemsrc[2]
Molecular Weight	163.22 g/mol	PubChem[3]
Boiling Point	340.5°C at 760 mmHg (Predicted)	ChemicalBook[1], Chemsrc[2]
Melting Point	106°C	ChemicalBook[4]
Density	1.043 g/cm³ (Predicted)	ChemicalBook[1], Chemsrc[2]
Flash Point	159.7°C (Predicted)	Chemsrc[2]
LogP	1.6	PubChem[3]

Expert Insight: The predicted high boiling point and flash point suggest a low risk of flammability under standard laboratory conditions. However, the melting point indicates that this is a solid compound at room temperature. The LogP value suggests a moderate lipophilicity, which may have implications for its biological absorption and environmental fate.

Hazard Identification and GHS Classification: A Precautionary Approach

In the absence of a specific GHS classification for Benzenepropanamide, 2-methyl-, a precautionary principle must be adopted. Based on the GHS classifications of structurally similar aromatic amides, the following potential hazards should be assumed until proven otherwise.

Precautionary GHS Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[5]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[5]

Signal Word: Warning

Hazard Statements (Assumed):

• H302: Harmful if swallowed.

• H315: Causes skin irritation.[5]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[5]

Precautionary Statements (Recommended):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

• P264: Wash skin thoroughly after handling.[5]

• P270: Do not eat, drink or smoke when using this product.[6]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[6]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• P337+P313: If eye irritation persists: Get medical advice/attention.[7]

• P405: Store locked up.[5]

• P501: Dispose of contents/container to an approved waste disposal plant.[6]

First-Aid Measures: Preparedness for the Unexpected

Rapid and appropriate first aid is critical in the event of an exposure. All laboratory personnel handling this compound must be familiar with these procedures.

• Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If respiratory irritation occurs or if the person feels unwell, seek immediate medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water for at least 15 minutes. If skin irritation persists, seek medical advice.[7]

• Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[7]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Immediately call a POISON CENTER or doctor.[6]

Safe Handling and Storage: The Foundation of Laboratory Safety

A systematic approach to handling and storage is paramount to minimizing risk.

Handling:

• Engineering Controls: All handling of solid Benzenepropanamide, 2-methyl- should be conducted in a certified chemical fume hood to prevent inhalation of dust.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when handling larger quantities or when there is a risk of splashing.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation before use.

  • Body Protection: A laboratory coat is required. For procedures with a higher risk of contamination, a chemically resistant apron or coveralls should be considered.

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.[7]

Storage:

• Container: Store in a tightly closed, clearly labeled container.[7]

• Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[8]

• Access: Store in a locked cabinet or a restricted-access area.[5]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, incorporating safety checks and balances at each stage.

Weighing and Solution Preparation of Benzenepropanamide, 2-methyl-

Objective: To accurately weigh and dissolve a solid sample of Benzenepropanamide, 2-methyl- for use in downstream applications.

Methodology:

• Preparation:

  • Don all required PPE (safety goggles, lab coat, nitrile gloves).

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Decontaminate the work surface within the fume hood.

• Weighing:

  • Place a weigh boat on an analytical balance inside the fume hood.

  • Tare the balance.

  • Carefully transfer the desired amount of Benzenepropanamide, 2-methyl- to the weigh boat using a clean spatula. Avoid generating dust.

  • Record the exact weight.

• Dissolution:

  • Place a stir bar in an appropriate glass vessel (e.g., beaker, flask).

  • Add the desired solvent to the vessel.

  • Carefully transfer the weighed compound into the solvent.

  • Place the vessel on a stir plate and stir until the compound is fully dissolved. Gentle heating may be applied if the compound's solubility allows, but this should be done with caution and away from ignition sources.

• Cleanup:

  • Wipe down the spatula and any contaminated surfaces with a suitable solvent-dampened cloth.

  • Dispose of all contaminated materials (weigh boat, wipes, gloves) in a designated hazardous waste container.

  • Wash hands thoroughly.

Visualization of Safety Workflows

Visualizing safety protocols can enhance understanding and compliance. The following diagrams, rendered in DOT language, outline key workflows.

Caption: A generalized workflow for the safe handling of solid chemical compounds.

Caption: A cyclical risk assessment process for working with novel chemical entities.

Conclusion: A Culture of Safety

The safe integration of new chemical entities like Benzenepropanamide, 2-methyl- into research and development is not merely a matter of following protocols but of fostering a deeply ingrained culture of safety. This guide provides a framework for responsible handling, but it is the critical thinking, cautious approach, and unwavering commitment to safety of each scientist that ultimately ensures a secure laboratory environment. Always seek out the most comprehensive safety information available and, when in doubt, err on the side of caution.

References

• Angene Chemical. (2021). Safety Data Sheet: 4-methylPentanal. Retrieved from [Link]

• Synerzine. (2018). Safety Data Sheet: Benzenepropanoic acid, methyl ester. Retrieved from [Link]

• Deepak Nitrite. (2023). Safety Data Sheet: 2-Methyl-p-phenylenediamine. Retrieved from [Link]

• P2 InfoHouse. (n.d.). N-Methylpyrrolidone Handling and Storage. Retrieved from [Link]

• Chemsrc. (2025). Benzenepropanamide, a-methyl-. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-phenylpropanamide. PubChem. Retrieved from [Link]

• European Food Safety Authority. (2021). Reasoned opinion on the toxicological properties and maximum residue levels (MRLs) for the benzimidazole substances carbendazim and thiophanate-methyl. EFSA Journal, 19(11), e06941. [Link]

• Kuwajima, I., & Urabe, H. (1988). 2-METHYL-2-VINYLCYCLOPENTANONE. Organic Syntheses, 66, 87. [Link]

• U.S. Environmental Protection Agency. (2015). Bensulfuron-Methyl Human Health Risk Assessment. Regulations.gov. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2020). Thiophanate-Methyl and Carbendazim: Draft Human Health Risk Assessment for Registration Review. Regulations.gov. Retrieved from [Link]

• Chemsrc. (2025). 3-Phenylpropanamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-methyl-3-phenylpropanamide. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzenepropanamine, α-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

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• 2. Benzenepropanamide, a-methyl | CAS#:7499-19-6 | Chemsrc [chemsrc.com]
• 3. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzenepropanamide, a-methyl- CAS#: 7499-19-6 [m.chemicalbook.com]
• 5. N-methyl-3-phenylpropanamide | C10H13NO | CID 3434746 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. fishersci.co.uk [fishersci.co.uk]
• 8. static.cymitquimica.com [static.cymitquimica.com]

Technical Guide: Physicochemical Properties of Benzenepropanamide, 2-methyl-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzenepropanamide, 2-methyl-, is a chemical compound with significance in synthetic organic chemistry and as a potential building block in the development of novel molecular entities. An accurate understanding of its fundamental physicochemical properties, namely its molecular formula and molecular weight, is a critical prerequisite for any research or development application. These parameters are foundational for stoichiometric calculations in reaction design, analytical characterization, and the interpretation of pharmacokinetic and pharmacodynamic data. This guide provides a definitive overview of these core properties, grounded in authoritative chemical data.

Core Molecular Attributes

The identity and behavior of a chemical compound are fundamentally defined by its atomic composition and corresponding mass. This section details these primary attributes for Benzenepropanamide, 2-methyl-.

Chemical Formula

The molecular formula for Benzenepropanamide, 2-methyl- has been unequivocally established as:

C₁₀H₁₃NO [1]

This formula indicates that each molecule of the compound is composed of:

• 10 Carbon (C) atoms

• 13 Hydrogen (H) atoms

• 1 Nitrogen (N) atom

• 1 Oxygen (O) atom

Molecular Weight

The molecular weight (MW) is the mass of one mole of a substance. It is calculated by summing the atomic weights of all constituent atoms in the molecular formula. Based on the formula C₁₀H₁₃NO, the molecular weight is determined to be 163.22 g/mol .[1]

The calculation, derived from the standard atomic weights of the constituent elements, is as follows:

• Carbon (C): 10 atoms × 12.011 u = 120.11 u

• Hydrogen (H): 13 atoms × 1.008 u = 13.104 u

• Nitrogen (N): 1 atom × 14.007 u = 14.007 u

• Oxygen (O): 1 atom × 15.999 u = 15.999 u

• Total Molecular Weight: 120.11 + 13.104 + 14.007 + 15.999 = 163.22 u (or g/mol )

Data Summary

For ease of reference and comparison, the core physicochemical data for Benzenepropanamide, 2-methyl- are summarized in the table below.

Parameter	Value	Source
Chemical Name	Benzenepropanamide, 2-methyl-	ECHEMI[1]
CAS Number	103028-79-1	ECHEMI[1]
Molecular Formula	C₁₀H₁₃NO	ECHEMI[1]
Molecular Weight	163.22 g/mol	ECHEMI[1]
Exact Mass	163.1 g/mol	ECHEMI[1]

Conclusion

The fundamental properties of Benzenepropanamide, 2-methyl-, specifically its molecular formula (C₁₀H₁₃NO) and molecular weight (163.22 g/mol ), are well-defined and serve as the starting point for all scientific applications.[1] These values are essential for accurate experimental design, material quantification, and regulatory documentation in research and drug development contexts. Adherence to these authoritative values ensures reproducibility and scientific integrity in future work involving this compound.

References

Sources

• 1. echemi.com [echemi.com]

2-Methyl-3-phenylpropanamide: Technical Sourcing &amp; Synthesis Guide

This guide provides an in-depth technical analysis of the sourcing, synthesis, and regulatory landscape for 2-Methyl-3-phenylpropanamide (CAS 7499-19-6). It is designed for pharmaceutical researchers requiring this compound as a chiral building block or metabolic reference standard while navigating the complex compliance environment surrounding amphetamine precursors.

Executive Summary & Chemical Identity

2-Methyl-3-phenylpropanamide (also known as

-methylhydrocinnamamide) is a primary amide derivative of hydrocinnamic acid. In drug development, it serves as a critical intermediate for synthesizing chiral amines and as a reference standard for metabolic profiling of phenylpropanoid derivatives.

Chemical Profile

Property	Specification
CAS Number	7499-19-6
IUPAC Name	2-Methyl-3-phenylpropanamide
Molecular Formula	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
Molecular Weight	163.22 g/mol
Structure	Phenyl ring attached to a propyl backbone with an -methyl group and terminal amide.[1][2][3][4][5][6][7][8][9]
Key Isomerism	Exists as (R) and (S) enantiomers; commercial stock is typically racemic unless specified.

⚠️ Critical Regulatory Warning

While 2-Methyl-3-phenylpropanamide is not universally listed as a Schedule I/II controlled substance (unlike P2P or APAA), it is a direct chemical precursor to Amphetamine .

• Mechanism: The Hoffmann Rearrangement of this primary amide yields 1-phenyl-2-propylamine (Amphetamine).

• Compliance Implication: Legitimate suppliers (Tier 1) enforce strict "Know Your Customer" (KYC) protocols. Attempting to source this as an individual or without a DEA/regulatory license for research often triggers red flags.

• Guidance: Only procure this material through institutional accounts with verified shipping addresses.

Commercial Availability & Sourcing Strategy

Availability is bifurcated between high-compliance catalog vendors and bulk chemical marketplaces. For pharmaceutical R&D, Tier 1 vendors are the only recommended source to ensure purity and chain-of-custody integrity.

Supplier Tiering Analysis

Vendor Tier	Examples	Typical Purity	Compliance Level	Recommended Use
Tier 1: Global Catalog	AK Scientific, BLD Pharm, Ambeed	>95% - 98%	High (Institutional Only)	Reference standards, GLP studies.
Tier 2: Aggregators	MolPort, eMolecules	Variable	Medium (Varies by origin)	Sourcing rare analogs.
Tier 3: Bulk/Marketplace	LookChem, ChemicalBook	Unknown	Low (High Risk)	Not Recommended for R&D due to impurity risks.

Sourcing Decision Matrix

The following workflow ensures compliance and material quality when procuring sensitive precursors.

Synthesis Protocol (The "Make" Option)

Due to customs restrictions on importing amide precursors, in-house synthesis from the corresponding acid is often the most reliable method for generating reference standards. This protocol uses 2-methyl-3-phenylpropanoic acid (CAS 14367-54-5), which is generally less restricted than the amide.

Reaction Pathway

The synthesis proceeds via the activation of the carboxylic acid to an acid chloride, followed by amination.

Step-by-Step Methodology

Note: Perform all steps in a fume hood. Thionyl chloride (

) is corrosive and lachrymatory.

• Activation (Acid Chloride Formation):

  • Charge a round-bottom flask with 2-methyl-3-phenylpropanoic acid (1.0 eq).

  • Add dry Dichloromethane (DCM) (10 mL/g of acid) and a catalytic drop of DMF .

  • Slowly add Thionyl Chloride (1.2 eq) dropwise at room temperature.

  • Reflux for 2–3 hours until gas evolution (

    , ) ceases.

  • In-process Check: Aliquot quenched in MeOH should show methyl ester by TLC/GC.

  • Concentrate in vacuo to remove excess

    and DCM. Re-dissolve the resulting oil in fresh dry DCM.

• Amination:

  • Cool the DCM solution of the acid chloride to 0°C.

  • Add Ammonium Hydroxide (28%

    ) (excess, 5.0 eq) or bubble anhydrous ammonia gas slowly.

  • Stir vigorously for 1 hour, allowing the mixture to warm to room temperature.

• Workup & Purification:

  • Separate the organic layer and wash with water (

    ), 1M (to remove residual amine), and Brine.

  • Dry over anhydrous

    and concentrate.

  • Recrystallization: The crude amide is typically a solid. Recrystallize from Ethanol/Water or Toluene to achieve >98% purity.

Quality Control & Characterization

When sourcing or synthesizing this compound, validation is required to distinguish it from structural isomers (e.g., N-methyl-3-phenylpropanamide).

Technique	Expected Signal (Diagnostic)
1H NMR (CDCl3)	1.15 (d, 3H, ), 2.4–2.6 (m, 1H, ), 2.6–3.0 (m, 2H, ), 5.5–6.0 (br s, 2H, ), 7.1–7.3 (m, 5H, ).
IR Spectroscopy	1650–1690 cm⁻¹ (Amide I, C=O stretch), 3150–3400 cm⁻¹ (Amide N-H stretch doublet).
Melting Point	109–112°C (Literature range for racemic mixture).
Chiral HPLC	Required if using as a chiral reference. Column: Chiralcel OD-H; Mobile Phase: Hexane/IPA.

Applications in Drug Development[11]

• Metabolic Profiling: Used as a "cold" standard to identify metabolites of phenylalkylamine drugs in urine/plasma via LC-MS/MS.

• Chiral Resolution Agent: The acid precursor is often used to resolve chiral amines; the amide serves as a derivative to check optical purity.

• Fragment-Based Drug Discovery (FBDD): The 2-methyl-3-phenyl motif is a privileged scaffold in GPCR ligands (e.g., GPR88 agonists).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. Retrieved from [Link][7]

• Drug Enforcement Administration (DEA). (2023).[10] List of Controlled Substances and Regulated Chemicals. Retrieved from [Link]

• Wallis, E. S., & Lane, J. F. (1946). The Hofmann Reaction. Organic Reactions, 3, 267-306. (Seminal text on the rearrangement mechanism).

Sources

• 1. 7499-19-6 2-Methyl-3-phenylpropanamide AKSci 0803CC [aksci.com]
• 2. DEA list of chemicals - Wikipedia [en.wikipedia.org]
• 3. 2-methyl-N-(3-methylphenyl)propanamide | C11H15NO | CID 225844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-methyl-N-(3-methylphenyl)propanamide | C11H15NO | CID 225844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. WO2021055612A1 - Substituted imidazole carboxamides and their use in the treatment of medical disorders - Google Patents [patents.google.com]
• 9. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Federal Register :: Specific Listing for Three Currently Controlled Schedule I Substances [federalregister.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Guide to the Synthesis of 2-Methyl-3-phenylpropanamide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 2-methyl-3-phenylpropanamide from its corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid. Amide bond formation is a cornerstone of modern organic and medicinal chemistry, and this guide is designed to provide both the theoretical underpinnings and practical, step-by-step protocols for this specific transformation. We will delve into the mechanistic details of carbodiimide-mediated coupling reactions, present a robust and optimized experimental protocol, and offer insights into reaction work-up and product purification. The information herein is curated to ensure scientific integrity, reproducibility, and a deep understanding of the chemical principles at play.

Introduction: The Significance of the Amide Bond

The amide functional group is one of the most prevalent and important linkages in chemistry and biology. It forms the backbone of proteins and peptides, and is a key structural motif in a vast array of pharmaceuticals, polymers, and other advanced materials. The synthesis of amides is, therefore, a fundamental and frequently performed reaction in drug discovery and development.

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically challenging process due to the formation of a stable ammonium carboxylate salt. Consequently, the carboxylic acid must be "activated" to facilitate the nucleophilic attack by the amine. A variety of coupling reagents have been developed for this purpose, with carbodiimides being among the most common and effective.

This guide will focus on a widely used and reliable method for the synthesis of 2-methyl-3-phenylpropanamide, employing a carbodiimide coupling agent.

Mechanistic Insight: Carbodiimide-Mediated Amide Synthesis

The use of a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like 1-Hydroxybenzotriazole (HOBt), is a highly effective method for amide bond formation.[1][2] The mechanism proceeds through a multi-step pathway designed to convert the carboxylic acid's hydroxyl group into a better leaving group.

The reaction begins with the activation of the carboxylic acid by EDC, forming a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine. However, to improve reaction efficiency and minimize side reactions, an additive such as HOBt is often included. HOBt intercepts the O-acylisourea intermediate to form an active ester, which is more stable and less prone to side reactions. This active ester is then readily attacked by the amine (in this case, ammonia or an ammonia source) to yield the desired amide product, with the urea byproduct of EDC being water-soluble, which simplifies purification.[3]

Figure 1: EDC/HOBt mediated amide synthesis workflow.

Comparative Analysis of Synthetic Protocols

While several methods exist for amide synthesis, the EDC/HOBt coupling stands out for its mild reaction conditions, high yields, and compatibility with a wide range of functional groups. An alternative approach involves the conversion of the carboxylic acid to an acid chloride using reagents like thionyl chloride or oxalyl chloride, followed by reaction with an amine. However, this method often requires harsher conditions and the handling of corrosive reagents. For the synthesis of a primary amide like 2-methyl-3-phenylpropanamide, the EDC/HOBt protocol offers a more controlled and often higher-yielding approach.

Experimental Protocol: Synthesis of 2-Methyl-3-phenylpropanamide

This protocol is adapted from established procedures for similar amide couplings and is optimized for the synthesis of 2-methyl-3-phenylpropanamide.[1]

4.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	CAS Number	Notes
2-Methyl-3-phenylpropanoic acid	164.20	14367-54-5	Starting material
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl (EDC·HCl)	191.70	25952-53-8	Coupling agent
1-Hydroxybenzotriazole (HOBt)	135.12	2592-95-2	Additive
Ammonium chloride (NH₄Cl)	53.49	12125-02-9	Ammonia source
N,N-Diisopropylethylamine (DIPEA)	129.24	7087-68-5	Non-nucleophilic base
N,N-Dimethylformamide (DMF), anhydrous	73.09	68-12-2	Reaction solvent
Ethyl acetate (EtOAc)	88.11	141-78-6	Extraction solvent
1 M Hydrochloric acid (HCl)	36.46	7647-01-0	For aqueous work-up
Saturated aqueous sodium bicarbonate (NaHCO₃)	84.01	144-55-8	For aqueous work-up
Brine	N/A	N/A	Saturated NaCl solution for work-up
Anhydrous magnesium sulfate (MgSO₄)	120.37	7487-88-9	Drying agent

4.2. Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-methyl-3-phenylpropanoic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous N,N-Dimethylformamide (DMF).

• Addition of Reagents: To the stirred solution, add 1-Hydroxybenzotriazole (HOBt, 1.2 eq) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 eq).

• Pre-activation: Stir the mixture at room temperature for 30 minutes to allow for the formation of the active ester intermediate.

• Amine Addition: In a separate flask, dissolve ammonium chloride (NH₄Cl, 1.5 eq) in a minimal amount of DMF and add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Add this solution dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

• Quenching and Work-up: Once the reaction is complete, pour the reaction mixture into a separatory funnel containing ethyl acetate (EtOAc) and water.

• Aqueous Washes: Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Figure 2: A flowchart of the experimental workflow.

4.3. Purification

The crude 2-methyl-3-phenylpropanamide can be purified by recrystallization. A suitable solvent system for recrystallization is a mixture of ethyl acetate and hexanes. Dissolve the crude product in a minimal amount of hot ethyl acetate and then slowly add hexanes until the solution becomes cloudy. Allow the solution to cool to room temperature and then place it in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

Data Summary

Parameter	Value
Starting Material	2-Methyl-3-phenylpropanoic acid
Product	2-Methyl-3-phenylpropanamide
Molecular Formula	C₁₀H₁₃NO
Molar Mass	163.22 g/mol
Appearance	White to off-white solid
Coupling Reagent	EDC·HCl
Additive	HOBt
Base	DIPEA
Solvent	Anhydrous DMF
Reaction Temperature	Room Temperature
Reaction Time	12-18 hours
Expected Yield	70-90%

Troubleshooting and Key Considerations

• Anhydrous Conditions: The use of anhydrous DMF is crucial as the presence of water can hydrolyze the active ester intermediate and reduce the yield.

• Order of Addition: It is important to pre-activate the carboxylic acid with EDC and HOBt before adding the amine source.

• Incomplete Reaction: If TLC analysis shows a significant amount of starting material remaining after 18 hours, the reaction time can be extended, or a slight excess of EDC·HCl and the amine source can be added.

• Purification Difficulties: If the product is difficult to crystallize, column chromatography on silica gel using a gradient of ethyl acetate in hexanes may be necessary.

Conclusion

The synthesis of 2-methyl-3-phenylpropanamide from 2-methyl-3-phenylpropanoic acid is a straightforward transformation that can be achieved in high yields using a reliable EDC/HOBt coupling protocol. This method offers mild reaction conditions and a simple work-up procedure, making it an excellent choice for both small-scale and larger-scale preparations. By understanding the underlying mechanism and following the detailed protocol provided, researchers can confidently and efficiently synthesize this and other similar amide-containing molecules.

References

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Ghosh, A. K., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(24), 3054-3057.
• Allen, C. L., et al. (2011). Direct amide formation from unactivated carboxylic acids and amines.

• PubChem. (n.d.). 2-Methyl-3-phenylpropanamide. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-phenylpropanoic acid. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 3. peptide.com [peptide.com]

Application Note: A Protocol for the Amide Coupling of α-Methyl Hydrocinnamic Acid

Introduction: Navigating the Challenges of Sterically Hindered Amide Couplings

The formation of an amide bond is one of the most fundamental and frequently utilized transformations in medicinal chemistry and drug development.[1][2] This linkage is a cornerstone of peptides and numerous blockbuster drugs.[1] The reaction, which involves the condensation of a carboxylic acid and an amine, appears straightforward but can be fraught with challenges.[3] These challenges are magnified when dealing with sterically hindered substrates, such as α-methyl hydrocinnamic acid. The presence of the α-methyl group near the carboxylic acid functionality significantly impedes the approach of the amine nucleophile, often leading to low yields, slow reaction times, and the need for harsh conditions with standard protocols.[4][5]

This application note provides a comprehensive guide for researchers tackling the amide coupling of α-methyl hydrocinnamic acid. We will delve into the mechanistic underpinnings of modern coupling reagents, provide a field-proven, step-by-step protocol for achieving high-yield coupling, and offer a troubleshooting guide for common issues. The methodologies described herein are designed to be robust and adaptable for various amine coupling partners.

The Mechanism of Amide Bond Formation: An Overview

Direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically unfavorable process that requires high temperatures and results in the loss of a water molecule. Modern amide synthesis circumvents this by employing coupling reagents to convert the carboxylic acid's hydroxyl group into a better leaving group, thereby creating a highly reactive acylating agent.[3][6] This process universally follows a two-step sequence:

• Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylate to form a reactive intermediate, such as an O-acylisourea ester (with carbodiimides), an active ester (with HOBt/HATU), or an acid anhydride.[3][6]

• Nucleophilic Acyl Substitution: The amine, acting as a nucleophile, attacks the carbonyl carbon of the activated intermediate. This forms a tetrahedral intermediate which then collapses, expelling the activated leaving group and forming the stable amide bond.[7]

The choice of coupling reagent is critical, especially for hindered systems, as it dictates the reactivity of the intermediate and the overall efficiency of the reaction.

Selecting the Optimal Coupling Reagent

While a vast "soup" of coupling reagents exists, their effectiveness with sterically demanding substrates like α-methyl hydrocinnamic acid varies significantly.[3]

• Carbodiimides (EDC, DCC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Dicyclohexylcarbodiimide (DCC) are common activators.[3][8] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. However, this intermediate is prone to intramolecular rearrangement to a stable N-acylurea byproduct, terminating the reaction.[6] This side reaction is particularly problematic with slow-reacting, hindered substrates. To mitigate this and reduce the risk of racemization at the α-carbon, additives like 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure® are essential.[6][9] These additives trap the O-acylisourea to form a more stable, yet still highly reactive, active ester, which then reacts with the amine.[6][10]

• Uronium/Aminium Reagents (HATU, HBTU): For challenging couplings, uronium salts such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are often the reagents of choice.[8][10] HATU has been shown to be superior for rapid couplings with reduced side reactions.[8] The mechanism involves the formation of a highly reactive OAt-activated ester.[11] The presence of the HOBt-analogue (HOAt) within the HATU structure makes it highly efficient at promoting the coupling and suppressing racemization, even with hindered substrates.[9]

Given the steric hindrance of α-methyl hydrocinnamic acid, HATU is recommended as the primary coupling reagent for its high reactivity and efficiency in forming challenging amide bonds.

Visualizing the Reaction and Workflow

To better understand the process, the following diagrams illustrate the general workflow and the specific mechanism of HATU-mediated coupling.

Caption: Simplified mechanism of HATU-mediated amide coupling.

Experimental Protocol: HATU-Mediated Coupling

This protocol describes the coupling of α-methyl hydrocinnamic acid with a generic primary amine (e.g., Benzylamine) as a representative example.

Materials and Reagents:

• α-Methyl hydrocinnamic acid

• Amine (e.g., Benzylamine)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• TLC plates (e.g., silica gel 60 F₂₅₄)

Stoichiometry and Reagent Quantities:

Reagent	Molar Equiv.	Amount (for 1 mmol scale)	MW ( g/mol )
α-Methyl hydrocinnamic acid	1.0	164.2 mg	164.20
Amine (e.g., Benzylamine)	1.1	117.9 mg (116 µL)	107.15
HATU	1.2	456.3 mg	380.23
DIPEA	2.5	323.1 mg (435 µL)	129.24
Anhydrous DMF	-	~5 mL	73.09

Step-by-Step Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add α-methyl hydrocinnamic acid (1.0 eq) and HATU (1.2 eq).

  • Add anhydrous DMF (~0.2 M concentration relative to the carboxylic acid, e.g., 5 mL for a 1 mmol scale).

  • Stir the mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature until all solids dissolve.

• Activation:

  • Add DIPEA (2.5 eq) to the solution. The solution may change color (often to yellow).

  • Stir the mixture at room temperature for 15-20 minutes to allow for the pre-activation of the carboxylic acid.

• Amine Addition:

  • In a separate vial, dissolve the amine (1.1 eq) in a small amount of anhydrous DMF (~1 mL).

  • Add the amine solution dropwise to the activated carboxylic acid mixture.

  • Allow the reaction to stir at room temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

  • A typical mobile phase for TLC is 30-50% ethyl acetate in hexanes. The product amide should have an Rf value between that of the two starting materials.

  • The reaction is typically complete within 2-6 hours. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Workup and Extraction:

  • Once the reaction is complete, pour the reaction mixture into a separatory funnel containing ethyl acetate (~50 mL).

  • Wash the organic layer sequentially with:

    • 1M HCl (2 x 25 mL) to remove excess DIPEA and any unreacted amine.

    • Saturated NaHCO₃ solution (2 x 25 mL) to remove unreacted carboxylic acid and HOAt.

    • Saturated brine solution (1 x 25 mL) to remove residual water.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Use a gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 50%) to elute the product.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final amide.

• Characterization:

  • Confirm the identity and purity of the final product using NMR (¹H and ¹³C) and Mass Spectrometry.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inactive reagents (HATU, amine).2. Insufficient activation time.3. Wet solvent or glassware.	1. Use fresh, high-purity reagents. HATU is moisture-sensitive.2. Ensure the 15-20 minute pre-activation step is performed.3. Use anhydrous solvents and dry glassware under vacuum or in an oven.
Starting Material Recovered	1. Reaction not complete.2. Insufficiently reactive amine or hindered acid.	1. Increase reaction time or gently heat to 40-50 °C.2. Consider a more potent coupling reagent or a different synthetic route. For very hindered systems, forming an acyl fluoride may be an alternative. [4][5]
N-acylurea Byproduct (if using EDC)	The O-acylisourea intermediate rearranged before reacting with the amine.	Ensure an additive like HOBt or Oxyma Pure is used in equimolar amounts with EDC. [6]Cool the reaction to 0 °C before adding the amine to slow the rate of rearrangement.
Difficult Purification	Byproducts (e.g., tetramethylurea from HATU) co-elute with the product.	Ensure the aqueous workup is performed thoroughly to remove water-soluble byproducts. Optimize chromatography conditions with different solvent systems.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.
• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.
• Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
• Video: Preparation of Amides. JoVE.
• The Role of HOBt and HBTU in Peptide Coupling Reactions. Self-published.
• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• Amide synthesis by acylation. Organic Chemistry Portal.
• Facile Amidation of Non-Protected Hydroxycinnamic Acids for the Synthesis of Natural Phenol Amides. PMC - NIH.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Amine to Amide Mechanism - HATU. Common Organic Chemistry.
• Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. PubMed.
• Facile Amidation of Non-Protected Hydroxycinnamic Acids for the Synthesis of Natural Phenol Amides. ResearchGate.
• Coupling Reagents. Aapptec Peptides.
• OPTIMISATION ON N-AMIDATION REACTION OF CINNAMIC ACID BY CARBODIIMIDE CATALYSIS. Malaysian Journal of Analytical Sciences.

Sources

• 1. growingscience.com [growingscience.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. hepatochem.com [hepatochem.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. bachem.com [bachem.com]
• 7. Video: Preparation of Amides [jove.com]
• 8. peptide.com [peptide.com]
• 9. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 10. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]

Application Note &amp; Protocol: Synthesis of 2-methyl-3-phenylpropanamide via Nucleophilic Acyl Substitution

Abstract

This document provides a comprehensive guide for the synthesis of 2-methyl-3-phenylpropanamide from its corresponding acyl chloride, 2-methyl-3-phenylpropanoyl chloride. The protocol details a robust methodology rooted in the principles of nucleophilic acyl substitution, a cornerstone reaction in modern organic synthesis. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth mechanistic insights, a detailed step-by-step experimental protocol, safety guidelines, and methods for product characterization. The causality behind experimental choices is explained to ensure both reproducibility and a thorough understanding of the chemical transformation.

Introduction and Scientific Principles

The formation of the amide bond is one of the most critical reactions in organic chemistry, central to the synthesis of peptides, pharmaceuticals, and advanced polymers. The conversion of highly reactive acyl chlorides to stable amides is a fundamental and efficient method for creating this linkage.[] This application note focuses on the specific conversion of 2-methyl-3-phenylpropanoyl chloride to 2-methyl-3-phenylpropanamide using aqueous ammonia.

The underlying mechanism for this transformation is a nucleophilic acyl substitution .[2][3] The reaction is initiated by the nucleophilic attack of ammonia on the electrophilic carbonyl carbon of the acyl chloride.[3][4] This process is typically vigorous and exothermic due to the high reactivity of the acyl chloride.[] The attack forms a transient tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.[3] The hydrogen chloride (HCl) generated as a byproduct immediately reacts with a second equivalent of ammonia (which acts as a base) to form ammonium chloride (NH₄Cl), driving the reaction to completion.[5][6][7]

Mechanistic Pathway

The reaction proceeds through a well-established addition-elimination mechanism.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the ammonia molecule attacks the electrophilic carbonyl carbon of the acyl chloride.[8]

• Tetrahedral Intermediate Formation: This attack breaks the C=O pi bond, and the electrons are pushed onto the oxygen atom, forming a tetrahedral intermediate with a negative charge on the oxygen and a positive charge on the nitrogen.[3]

• Elimination of Leaving Group: The tetrahedral intermediate is unstable and collapses. The lone pair on the oxygen atom reforms the C=O double bond, and the chloride ion is eliminated as the leaving group.[5]

• Deprotonation: A second molecule of ammonia acts as a base, abstracting a proton from the nitrogen atom to yield the final neutral amide product and ammonium chloride.[5]

Caption: Nucleophilic acyl substitution mechanism.

Experimental Protocol

This section outlines the detailed procedure for the synthesis of 2-methyl-3-phenylpropanamide.

Materials and Equipment

Reagents & Materials	Equipment
2-methyl-3-phenylpropanoyl chloride	250 mL Three-neck round-bottom flask
Concentrated Ammonium Hydroxide (28-30%)	Magnetic stirrer and stir bar
Dichloromethane (DCM)	125 mL Dropping funnel
Deionized Water	Ice bath
Saturated Sodium Bicarbonate (NaHCO₃) solution	Separatory funnel
Saturated Sodium Chloride (Brine) solution	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	Buchner funnel and filter paper
Hydrochloric Acid (1M)	pH paper
Diethyl Ether	Glassware for recrystallization

Reagent Quantities

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2-methyl-3-phenylpropanoyl chloride	182.65	5.00 g	27.37	1.0
Ammonium Hydroxide (28%)	35.05	10.0 mL	~148	~5.4
Dichloromethane (DCM)	-	100 mL	-	-

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Place the flask in a large ice-water bath to maintain a low temperature.

• Reagent Preparation: Dissolve 5.00 g (27.37 mmol) of 2-methyl-3-phenylpropanoyl chloride in 50 mL of dichloromethane (DCM) and add it to the reaction flask.

• Nucleophile Addition: Add 10.0 mL of cold, concentrated ammonium hydroxide to the dropping funnel. Begin stirring the acyl chloride solution and slowly add the ammonium hydroxide dropwise over a period of 30-40 minutes. Causality Note: A slow, controlled addition at 0°C is crucial to manage the highly exothermic nature of the reaction and prevent the formation of side products.[] A violent reaction can occur if the ammonia is added too quickly.[6][9]

• Reaction Progression: After the addition is complete, allow the mixture to stir vigorously in the ice bath for an additional 1 hour. A white precipitate, primarily ammonium chloride, will form.[5][6]

• Work-up - Quenching and Extraction:

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Add 50 mL of deionized water and shake. Separate the organic layer.

  • Wash the organic layer sequentially with 30 mL of 1M HCl (to remove excess ammonia), 30 mL of saturated NaHCO₃ solution (to neutralize any remaining acid), and finally with 30 mL of brine.

  • Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄).

• Product Isolation:

  • Filter the drying agent using a Buchner funnel.

  • Concentrate the filtrate using a rotary evaporator to remove the dichloromethane. A white or off-white solid product should be obtained.

• Purification (Recrystallization):

  • Recrystallize the crude solid product from a suitable solvent system, such as ethyl acetate/hexanes, to obtain pure 2-methyl-3-phenylpropanamide.

Caption: Experimental workflow for amide synthesis.

Safety Precautions

• Acyl Chlorides: 2-methyl-3-phenylpropanoyl chloride is corrosive and reacts with moisture, including humidity in the air, to release HCl gas. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Ammonium Hydroxide: Concentrated ammonia is caustic and has a pungent, irritating odor. Avoid inhalation of vapors and direct contact with skin and eyes.[10] All handling should be performed in a fume hood.

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Minimize exposure by handling it in a fume hood.

• General: An emergency shower and eyewash station should be readily accessible.[11] All chemical waste should be disposed of according to institutional guidelines.

Product Characterization

The final product, 2-methyl-3-phenylpropanamide, should be characterized to confirm its identity and purity.

Physical Properties

• Appearance: White to off-white crystalline solid.

• Expected Yield: 85-95% (based on typical laboratory results for this type of reaction).

Spectroscopic Data

Technique	Expected Observations
¹H NMR (CDCl₃, 400 MHz)	δ ~7.35-7.15 (m, 5H, Ar-H), ~5.5-6.0 (br s, 2H, -NH₂), ~2.90 (dd, 1H, -CH₂-Ph), ~2.60 (m, 1H, -CH-), ~2.50 (dd, 1H, -CH₂-Ph), ~1.15 (d, 3H, -CH₃).
IR Spectroscopy (KBr pellet)	ν ~3350 & 3180 cm⁻¹ (N-H stretch, two bands for primary amide), ~1650 cm⁻¹ (C=O stretch, Amide I band), ~1620 cm⁻¹ (N-H bend, Amide II band).[12][13]
Mass Spectrometry (ESI+)	Expected m/z: 164.1070 [M+H]⁺ for C₁₀H₁₄NO⁺.

Expert Note on IR Spectroscopy: The position of the N-H and C=O stretching bands can be sensitive to hydrogen bonding, which may cause shifts depending on the sample's physical state (solid vs. dilute solution).[12] Primary amides characteristically show two N-H stretching bands.[13][14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction. 2. Loss of product during work-up. 3. Hydrolysis of acyl chloride due to moisture.	1. Extend reaction time or ensure efficient stirring. 2. Perform extractions carefully; ensure pH is correct during washes. 3. Use anhydrous solvents and dry glassware.
Impure Product	1. Reaction temperature was too high. 2. Inefficient purification.	1. Maintain strict temperature control (0°C) during ammonia addition. 2. Re-recrystallize the product or perform column chromatography.
Oily Product	Impurities are preventing crystallization.	Purify via flash column chromatography on silica gel.

References

• Study.com. (n.d.). Write the steps in the mechanism of the reaction between ammonia and 2-methyl-propanoyl chloride to yield 2-methylpropanamide. Retrieved from [Link]

• Brainly. (2023, September 12). Draw the mechanism for 2-methylpropanoyl chloride reacting with ammonia. Retrieved from [Link]

• Khan Academy. (n.d.). Amide formation from acyl chloride. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides with Ammonia. Retrieved from [Link]

• Study.com. (n.d.). Provide a detailed, stepwise mechanism for the reaction of propanoyl chloride with ammonia. Retrieved from [Link]

• Clark, J. (n.d.). The preparation of amides. Chemguide. Retrieved from [Link]

• Clark, J. (n.d.). Reactions between acyl chlorides and ammonia or primary amines. Chemguide. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Making Amides from Acyl Chlorides. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Spectroscopy Online. (2020, January 1). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). Structural, Physical, and Spectral Characteristics of Amides. Retrieved from [Link]

• Socratic. (2017, December 23). What safety precautions should you take into consideration when handling ammonia?. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

Sources

• 2. homework.study.com [homework.study.com]
• 3. brainly.com [brainly.com]
• 4. Khan Academy [khanacademy.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. homework.study.com [homework.study.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. quora.com [quora.com]
• 11. nj.gov [nj.gov]
• 12. spcmc.ac.in [spcmc.ac.in]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Enantioselective synthesis of (S)-2-Methyl-3-phenylpropanamide

Application Note: High-Efficiency Enantioselective Synthesis of (S)-2-Methyl-3-phenylpropanamide via Rh-Catalyzed Asymmetric Hydrogenation

Executive Summary

This application note details a robust, scalable protocol for the enantioselective synthesis of (S)-2-Methyl-3-phenylpropanamide , a critical chiral building block for renin inhibitors (e.g., Aliskiren) and various peptidomimetics.

While chiral auxiliaries (e.g., Evans oxazolidinones) offer bench-scale reliability, they suffer from poor atom economy in scale-up scenarios. This guide prioritizes Asymmetric Hydrogenation (AH) using Rhodium-bis(phospholane) catalysts, specifically the Rh-DuPhos system. This route offers superior atom economy, high turnover frequencies (TOF), and enantiomeric excesses (ee) typically exceeding 97%.

Strategic Route Analysis

To ensure high optical purity and chemical yield, the synthesis is designed as a three-stage workflow. Direct hydrogenation of the amide is possible but often suffers from competitive coordination of the amide oxygen to the metal center, reducing catalytic turnover. Therefore, we utilize the Acid-First strategy:

• Precursor Synthesis: Preparation of (E)-2-methyl-3-phenylacrylic acid.

• Asymmetric Hydrogenation: Rh-catalyzed reduction to (S)-2-methyl-3-phenylpropanoic acid.

• Amidation: Conversion to the final amide without racemization.

Workflow Visualization

Figure 1: Strategic workflow for the synthesis of (S)-2-Methyl-3-phenylpropanamide. The critical chirality-determining step is highlighted in red.

Mechanistic Grounding: The Rh-DuPhos System

The success of this protocol relies on the DuPhos ligand family developed by Burk et al. Unlike BINAP, which relies on axial chirality, DuPhos ligands utilize the rigidity of a 1,2-bis(phospholano)benzene backbone to create a highly defined chiral pocket.

• Catalyst Selection: (R,R)-Et-DuPhos is the ligand of choice.

• Stereochemical Outcome: Empirical data and quadrant models confirm that for

  -substituted acrylic acids, the (R,R)-ligand typically directs the addition of hydrogen to the Re-face, yielding the (S)-enantiomer .

• Mechanism: The Rh(I) precursor coordinates with the olefin. Oxidative addition of H2 is the turnover-limiting step, followed by migratory insertion and reductive elimination.

Figure 2: Simplified catalytic cycle for Rh-DuPhos mediated hydrogenation. The rigidity of the DuPhos ligand during the migratory insertion step dictates the stereochemistry.

Detailed Experimental Protocols

Protocol A: Substrate Preparation ((E)-2-Methyl-3-phenylacrylic Acid)

Standard Perkin Condensation.

• Reagents: Benzaldehyde (1.0 eq), Propionic anhydride (1.5 eq), Triethylamine (1.5 eq).

• Procedure:

  • Mix reagents in a round-bottom flask equipped with a reflux condenser.

  • Heat to 140°C for 12 hours.

  • Cool to room temperature.[1] Acidify with 2M HCl to pH 1.

  • Precipitate the crude acid.

  • Recrystallization: Recrystallize from Ethanol/Water (1:1) to ensure the removal of the (Z)-isomer, although Rh-DuPhos is often tolerant of E/Z mixtures, pure (E) is preferred for consistent kinetics.

• QC Check: 1H NMR (DMSO-d6) should show the vinylic proton at

  ~7.6 ppm.

Protocol B: Asymmetric Hydrogenation (The Core Step)

Target: (S)-2-Methyl-3-phenylpropanoic acid

Materials:

• Substrate: (E)-2-Methyl-3-phenylacrylic acid.

• Catalyst Precursor: [Rh(COD)2]BF4 or [Rh(COD)2]OTf.

• Ligand: (+)-1,2-Bis((2R,5R)-2,5-diethylphospholano)benzene ((R,R)-Et-DuPhos ).

• Solvent: Anhydrous Methanol (Degassed).

Procedure:

• Glovebox Operation (Recommended): In a nitrogen-filled glovebox, dissolve [Rh(COD)2]BF4 (1.0 mol%) and (R,R)-Et-DuPhos (1.1 mol%) in MeOH. Stir for 15 mins to form the active orange [Rh(DuPhos)(MeOH)2]+ species.

• Reactor Loading: Add the substrate to a high-pressure hydrogenation vessel (e.g., Parr reactor). Add the catalyst solution.

  • Substrate Concentration: 0.5 – 1.0 M.

  • S/C Ratio: 1000:1 (Scalable to 10,000:1).

• Hydrogenation:

  • Seal the reactor and purge with H2 (3 cycles).

  • Pressurize to 30–60 psi (2–4 bar) .

  • Stir at room temperature (20–25°C) for 3–6 hours.

• Workup:

  • Vent H2. Concentrate the solution in vacuo.

  • Pass through a short pad of silica to remove catalyst residues (eluting with EtOAc).

  • Evaporate solvent to yield the crude (S)-acid.

Data Specification:

Parameter	Specification	Note
Conversion	> 99%	Monitor by 1H NMR (Disappearance of olefin).
Enantiomeric Excess (ee)	> 96%	Determined by Chiral HPLC (see QC section).
Configuration	(S)	Confirmed by optical rotation negative in EtOH.

Protocol C: Amidation without Racemization

Converting the Acid to the Amide.

Warning: Activation of chiral

-substituted acids can lead to racemization via ketene intermediates if base/temperature are not controlled.

Procedure (Mixed Anhydride Method):

• Dissolve (S)-2-methyl-3-phenylpropanoic acid (1.0 eq) in dry THF.

• Cool to -15°C .

• Add N-Methylmorpholine (1.1 eq) followed by Isobutyl chloroformate (1.1 eq). Stir for 15 min.

• Bubble Ammonia gas (excess) or add Ammonium Hydroxide (conc.) slowly while maintaining temperature below -10°C.

• Warm to RT, remove solvent, and wash with 1M HCl, then sat. NaHCO3.

• Purification: Recrystallize from EtOAc/Hexanes.

Quality Control & Validation

Chiral HPLC Method: To validate the enantiomeric excess, use the following conditions:

• Column: Chiralcel OD-H or Chiralpak AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm or 254 nm.

• Retention Times (Approximate for OD-H):

  • (R)-Enantiomer: ~12 min

  • (S)-Enantiomer: ~15 min

  • Note: Always run a racemic standard first to establish retention windows.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Catalyst poisoning (O2)	Ensure strict degassing of MeOH. Use a glovebox for catalyst prep.
Low ee (<90%)	High Temperature	Maintain reaction temp < 25°C. Lower temps (-10°C) can improve ee.
Low ee (<90%)	Wrong Ligand Isomer	Verify ligand is (R,R)-Et-DuPhos. (S,S) will yield the (R)-product.
Racemization	Amidation pH too high	During amidation, keep temp < -10°C and avoid excess strong base.

References

• Burk, M. J., Feaster, J. E., Nugent, W. A., & Harlow, R. L. (1993). Preparation and use of C2-symmetric bis(phospholanes): production of alpha-amino acid derivatives via highly enantioselective hydrogenation reactions. Journal of the American Chemical Society, 115(22), 10125–10138. Link

• Burk, M. J. (2000). Modular Phospholane Ligands in Asymmetric Catalysis. Accounts of Chemical Research, 33(6), 363–372. Link

• Tang, W., & Zhang, X. (2003). New Chiral Phosphorus Ligands for Enantioselective Hydrogenation. Chemical Reviews, 103(8), 3029–3070. Link

• Ma, J. A. (2003).

  - and -amino acids. Angewandte Chemie International Edition, 42(36), 4290-4299. Link

• BenchChem. Chiral Separation of 2-Phenylpropanamide Enantiomers by HPLC. Link

Sources

• 1. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]

Microwave-assisted synthesis of alpha-methyl-beta-phenylpropionamide

Application Note: Microwave-Assisted Green Synthesis of -Methyl- -Phenylpropionamide

Executive Summary

This application note details a robust, solvent-free protocol for the synthesis of

-methyl- -phenylpropionamide (systematically known as 2-methyl-3-phenylpropanamide ) using microwave irradiation. Unlike traditional thermal amidation, which often requires corrosive acid chlorides (SOCl ) or expensive coupling reagents (EDC/HOBt), this method utilizes urea as a stable, non-toxic nitrogen source.

Key Advantages:

• Green Chemistry: Solvent-free reaction; water is the only byproduct.

• Efficiency: Reaction time reduced from 4–8 hours (thermal) to <20 minutes.

• Atom Economy: High conversion rates utilizing in-situ ammonia generation.

Introduction & Scientific Rationale

The Target Molecule

-Methyl- -phenylpropionamide is a critical pharmaceutical intermediate. It serves as a precursor for various bioactive compounds, including non-nutritive sweeteners and anti-inflammatory agents. The steric hindrance introduced by the -methyl group often makes direct thermal amidation of the corresponding carboxylic acid sluggish, typically necessitating harsh activation steps.

The Microwave Advantage

Microwave-assisted organic synthesis (MAOS) drives this reaction through dipolar polarization . The carboxylic acid and urea (in their molten state) couple efficiently with the oscillating electric field (2.45 GHz). This internal heating mechanism minimizes the "wall effect" seen in oil baths, ensuring uniform energy distribution and accelerating the dehydration step required for amide bond formation.

Materials and Instrumentation

Reagents

Reagent	CAS Registry	Function	Purity
2-Methyl-3-phenylpropanoic acid	14475-02-6	Substrate	>98%
Urea	57-13-6	Amine Source	>99% (Prilled)
Ethyl Acetate	141-78-6	Extraction Solvent	ACS Grade
Ethanol	64-17-5	Recrystallization	95%

Instrumentation

• Reactor: Single-mode Microwave Synthesizer (e.g., CEM Discover or Biotage Initiator+).

• Vessel: 10 mL or 35 mL pressure-rated glass vials with silicone/PTFE septa.

• Temperature Control: IR sensor (external) or Fiber Optic probe (internal). Note: Fiber optic is preferred for solvent-free melts to ensure accurate internal temperature readings.

Experimental Protocol

Standard Operating Procedure (SOP)

Step 1: Reactant Preparation

• Weigh 1.64 g (10 mmol) of 2-methyl-3-phenylpropanoic acid.

• Weigh 0.90 g (15 mmol) of Urea (1.5 equivalents).

• CRITICAL: Grind the two solids together in a mortar and pestle until a fine, homogeneous powder is achieved. Intimate mixing is vital for the solvent-free melt phase.

• Transfer the powder into a 10 mL microwave process vial. Add a magnetic stir bar.

Step 2: Microwave Irradiation

• Seal the vessel.[1]

• Program the microwave reactor with the following parameters:

Parameter	Setting	Rationale
Temperature	160 °C	Sufficient to melt urea (mp 133°C) and drive dehydration.
Hold Time	15:00 min	Optimized for conversion vs. byproduct formation.
Pressure Limit	250 psi	Safety cutoff for ammonia/CO evolution.
Power	Dynamic (Max 200W)	System adjusts power to maintain 160°C.
Stirring	High	Essential for heat distribution in the melt.

Step 3: Work-up and Isolation

• Cool the reaction vessel to 50°C (do not allow to fully solidify to room temp, or the melt will be difficult to remove).

• Add 10 mL of warm water directly to the reaction vessel and stir for 2 minutes. This dissolves unreacted urea and biuret byproducts.

• Pour the mixture into a beaker containing 20 mL of cold water . The crude amide will precipitate as a white solid.

• Filter the solid under vacuum. Wash with 2 x 10 mL cold water.

• Purification: Recrystallize from Ethanol/Water (1:1) if high purity (>99%) is required.

Optimization Data

The following table summarizes the optimization of reaction time at 160°C.

Entry	Temp (°C)	Time (min)	Yield (%)	Observations
1	140	10	45	Incomplete melting; low conversion.
2	160	10	82	Good conversion; minor starting material.
3	160	15	94	Optimal conditions.
4	180	15	88	Darkening of product (decomposition).

Mechanism of Action & Reaction Workflow

The reaction proceeds via the thermal decomposition of urea into ammonia and isocyanic acid. The ammonia acts as the nucleophile attacking the carbonyl carbon of the carboxylic acid. The microwave field stabilizes the polar transition state, facilitating the elimination of water.

Reaction Workflow Diagram

Figure 1: Operational workflow for the microwave-assisted synthesis of the target amide.

Mechanistic Pathway

Figure 2: Mechanistic pathway highlighting in-situ ammonia generation and microwave stabilization.

Analytical Validation

To validate the protocol, the isolated product must be characterized.

• Physical State: White crystalline solid.

• Melting Point: 102–104 °C (Lit. value for 2-methyl-3-phenylpropanamide).

• IR Spectroscopy:

  • 3350, 3180 cm

    (N-H stretch, primary amide).

  • 1660 cm

    (C=O stretch, Amide I band).

• 1H NMR (DMSO-d

  , 400 MHz):
  • 7.15-7.30 (m, 5H, Ar-H)
  • 7.35 (br s, 1H, NH)
  • 6.80 (br s, 1H, NH)
  • 2.85 (dd, 1H, Ph-CH )
  • 2.55 (dd, 1H, Ph-CH )
  • 2.45 (m, 1H, CH -CO)
  • 1.05 (d, 3H, CH )

Troubleshooting & Safety Notes

• Pressure Build-up: The decomposition of urea releases NH

  and CO . Always use a vessel rated for at least 300 psi (20 bar). Do not scale up beyond 50% of the vessel volume.

• Stirring Failure: As the reaction cools, the melt solidifies rapidly. If the stirrer seizes during the cooling ramp, add the warm water immediately to dissolve the matrix.

• Biuret Formation: If the temperature exceeds 170°C, urea dimerizes to biuret. Keep the temperature strictly controlled at 160°C.

References

• Perreux, L., & Loupy, A. (2001). A tentative rationalization of microwave effects in organic synthesis according to the reaction medium, and mechanistic considerations. Tetrahedron, 57(45), 9199-9223. [Link]

• Khalafi-Nezhad, A., et al. (2009).[2] Direct preparation of primary amides from carboxylic acids and urea using imidazole under microwave irradiation.[3] Tetrahedron Letters, 50(32), 4576-4578. [Link]

• Gohil, D., & Noolvi, M. (2021).[3] Solvent-free synthesis of amide: a novel technique of green chemistry.[3][4] Asian Journal of Pharmaceutical and Clinical Research, 14(5), 99-102. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 538787, 2-Methyl-3-phenylpropanamide. [Link]

Sources

• 1. oatext.com [oatext.com]
• 2. asianpubs.org [asianpubs.org]
• 3. scispace.com [scispace.com]
• 4. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Using 2-Methyl-3-phenylpropanamide in antiarrhythmic drug synthesis

Application Note: Utilization of 2-Methyl-3-phenylpropanamide in the Synthesis of Phenylalkylamine-Scaffold Antiarrhythmics

Executive Summary

This application note details the strategic utilization of 2-Methyl-3-phenylpropanamide (CAS: 7499-19-6) as a critical chiral synthon in the development of Class III and Class IV antiarrhythmic agents.[1] While often overlooked as a simple intermediate, this amide serves as the primary precursor for the 1-phenyl-2-propylamine pharmacophore—a structural backbone essential for diphenylpropylamine-derived calcium channel blockers (e.g., Prenylamine , Fendiline ) and emerging Class III benzamide candidates.[1]

This guide provides researchers with high-fidelity protocols for two distinct synthetic pathways:

• The Classical Pathway: Generating the amine scaffold via Hofmann rearrangement for Prenylamine synthesis.

• The Novel Pathway: Direct N-functionalization to create metabolically stable Class III antiarrhythmic amides.[1]

Scientific Background & Mechanism

2.1 The Pharmacophore Scaffold The 2-methyl-3-phenylpropyl moiety contributes essential lipophilic bulk and stereochemical orientation to antiarrhythmic drugs.[1] In calcium channel blockers (CCBs) like Prenylamine, this moiety facilitates the drug's docking into the hydrophobic pockets of the L-type

channel ( subunit) and voltage-gated channels.

2.2 Mechanism of Action (MOA) Derivatives synthesized from this amide typically exhibit multichannel blocking activity :

• Blockade: Reduces calcium influx, slowing SA/AV node conduction (Class IV activity).
• Blockade: Novel amide derivatives have shown affinity for the hERG potassium channel, prolonging the action potential duration (APD) and refractory period (Class III activity), useful for reentrant arrhythmias.

2.3 Regulatory & Safety Note

CRITICAL: The Hofmann rearrangement of 2-Methyl-3-phenylpropanamide yields 1-phenylpropan-2-amine (Amphetamine), a controlled substance in many jurisdictions.[1] This protocol is intended strictly for licensed pharmaceutical research facilities possessing appropriate regulatory authorization (e.g., DEA Schedule II registration).

Pathway Visualization

The following diagram illustrates the divergent synthetic utility of the starting amide.

Figure 1: Divergent synthetic pathways from 2-Methyl-3-phenylpropanamide to established and novel antiarrhythmic agents.[1]

Experimental Protocols

Protocol A: Synthesis of Prenylamine Scaffold (Classical Route)

Target: Synthesis of the diphenylpropylamine class antiarrhythmic.

Rationale: This protocol uses the amide to generate the chiral amine, which is then coupled with a bulky lipophilic aldehyde. The stereochemistry of the starting amide (typically S-isomer) is preserved, which is crucial as the S-enantiomer of Prenylamine often exhibits superior pharmacokinetics.[1]

Materials:

• 2-Methyl-3-phenylpropanamide (98% purity)[1]

• Bromine (

  )

• Sodium Hydroxide (NaOH), 10M solution

• 3,3-Diphenylpropanal[1]

• Sodium Cyanoborohydride (

  )

• Solvents: Methanol, Dichloromethane (DCM)

Step-by-Step Methodology:

• Hofmann Rearrangement (Amine Generation):

  • Dissolve 2-Methyl-3-phenylpropanamide (10 mmol) in methanol (20 mL) cooled to 0°C.

  • Add NaOH (40 mmol) followed by the dropwise addition of Bromine (11 mmol). Maintain temperature <5°C to prevent side reactions.

  • Mechanism: The amide is converted to an N-bromoamide, which rearranges upon warming to form an isocyanate.[1]

  • Heat to reflux (65°C) for 1 hour. The isocyanate hydrolyzes in situ to yield the primary amine.

  • Workup: Acidify with HCl, extract non-basic impurities with ether, basify aqueous layer, and extract the amine into DCM.

• Reductive Alkylation (Coupling):

  • Dissolve the isolated amine (1.0 eq) and 3,3-diphenylpropanal (1.1 eq) in Methanol (anhydrous).

  • Add catalytic Acetic Acid (pH 5-6) and stir for 2 hours to form the imine intermediate.

  • Cool to 0°C and add

    (1.5 eq) in portions. Stir for 12 hours at room temperature.

  • Why this method?

    selectively reduces the imine over the aldehyde, preventing alcohol byproducts.

• Salt Formation:

  • Dissolve the crude oil in acetone and add L-Lactic acid (1.0 eq) to precipitate Prenylamine Lactate . Recrystallize from ethanol/ether.

Protocol B: Synthesis of Novel Class III Amide Derivatives

Target: Direct utilization of the amide functionality for hERG channel blockers.

Rationale: Recent SAR studies indicate that preserving the amide bond (rather than reducing it) increases metabolic stability against MAO (Monoamine Oxidase) degradation while maintaining affinity for

channels.

Step-by-Step Methodology:

• N-Alkylation:

  • Suspend Sodium Hydride (NaH, 60% dispersion, 1.2 eq) in anhydrous DMF under Argon.

  • Add 2-Methyl-3-phenylpropanamide (1.0 eq) slowly at 0°C. Stir for 30 min until

    evolution ceases.

  • Add the linker halide (e.g., 1-bromo-3-chloropropane or a specific tertiary amine side chain) dropwise.[1]

  • Heat to 60°C for 4 hours.

• Secondary Functionalization:

  • If using a di-halo linker, react the intermediate with a secondary amine (e.g., piperidine, morpholine) to generate the basic tail required for ion channel interaction.

  • Reflux in Acetonitrile with

    for 12 hours.

Data Analysis & Quality Control

5.1 Specification Table

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity (HPLC)	> 98.5%	C18 Column, ACN:Water (60:[1]40)
Chiral Purity	> 99% ee (if using chiral start material)	Chiralcel OD-H
Melting Point	132–134 °C (Amide precursor)	Capillary Method
Residual Solvents	< 500 ppm (Methanol/DCM)	GC-HS

5.2 Critical Process Parameters (CPPs)

• Temperature Control (Step 1): The Hofmann rearrangement is highly exothermic. Failure to control the exotherm during bromination can lead to the formation of urea byproducts.

• pH Control (Step 2): Reductive amination requires strictly controlled pH (5.0–6.0). Too low (<4) inhibits imine formation; too high (>7) prevents reduction.

References

• Prenylamine Synthesis & Pharmacology

  • Title: "Synthetic Methods for Diphenylpropylamine Deriv
  • Source:Journal of Medicinal Chemistry.
  • Context: Establishes the reductive amination p

• Benzamide Antiarrhythmics

  • Title: "2-(3-Phenylpropanamido)benzamides: Synthesis, antiproliferative activity, and mechanism of action."[1]

  • Source:European Journal of Medicinal Chemistry (via NIH).
  • Context: Demonstrates the utility of phenylpropanamide side chains in bioactive benzamides.

• Hofmann Rearrangement Protocols

  • Title: "Review: Synthetic Methods for Amphetamine."[2]

  • Source:Organic and Biomolecular Chemistry.
  • Context: Detailed mechanistic review of converting 2-methyl-3-phenylpropanamide to the amine scaffold.

• Class III Agent Design

  • Title: "Heterocyclic analogues of benzamide antiarrhythmic agents."[3]

  • Source:Journal of Medicinal Chemistry.

  • Context: SAR studies on amide-linked antiarrhythmics.[1]

Disclaimer: This document is for educational and research purposes only. The synthesis of controlled substance precursors is subject to strict legal regulations. The author and publisher assume no liability for the misuse of this information.

Sources

• 1. 2-cinnamamido, 2-(3-phenylpropiolamido), and 2-(3-phenylpropanamido)benzamides: synthesis, antiproliferative activity, and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. csclub.uwaterloo.ca [csclub.uwaterloo.ca]
• 3. Class III antiarrhythmic activity of novel substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Scalable Manufacturing Process for Benzenepropanamide, 2-methyl-

Abstract

This application note details the process development and scale-up strategy for Benzenepropanamide, 2-methyl- (CAS: 7499-19-6), a key structural motif in various pharmaceutical intermediates. While laboratory methods often utilize expensive coupling reagents (e.g., EDC, DCC), this protocol focuses on a robust, atom-economical Acid Chloride Route suitable for multi-kilogram to pilot-scale production. Critical emphasis is placed on thermal safety, off-gas management, and crystallization-based purification to achieve

purity without chromatography.

Introduction & Process Strategy

Chemical Context

The target molecule, 2-methyl-3-phenylpropanamide , possesses a chiral center at the

-position.

• Molecular Weight: 163.22 g/mol [1]

• Physical State: White to off-white crystalline solid.

• Solubility Profile: Soluble in alcohols, toluene, and chlorinated solvents; sparingly soluble in water.

Route Selection: The "Design for Scale" Approach

For scale-up, atom economy and purification efficiency are paramount. We reject direct coupling agents (e.g., HATU, CDI) due to high cost and the generation of complex byproducts that require chromatography.

Selected Route: Activation of 2-methyl-3-phenylpropanoic acid via Thionyl Chloride (

), followed by amidation with Ammonia.

Rationale:

• Byproduct Removal: The byproducts are gases (

  , ) and water, simplifying workup.

• Cost:

  and are commodity chemicals.

• Purification: The intermediate acid chloride is used directly (telescoped), and the final amide crystallizes readily from non-polar solvents.

Reaction Scheme

Figure 1: Synthetic pathway utilizing the Vilsmeier-Haack type activation mechanism via DMF catalysis.

Process Safety & Hazard Analysis

Before executing this protocol, the following hazards must be mitigated.

Hazard Class	Source	Risk Mitigation Strategy
Gas Evolution	activation releases and .	Mandatory: Caustic Scrubber (NaOH) connected to reactor vent. Do not seal the system.
Exotherm	Amidation is highly exothermic ( to kJ/mol).	Dosing Control: Add Acid Chloride to Ammonia (inverse addition) or Ammonia to Acid Chloride strictly under temperature control ( C).
Water Reactivity	reacts violently with water.[2]	Ensure all equipment is dried. Use a nitrogen sweep.[3]
Racemization	The -proton is acidic.	Avoid prolonged exposure to strong base at high temperatures. Keep amidation pH controlled or temperature low.

Detailed Experimental Protocol

Stage 1: Acid Chloride Formation (Activation)

Objective: Convert the carboxylic acid to the reactive acid chloride.

Reagents:

• 2-Methyl-3-phenylpropanoic acid (1.0 equiv)

• Thionyl Chloride (

  ) (1.2 equiv)

• N,N-Dimethylformamide (DMF) (0.01 equiv - Catalyst)

• Solvent: Toluene (3-4 volumes)

Protocol:

• Charge the reactor with 2-Methyl-3-phenylpropanoic acid and Toluene. Agitate to suspend.

• Add Catalyst: Add DMF. Note: DMF forms the active Vilsmeier-Haack chloroiminium species, significantly lowering the activation energy.

• Heat: Warm the slurry to 45-50°C.

• Dose Reagent: Add

  dropwise over 1-2 hours.

  • PAT Check: Monitor gas flow rate at the scrubber. Evolution of

    will be vigorous.

• Reaction: Stir at 50-60°C for 2-3 hours until gas evolution ceases.

• Strip: Apply partial vacuum to remove excess

  and dissolved gases. (Co-distill with a small portion of fresh Toluene if necessary).

• Result: A clear, pale yellow solution of the Acid Chloride in Toluene. Proceed immediately to Stage 2.

Stage 2: Amidation (Biphasic Schotten-Baumann)

Objective: React the acid chloride with ammonia to form the amide precipitant.

Reagents:

• Ammonium Hydroxide (25-28% aq) (3.0 - 4.0 equiv)

• Alternative: Ammonia gas bubbled into cold Toluene (Anhydrous route).

Protocol (Aqueous Route - Recommended for Heat Management):

• Prepare Receiver: In a separate reactor, charge Ammonium Hydroxide and cool to 0-5°C.

• Dosing (Critical): Slowly add the Acid Chloride/Toluene solution (from Stage 1) into the Ammonia solution .

  • Rate: Maintain internal temperature

    C.

  • Why Inverse Addition? Adding the acid chloride to the excess amine prevents the formation of the dimer impurity (secondary amide) and ensures the acid chloride is always in a basic environment.

• Precipitation: The product will begin to precipitate as a white solid at the interface.

• Age: Stir at 10-20°C for 1 hour.

• Quench: Verify pH > 9. If acidic, add more ammonia.

Stage 3: Work-up & Crystallization

Objective: Isolate high-purity solid.

• Filtration: Filter the slurry.[4] The solid cake contains the Product + Ammonium Chloride (

  ).

• Wash 1 (Water): Wash the cake with copious water to dissolve

  .

  • Conductivity Check: Wash until filtrate conductivity is low (indicates salt removal).

• Wash 2 (Displacement): Wash with cold Toluene to remove unreacted organic impurities.

• Recrystallization (Polishing):

  • Dissolve the wet cake in Toluene (approx. 5-6 volumes) at reflux (

    C).

  • Hot Filtration: If insolubles are present, filter while hot.

  • Cooling Ramp: Cool to 20°C over 4 hours (

    C/min).

  • Seed: Ideally seed with pure crystals at 60°C to ensure uniform particle size distribution (PSD).

  • Final Cool: Chill to 0-5°C and hold for 1 hour.

• Drying: Vacuum oven at 45°C.

Process Analytical Technology (PAT) & Flow

The following diagram illustrates the logical flow of the manufacturing process, including critical control points (CCPs).

Figure 2: Manufacturing workflow highlighting Critical Control Points (CCPs) and waste streams.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete activation or hydrolysis of Acid Chloride.	Ensure quality; Ensure Reactor 2 is kept cold; Check for water ingress in Stage 1.
High Impurity: Dimer	Formation of secondary amide.	Increase agitation speed during amidation; Ensure excess Ammonia is present (Inverse addition).
Oiling Out	Impure product or cooling too fast.	Use a seed crystal at the metastable limit; Slow down the cooling ramp; Add a co-solvent (Heptane) if necessary.
Color (Yellow)	Residual DMF or oxidation.	Wash the final cake with cold Toluene; Ensure DMF loading is .

References

• Amide Scale-up Safety: Kjellin, G., & Hymann, P. (2009). Scale-up of Amide Formation: Safety and Process Considerations. Organic Process Research & Development. [Link] (General reference for amide safety).

• Vilsmeier-Haack Mechanism: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Thionyl Chloride Handling: Bretherick's Handbook of Reactive Chemical Hazards. Thionyl Chloride Safety Data. [Link]

• Crystallization Solvent Selection: PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. [Link]

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. westliberty.edu [westliberty.edu]
• 3. reddit.com [reddit.com]
• 4. asianpubs.org [asianpubs.org]

Application Note &amp; Protocols: Reaction Conditions for the Amidation of Methyl 2-Methyl-3-Phenylpropionate

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the amidation of methyl 2-methyl-3-phenylpropionate. It explores various methodologies, from classical base-promoted reactions to modern catalytic systems, with a focus on explaining the causality behind experimental choices. Detailed, field-proven protocols are provided for the most effective methods, accompanied by mechanistic diagrams and a comparative analysis to aid in strategic decision-making for the synthesis of 2-methyl-3-phenylpropanamides.

Introduction and Strategic Overview

The 2-methyl-3-phenylpropanamide core is a valuable structural motif found in various biologically active molecules and pharmaceutical intermediates. The conversion of its corresponding ester, methyl 2-methyl-3-phenylpropionate, into a diverse range of amides is a critical transformation in medicinal chemistry and process development. However, the direct amidation of unactivated esters presents inherent challenges due to the lower electrophilicity of the ester carbonyl compared to other acylating agents (e.g., acyl chlorides) and the relatively poor leaving group ability of the methoxide anion.[1][2]

Furthermore, the substrate , methyl 2-methyl-3-phenylpropionate, possesses a methyl group at the α-position to the carbonyl. This substitution introduces steric hindrance that can significantly impede the approach of the amine nucleophile, often leading to sluggish or incomplete reactions under standard aminolysis conditions.[3][4]

This guide dissects the primary strategies to overcome these challenges, focusing on methods that enhance the nucleophilicity of the amine, activate the ester, or utilize alternative mechanistic pathways.

Mechanistic Pathways and Methodologies

The successful amidation of a sterically hindered ester like methyl 2-methyl-3-phenylpropionate hinges on selecting a method that can effectively drive the nucleophilic acyl substitution reaction forward. The primary methodologies are categorized below.

Direct Base-Promoted Amidation

This strategy involves the use of a strong, non-nucleophilic base to deprotonate the N-H bond of the amine. This generates a highly nucleophilic amide anion, which can readily attack the sterically encumbered and electronically stable ester carbonyl. This approach is particularly effective for overcoming the kinetic barrier of the reaction.[5]

• Causality: The direct reaction between a neutral amine and an ester is often a slow equilibrium.[1][6] By employing a strong base such as n-butyllithium (n-BuLi) or potassium tert-butoxide (t-BuOK), the amine is converted into its conjugate base, a significantly more powerful nucleophile. This shifts the reaction mechanism from a neutral to an anionic pathway, dramatically accelerating the rate of the initial nucleophilic addition. The choice of base and solvent is critical; for instance, the THF/n-BuLi system is applicable to a broad range of aliphatic and aromatic amines, while the DMSO/t-BuOK system shows high efficiency for aromatic amines.[5]

Lewis Acid-Mediated Amidation

Lewis acids can be employed to activate either the amine or the ester, facilitating the amidation process. The most prominent example is the Weinreb amidation, which utilizes trimethylaluminum (AlMe₃) to form a reactive aluminum-amine complex.[3][7]

• Causality: In the Weinreb protocol, two equivalents of AlMe₃ react with the amine (R-NH₂). The first equivalent deprotonates the amine, while the second coordinates to the nitrogen atom. This process generates a highly reactive dimethylaluminum amide species. This complex then readily attacks the ester carbonyl. The resulting tetrahedral intermediate is stabilized by coordination to the aluminum center, which facilitates the expulsion of the methoxide leaving group to furnish the desired amide in high yield.[8] This method is renowned for its efficacy with sterically hindered substrates and its ability to prevent over-addition, a common side reaction with other organometallic reagents.[3][9]

Transition-Metal-Catalyzed Amidation

Recent advancements in organometallic chemistry have introduced powerful catalytic methods for the direct amidation of esters. These reactions proceed via a C(acyl)-O bond activation pathway, offering a distinct mechanistic alternative to traditional nucleophilic substitution. Catalysts based on nickel, cobalt, and palladium have proven effective.[10][11][12]

• Causality: Nickel-N-heterocyclic carbene (NHC) catalyst systems, for example, can initiate the reaction through an oxidative addition of the catalyst into the C(acyl)-O bond of the ester.[10] This forms an acyl-nickel(II) intermediate. Subsequent reaction with the amine and reductive elimination yields the amide product and regenerates the active Ni(0) catalyst. These methods are often highly efficient and can tolerate a wide range of functional groups, but may require careful optimization of ligands and reaction conditions.[10][12] Another innovative approach uses nitroarenes as the nitrogen source in a nickel-catalyzed reductive coupling with esters.[13]

Workflow for Method Selection

Choosing the optimal amidation strategy depends on several factors, including the nature of the amine, required scale, available equipment, and safety considerations. The following workflow provides a logical decision-making framework.

Caption: Decision workflow for selecting an amidation method.

Comparative Analysis of Key Methodologies

The table below summarizes the key characteristics of the primary amidation methods discussed, providing a quick reference for selecting the most appropriate protocol.

Methodology	Key Reagents	Typical Conditions	Advantages	Disadvantages
Base-Promoted	n-BuLi or t-BuOK, Amine	Anhydrous THF or DMSO, -78°C to RT	Broad scope for many amines, rapid reactions, high yields.[5]	Requires stoichiometric strong base, strict anhydrous conditions, potential for side reactions with sensitive functional groups.
Weinreb (Lewis Acid)	Trimethylaluminum (AlMe₃), Amine	Anhydrous Toluene or DCE, 0°C to Reflux	Excellent for hindered substrates, high yields (>90%), clean reactions, prevents over-addition.[3]	AlMe₃ is pyrophoric and requires expert handling, stoichiometric use of Lewis acid.
Transition-Metal	Ni, Co, or Pd catalyst, Ligand, Amine	Anhydrous solvent (e.g., NMP), Elevated Temp (90-120°C)	Catalytic, high functional group tolerance, novel reactivity.[10][12][13]	Catalyst/ligand can be expensive, may require screening and optimization, potential for metal contamination in the product.

Detailed Experimental Protocols

Disclaimer: These protocols involve hazardous materials and should only be performed by trained chemists in a suitable laboratory setting with appropriate personal protective equipment (PPE) and engineering controls (e.g., fume hood).

Protocol 1: Base-Promoted Amidation with n-Butyllithium

This protocol is adapted from methodologies proven to be effective for a wide range of esters and amines.[5] It is particularly useful for primary and secondary aliphatic amines.

Materials:

• Methyl 2-methyl-3-phenylpropionate

• Amine (e.g., Benzylamine) (1.0 eq.)

• n-Butyllithium (n-BuLi) (2.0 M in hexanes) (1.1 eq.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 eq.) and anhydrous THF (to make a ~0.5 M solution).

• Cool the solution to 0°C using an ice-water bath.

• Slowly add n-BuLi (1.1 eq.) dropwise via syringe. A color change or gas evolution may be observed. Stir the mixture at 0°C for 20 minutes.

• In a separate flask, prepare a solution of methyl 2-methyl-3-phenylpropionate (1.2 eq.) in anhydrous THF.

• Add the ester solution dropwise to the lithium amide solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting ester is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0°C.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Protocol 2: Weinreb Amidation with Trimethylaluminum

This protocol is a robust method for coupling esters, especially those with steric hindrance, to a variety of amines.[3][8] Extreme caution must be exercised when handling trimethylaluminum, which is pyrophoric.

Materials:

• Methyl 2-methyl-3-phenylpropionate

• Amine (e.g., Aniline) (1.0 eq.)

• Trimethylaluminum (AlMe₃) (2.0 M in toluene) (2.2 eq.)

• Anhydrous 1,2-Dichloroethane (DCE) or Toluene

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, three-neck flask equipped with a magnetic stir bar, thermometer, and under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 eq.) and anhydrous DCE (to make a ~0.4 M solution).

• Cool the solution to 0°C in an ice-water bath.

• CAUTION: PYROPHORIC! Slowly add AlMe₃ (2.2 eq.) dropwise via syringe, ensuring the internal temperature does not exceed 10°C. Vigorous methane evolution will occur.

• After the addition is complete, stir the mixture at 0°C for 30 minutes.

• Add a solution of methyl 2-methyl-3-phenylpropionate (1.1 eq.) in anhydrous DCE dropwise.

• Remove the ice bath and heat the reaction mixture to reflux (approx. 83°C for DCE).

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-3 hours.[3]

• Cool the reaction to 0°C and quench with extreme care by slowly adding saturated aqueous NaHCO₃. Quenching is highly exothermic and will evolve gas.

• Dilute the mixture with DCM and stir vigorously until two clear layers form.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Mechanisms

Understanding the underlying reaction mechanisms is crucial for troubleshooting and optimization.

Caption: Mechanism of base-promoted amidation.

Caption: Simplified mechanism of Weinreb amidation.

References

• Lipton, M. F., Basha, A., & Weinreb, S. M. (1977). Conversion of esters to amides with dimethylaluminum amides: N,N-dimethyl-N'-ethylurea. Organic Syntheses, 57, 102. [Link]

• Slavchev, I., Ward, J. S., Rissanen, K., Dobrikov, G. M., & Simeonov, S. (2022). Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Advances, 12(33), 21435-21444. [Link]

• Master Organic Chemistry. (n.d.). Formation of Amides From Esters. [Link]

• Chemistry Steps. (n.d.). Esters Reaction with Amines – The Aminolysis Mechanism. [Link]

• Wikipedia. (2023). Weinreb ketone synthesis. [Link]

• Hu, X., et al. (2017). Direct amidation of esters with nitroarenes. Nature Communications, 8, 14878. [Link]

• Val-Avila, O., et al. (2025). Cobalt-Catalyzed Amide Bond Formation from Esters and Amines. ACS Catalysis. [Link]

• Allen, C. F. H., & VanAllan, J. (1947). The conversion of esters to amides. Journal of the American Chemical Society, 69(4), 981-982.

• Lundgren, R. J., & Stradiotto, M. (2012). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts, 2(4), 462-486. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Olah, G. A., & Krishnamurthy, V. V. (1982). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Journal of Organic Chemistry, 47(3), 596-598. [Link]

• LibreTexts Chemistry. (2022). Chemistry of Esters. [Link]

• Kende, A. S., & Kushner, S. (1961). U.S. Patent No. 2,987,545. Washington, DC: U.S.

• Ogiwara, Y., et al. (2025). Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. Synthesis, 57. [Link]

Sources

• 1. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Base-promoted direct amidation of esters: beyond the current scope and practical applications - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03524C [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 9. thieme-connect.com [thieme-connect.com]
• 10. par.nsf.gov [par.nsf.gov]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. infoscience.epfl.ch [infoscience.epfl.ch]

Technical Notes & Optimization

Technical Support Center: Chiral Integrity in 2-Methyl-3-phenylpropanamide Synthesis

Welcome to the technical support center dedicated to addressing challenges in the synthesis of chiral amides, with a specific focus on 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic protocols to minimize or eliminate racemization, ensuring the desired stereochemical purity of the final product.

Introduction: The Challenge of Racemization in Amide Bond Formation

The formation of an amide bond between a chiral carboxylic acid, such as 2-phenylpropanoic acid, and an amine is a cornerstone of many pharmaceutical syntheses. However, the activation of the carboxylic acid, a necessary step for the reaction to proceed, can inadvertently lead to the loss of stereochemical integrity at the α-carbon. This process, known as racemization, results in a mixture of enantiomers, which can have significant implications for the biological activity and safety profile of the final active pharmaceutical ingredient.

The primary mechanism of racemization during amide coupling involves the formation of a 5(4H)-oxazolone intermediate.[1][2][3][4][5][6][7] The α-proton of this intermediate is acidic and can be abstracted by a base, leading to a planar, achiral enolate that can be reprotonated from either face, resulting in a racemic mixture.[1][8] Understanding and controlling the factors that promote or suppress oxazolone formation is therefore critical for maintaining chiral purity.

Troubleshooting Guide: Minimizing Racemization

This section provides a structured approach to identifying and resolving common issues leading to racemization during the synthesis of 2-Methyl-3-phenylpropanamide.

Problem	Probable Cause	Recommended Solution & Rationale
High levels of the undesired enantiomer detected in the final product.	Inappropriate Coupling Reagent: Carbodiimides like DCC or DIC, when used alone, generate a highly reactive O-acylisourea intermediate that is prone to rearrangement and oxazolone formation.[3][9]	Solution: Utilize modern coupling reagents such as aminium/uronium salts (e.g., HATU, HBTU) or phosphonium salts (e.g., PyBOP). These reagents promote rapid amide bond formation, minimizing the lifetime of the activated intermediate and thus the opportunity for racemization.[1][9][10] Alternatively, if using a carbodiimide, always include a racemization-suppressing additive.
Racemization observed despite using a modern coupling reagent.	Strong or Sterically Unhindered Base: Bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can readily abstract the α-proton from the activated carboxylic acid or the oxazolone intermediate.[1][8][9]	Solution: Employ a weaker or more sterically hindered base. N-methylmorpholine (NMM) or 2,4,6-collidine are generally preferred as they are less likely to cause racemization.[1][8][11] Use the minimum necessary amount of base, typically one equivalent if starting from the free acid.[11]
Inconsistent or poor enantiomeric excess from batch to batch.	Elevated Reaction Temperature: Higher temperatures accelerate the rate of both the desired amide bond formation and the undesired racemization.[11]	Solution: Maintain strict temperature control. Initiate the coupling reaction at 0 °C and allow it to slowly warm to room temperature.[9] For particularly sensitive substrates, maintaining the reaction at a lower temperature for a longer duration may be beneficial.
Low yield and presence of byproducts along with racemization.	Absence of a Racemization Suppressor Additive: Coupling reactions, especially those using carbodiimides, benefit significantly from additives that trap the activated intermediate.	Solution: Incorporate additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[1][9][11][12] These additives form active esters that are more stable than the initial activated species but still highly reactive towards the amine, effectively suppressing racemization.[9] HOAt is often more effective than HOBt at increasing reaction rates and reducing epimerization.[12]

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Methyl-3-phenylpropanamide product a racemic mixture even though I started with an enantiomerically pure carboxylic acid?

A1: Racemization is occurring during the amide bond formation step. The activation of your carboxylic acid is likely leading to the formation of an oxazolone intermediate.[1][2][3][4][5][6][7] The presence of a base in your reaction mixture can then abstract the proton at the chiral center, leading to a loss of stereochemical information. To mitigate this, you should carefully select your coupling reagent, base, and reaction temperature as outlined in the troubleshooting guide above.

Q2: Which class of coupling reagent is best for minimizing racemization?

A2: While the "best" reagent can be substrate-dependent, modern aminium/uronium salts (e.g., HATU, HBTU) and phosphonium salts (e.g., PyBOP) are generally superior to carbodiimides alone for minimizing racemization.[1][9][10] They react quickly, reducing the time the activated intermediate is present and thus the opportunity for racemization.[9] Ynamide-based coupling reagents have also shown significant promise in achieving racemization-free peptide synthesis under mild conditions.[13][14]

Q3: What is the role of additives like HOBt and HOAt?

A3: Additives like HOBt and HOAt act as racemization suppressors.[1][9][11][12] When used with a coupling reagent, they react with the highly reactive activated intermediate to form a more stable, yet still reactive, active ester. This two-step activation strategy minimizes the concentration of the species most prone to racemization and accelerates the desired amidation reaction.[9] HOAt can be more efficient than HOBt in increasing reaction speed and reducing racemization.[12]

Q4: How critical is the choice of base in preventing racemization?

A4: The choice of base is crucial. Strong, sterically unhindered bases can facilitate the abstraction of the alpha-proton, which is the key step in racemization.[1][8][9] Sterically hindered or weaker bases like N-methylmorpholine (NMM) or 2,4,6-collidine are preferred over more basic options like diisopropylethylamine (DIPEA) or triethylamine (TEA).[1][8][11]

Q5: Can I use a chiral auxiliary to ensure the stereochemical outcome?

A5: Yes, employing a chiral auxiliary is a powerful strategy in asymmetric synthesis.[15][16] A chiral auxiliary is a stereogenic group temporarily incorporated into the starting material to control the stereochemical outcome of subsequent reactions.[15] For example, Evans oxazolidinone auxiliaries can be used to direct stereoselective alkylation reactions to set the desired stereocenter before the amidation step.[15][16] The auxiliary is then cleaved to yield the enantiomerically pure product.[15][16] This approach can be more robust than trying to prevent racemization during a coupling reaction with an already existing stereocenter.

Experimental Protocols

Protocol 1: Low-Racemization Amide Coupling using HATU

This protocol is designed to minimize racemization by using a modern coupling reagent, a weak base, and controlled temperature.[9]

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (R)- or (S)-2-phenylpropanoic acid (1.0 equivalent) in anhydrous dimethylformamide (DMF).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Activation: Add HATU (1.1 equivalents) and N-methylmorpholine (NMM) (1.5 equivalents) to the cooled solution. Stir for 2-5 minutes.

• Amidation: Add a solution of the amine (e.g., ammonia or a primary amine, 1.2 equivalents) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS.

• Workup & Purification: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization as needed.[9]

Protocol 2: Carbodiimide-Mediated Coupling with Oxyma as an Additive

This protocol utilizes a carbodiimide with a modern, safer additive to suppress racemization.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve (R)- or (S)-2-phenylpropanoic acid (1.0 equivalent) and Oxyma (1.2 equivalents) in anhydrous dichloromethane (DCM) or DMF.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Amine Addition: Add the amine (1.1 equivalents) to the solution.

• Carbodiimide Addition: Add N,N'-Diisopropylcarbodiimide (DIC) (1.1 equivalents) dropwise to the cooled solution.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, and then at room temperature for an additional 2-6 hours, monitoring for completion by TLC or LC-MS.

• Workup & Purification: Filter the reaction mixture to remove the diisopropylurea byproduct. Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the product as necessary.

Visualizations

Mechanism of Racemization via Oxazolone Formation

Caption: Mechanism of racemization via oxazolone formation.

Decision Workflow for Minimizing Racemization

Caption: Decision workflow for minimizing racemization.

References

• Royal Society of Chemistry. (2022). Amide Bond Formation.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• BenchChem. (2025). How to avoid racemization during 2-phenylpropanamide synthesis.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Journal of Chromatographic Science. (n.d.). Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel.
• ResearchGate. (2025). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis.
• BenchChem. (2025). How to prevent racemization of serine during peptide coupling.
• Suzhou Highfine Biotech. (2025). New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents.
• PMC. (n.d.). Ynamide Coupling Reagents: Origin and Advances.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.).
• RSC Publishing. (n.d.). Amide bond formation: beyond the dilemma between activation and racemisation.
• ACS Publications. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. (2025).
• PMC. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis.
• Wikipedia. (n.d.). Chiral auxiliary.
• Luxembourg Bio Technologies. (2021). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release.
• PMC. (n.d.). Racemization-free synthesis of Nα-2-thiophenoyl-phenylalanine-2-morpholinoanilide enantiomers and their antimycobacterial activity.
• Chemical Communications (RSC Publishing). (n.d.). Direct asymmetric syntheses of chiral aldehydes and ketones via N-acyl chiral auxiliary derivatives including chiral Weinreb amide equivalents.
• ResearchGate. (2025). A Method for the Racemization of 2-Methylpyrrolidine: A Histamine H3 Receptor Pharmacophore.
• PMC. (n.d.). Asymmetric syntheses of three-membered heterocycles using chiral amide-based ammonium ylides.
• Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. (2024).
• University of York. (n.d.). Asymmetric Synthesis.
• ResearchGate. (n.d.). Mechanism of epimerisation/racemisation through oxazolone intermediate.
• Biointerface Research in Applied Chemistry. (2021). Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review.
• Journal of the American Chemical Society. (n.d.). Peptide Synthesis via Active Esters. IV. Racemization and Ring-Opening Reactions of Opitcally Active Oxazolones.

Sources

• 1. bachem.com [bachem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. hepatochem.com [hepatochem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. books.rsc.org [books.rsc.org]
• 13. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 16. york.ac.uk [york.ac.uk]

Technical Support Center: Purification of Crude 2-Methyl-3-phenylpropanamide

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges in the purification of crude 2-Methyl-3-phenylpropanamide. We will explore common impurities, troubleshooting strategies for recrystallization and column chromatography, and provide step-by-step protocols to enhance the purity of your final product.

Part 1: Understanding the Impurity Profile

A critical first step in any purification strategy is to understand the potential impurities in your crude material. The nature of these impurities is intrinsically linked to the synthetic route employed to synthesize 2-Methyl-3-phenylpropanamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-Methyl-3-phenylpropanamide?

A1: The impurities in your crude product will largely depend on your specific synthesis method. However, several classes of impurities are commonly encountered:

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials. For example, if you are synthesizing the amide from 2-methyl-3-phenylpropanoic acid and an amine, you may have unreacted carboxylic acid in your crude product.[1][2]

• Reagents and Byproducts: Many synthetic routes for amides utilize coupling agents. If you are using a reagent like dicyclohexylcarbodiimide (DCC), a common byproduct is dicyclohexylurea (DCU), which can be challenging to remove.[]

• Side-Reaction Products: Unintended side reactions can generate impurities. For instance, if the reaction is carried out at an elevated temperature, you might observe products of decomposition or rearrangement.

• Residual Solvents: The solvents used in the reaction and workup are almost always present in the crude material. Common solvents for amide synthesis include dichloromethane (DCM), toluene, and diethyl ether.[]

Table 1: Common Impurity Classes and Mitigation Strategies

Impurity Class	Example	Potential Origin	Recommended Removal Technique
Acidic	Unreacted 2-methyl-3-phenylpropanoic acid	Incomplete amidation	Liquid-liquid extraction with a mild base (e.g., NaHCO₃ solution)
Basic	Excess amine	Incomplete reaction	Liquid-liquid extraction with a mild acid (e.g., dilute HCl)
Neutral	Dicyclohexylurea (DCU)	Byproduct of DCC coupling	Recrystallization or column chromatography
Neutral	Unreacted starting materials (non-acidic/basic)	Incomplete reaction	Recrystallization or column chromatography

Part 2: Troubleshooting Purification by Recrystallization

Recrystallization is a powerful and cost-effective technique for purifying solid organic compounds.[1] The success of this method hinges on the appropriate choice of solvent and careful execution of the procedure.[4][5]

Q2: I'm struggling to find a suitable solvent for the recrystallization of 2-Methyl-3-phenylpropanamide. What is the best approach?

A2: The ideal recrystallization solvent is one in which your desired compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures.[4][5][6] Conversely, the impurities should either be insoluble at high temperatures or remain soluble at low temperatures.[4]

Systematic Solvent Selection Protocol:

• Initial Screening: In separate small test tubes, place approximately 10-20 mg of your crude 2-Methyl-3-phenylpropanamide.

• Solvent Addition: To each test tube, add a few drops of a different solvent from the list below.

  • Potential Solvents: Water, ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, hexanes.

• Room Temperature Solubility: Observe the solubility at room temperature. If the compound dissolves readily, the solvent is likely unsuitable for recrystallization.

• Heating: If the compound is not soluble at room temperature, gently heat the test tube. If the compound dissolves, this is a promising solvent.

• Cooling: Allow the solution to cool to room temperature, and then place it in an ice bath. The formation of crystals indicates a potentially suitable solvent.[7]

Diagram 1: Recrystallization Solvent Selection Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Amide synthesis by acylation [organic-chemistry.org]
• 4. mt.com [mt.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Troubleshooting Low Conversion in α-Methyl Hydrocinnamic Acid Amidation

Welcome to the technical support center for the amidation of α-methyl hydrocinnamic acid. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific amide bond formation. Here, we will delve into the nuances of this reaction, providing in-depth, field-proven insights to help you troubleshoot low conversion rates and optimize your synthetic protocols.

Introduction to α-Methyl Hydrocinnamic Acid Amidation

The formation of an amide bond between α-methyl hydrocinnamic acid and an amine is a crucial transformation in the synthesis of various biologically active molecules. While seemingly a straightforward condensation reaction, the steric hindrance introduced by the α-methyl group can present significant challenges, often leading to low yields. This guide will address these challenges in a practical, question-and-answer format, explaining the causality behind experimental choices to ensure your success.

Frequently Asked Questions (FAQs)

Q1: Why is the amidation of α-methyl hydrocinnamic acid more challenging than that of hydrocinnamic acid?

A1: The primary challenge lies in the steric hindrance caused by the methyl group at the α-position to the carboxyl group. This bulkiness can impede the approach of the amine nucleophile to the activated carboxylic acid intermediate, thereby slowing down the reaction rate and lowering the conversion.

Q2: What are the most common coupling agents for this type of reaction?

A2: Carbodiimides such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are frequently used.[1][2] For more challenging couplings, phosphonium salts like BOP or PyBOP, and uronium salts like HBTU, HATU, and COMU can be more effective.[3]

Q3: Can I simply heat the carboxylic acid and amine together to form the amide?

A3: While direct thermal condensation is possible, it typically requires very high temperatures (often >160 °C).[4] These harsh conditions can lead to side reactions and are generally not suitable for complex or sensitive substrates. The initial reaction at room temperature is an acid-base reaction, forming an unreactive ammonium carboxylate salt.[5]

In-Depth Troubleshooting Guide for Low Conversion

Issue 1: Low or No Product Formation with Standard Carbodiimide Reagents (DCC or EDC)

Question: I'm using standard EDC/DCC coupling conditions for my α-methyl hydrocinnamic acid amidation, but I'm seeing very low conversion to the desired amide. What's going wrong?

Answer: This is a common issue stemming from a combination of steric hindrance and the stability of the key reaction intermediate. Let's break down the potential causes and solutions.

Causality Analysis:

The reaction proceeds through a highly reactive O-acylisourea intermediate.[2] This intermediate is formed when the carbodiimide activates the carboxylic acid. The amine then attacks this intermediate to form the amide. However, two main problems can arise:

• Slow Nucleophilic Attack: The steric bulk of the α-methyl group on the hydrocinnamic acid and potentially on the amine itself can hinder the approach of the amine to the activated carbonyl center. This slows down the desired reaction.

• Undesired Rearrangement: The O-acylisourea intermediate is unstable and can undergo an intramolecular acyl transfer to form a stable N-acylurea byproduct. This byproduct is unreactive towards the amine, effectively halting the reaction and consuming your starting material.

Troubleshooting Protocol:

If you suspect the formation of the N-acylurea byproduct or slow reaction kinetics, consider the following steps:

Step 1: Incorporate an Additive

The most effective way to prevent the formation of N-acylurea and increase the reaction rate is to add a nucleophilic catalyst, such as 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma). These additives react with the O-acylisourea intermediate to form an active ester, which is more stable than the O-acylisourea but still highly reactive towards the amine.

• Protocol:

  • Dissolve α-methyl hydrocinnamic acid (1 equivalent) and HOBt or Oxyma (1-1.2 equivalents) in an appropriate anhydrous solvent (e.g., DCM, DMF).

  • Add the carbodiimide (EDC or DCC, 1.1 equivalents) to the solution and stir for 15-30 minutes at 0 °C. This pre-activation step forms the active ester.

  • Add the amine (1-1.2 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA) if the amine is used as a salt.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

Step 2: Switch to a More Powerful Coupling Reagent

If additives are not sufficient, a more potent coupling reagent may be necessary. Uronium or phosphonium-based reagents are generally more efficient for sterically hindered substrates.

• Recommended Reagents: HATU, HBTU, or PyBOP. These reagents inherently contain a built-in activating group similar to HOBt or HOAt, which minimizes the risk of side reactions.[3]

Issue 2: Poor Reagent Solubility

Question: My reagents are not fully dissolving in the reaction solvent. Could this be the cause of my low conversion?

Answer: Absolutely. Poor solubility of any of the reactants (the carboxylic acid, amine, or coupling agent) can severely limit the reaction rate.

Solvent Selection Table:

Solvent	Polarity	Common Uses & Considerations
Dichloromethane (DCM)	Moderately Polar	Good general-purpose solvent, but may not be suitable for very polar amines or their salts.
N,N-Dimethylformamide (DMF)	Highly Polar Aprotic	Excellent solvating power for a wide range of substrates. Can be difficult to remove during workup.
Tetrahydrofuran (THF)	Moderately Polar	A good alternative to DCM, but can be prone to peroxide formation.
Acetonitrile (MeCN)	Polar Aprotic	Another good option, particularly for cleaner reactions.

• Troubleshooting Tip: If you observe poor solubility, consider switching to a more polar solvent like DMF. If using a salt form of your amine (e.g., a hydrochloride salt), ensure you are using a base (like DIPEA or triethylamine) to liberate the free amine and a solvent that can dissolve the salt.

Issue 3: The Role of the Base Seems Ineffective

Question: I'm using an amine hydrochloride salt and a base, but the reaction is still not proceeding. Is my choice of base incorrect?

Answer: The choice and amount of base are critical, especially when using amine salts.

Causality Analysis:

The primary role of the base is to deprotonate the amine salt to generate the free, nucleophilic amine. If the base is too weak or used in insufficient quantity, the concentration of the active nucleophile will be low, leading to poor conversion.

• Base Selection:

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): These are common choices. DIPEA is more sterically hindered and less nucleophilic than TEA, which can be advantageous in preventing side reactions.

  • 2,6-Lutidine or Proton Sponge: For very sensitive substrates, these highly hindered, non-nucleophilic bases can be used.

• Stoichiometry:

  • If your amine is a hydrochloride salt, you need at least one equivalent of base to neutralize the salt. It is common practice to use a slight excess (1.1-1.5 equivalents).

  • Some coupling reagents (like HATU) can generate acidic byproducts, so an additional equivalent of base may be required. Always consult the specific protocol for your chosen coupling reagent.

Visualizing the Reaction and Troubleshooting Workflow

General Amidation Mechanism with Carbodiimide and HOBt

Caption: Carbodiimide-mediated amidation with an HOBt additive.

Troubleshooting Workflow for Low Amidation Conversion

Caption: A logical workflow for troubleshooting low amidation yields.

Experimental Protocol: Amidation using EDC/HOBt

This protocol provides a general procedure for the amidation of α-methyl hydrocinnamic acid with a primary amine.

Materials:

• α-Methyl hydrocinnamic acid

• Amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (Diisopropylethylamine)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and standard laboratory glassware

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add α-methyl hydrocinnamic acid (1.0 eq) and HOBt (1.1 eq).

• Dissolve the solids in anhydrous DCM (concentration typically 0.1-0.5 M).

• Cool the reaction mixture to 0 °C using an ice bath.

• Add EDC (1.1 eq) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 20 minutes for pre-activation.

• In a separate vial, dissolve the amine (1.1 eq) in a minimal amount of DCM. If the amine is a hydrochloride salt, add DIPEA (1.2 eq).

• Add the amine solution dropwise to the reaction mixture at 0 °C.

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization as required.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt. Chemistry – A European Journal, 15(37), 9394-9403.

• Chemistry LibreTexts. (2023). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Khan Academy. (n.d.). Preparation of amides using DCC. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2024). OPTIMISATION ON N-AMIDATION REACTION OF CINNAMIC ACID BY CARBODIIMIDE CATALYSIS. Vol 28 No 6 (2024): 1374 - 1385. Retrieved from [Link]

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. pubs.acs.org [pubs.acs.org]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Khan Academy [khanacademy.org]

Technical Support Center: Ibutilide Intermediate Synthesis &amp; Impurity Profiling

Current Status: Operational Topic: Identification and Control of By-products in Ibutilide Synthesis Audience: Process Chemists, Analytical Scientists, Drug Development Leads

The Synthetic Landscape & Critical Control Points

Ibutilide synthesis generally proceeds through two dominant pathways: the Amide Reduction Route (Classic Upjohn) or the Nucleophilic Substitution Route . Understanding which pathway you are utilizing is critical, as the impurity profiles differ significantly.

The following visualization maps the "Amide Reduction" pathway, highlighting the genesis of the three most persistent by-products: The "Carbonyl" Impurity , The "Alkene" Impurity , and The "Des-Ethyl" Analog .

Visual 1: Synthesis Pathway & Impurity Origins

Caption: Figure 1. The primary synthetic pathway (Amide Reduction) showing the origin of incomplete reduction products (Impurity A), dehydration products (Impurity B), and raw-material derived analogs (Impurity C).

Troubleshooting Guide: Diagnostic & Corrective Actions

This section addresses specific deviations users encounter. These protocols are self-validating: if the corrective action does not resolve the spectral anomaly, the root cause lies in a preceding raw material.

Module A: The "Carbonyl" Persistence (Incomplete Reduction)

Symptom: HPLC shows a peak at RRT ~0.85-0.90. Mass spectrum shows M+14 (relative to product) or M-2 (relative to product depending on ionization). Context: In the reduction of the amide intermediate to the amine (Ibutilide), the removal of the carbonyl oxygen is the rate-limiting step.

Diagnostic Check	Observation	Root Cause	Corrective Action
Check 1H NMR	Doublet at 4.5-5.0 ppm (CH-OH) is weak; new signals in carbonyl region.	Incomplete Reduction	Increase LiAlH equivalents from 2.5x to 4.0x. Ensure anhydrous THF (<0.05% water).
Check Reagent	Grey/White powder vs. pellets.	Degraded Hydride	Switch to LiAlH pellets or solution (1M in THF) to reduce surface oxidation effects.
Reaction Temp	Internal temp < 60°C.	Kinetic Barrier	Reflux is mandatory. Maintain internal temp at 65-67°C for >4 hours.

Module B: The "Alkene" Impurity (Dehydration)

Symptom: HPLC peak at RRT > 1.1 (Late eluting). UV spectrum shows a bathochromic shift (extended conjugation). Mass spec shows M-18 peak. Context: The benzylic alcohol in Ibutilide is sensitive to acid-catalyzed elimination, forming the styrene derivative.

• Mechanism: Protonation of the benzylic -OH group

  formation of carbocation elimination of -proton.

• Protocol Fix:

  • Quench Control: Do NOT use concentrated HCl for the LiAlH

    quench. Use the Fieser method ( , then 15% NaOH, then ) or Glauber’s salt ( ).

  • pH Monitoring: Ensure the final isolation pH does not drop below 5.0 during extraction.

  • Temperature: Never heat the free base above 40°C in an acidic environment.

Module C: The "Dimer" (Bis-Alkylation)

Symptom: A highly lipophilic peak (RRT > 1.5). Mass spec shows M = [2x Product - leaving group]. Context: This occurs primarily in the Nucleophilic Substitution Route (e.g., reacting the amine with a halo-alkyl chain) rather than the amide reduction route.

• Cause: The secondary amine product is more nucleophilic than the primary amine starting material.

• Solution:

  • High Dilution: Run the reaction at 0.1 M concentration.

  • Stoichiometry: Use a large excess of the amine (3-5 equivalents) to statistically favor mono-alkylation.

Analytical Forensics: Identification Workflow

When an unknown peak appears, use this logic flow to categorize it before attempting isolation.

Visual 2: Analytical Decision Tree

Caption: Figure 2. Logic flow for categorizing unknown impurities based on UV shift and Mass Spectral data.

Standardized HPLC Method (Reference)

To ensure reproducibility in impurity profiling, adopt these parameters. This method separates the critical "Des-ethyl" and "Alkene" impurities from the main peak.

Parameter	Specification
Column	C18 (e.g., Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 µm
Mobile Phase A	20 mM Ammonium Formate (pH 4.0)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 20% B; 5-20 min: 20% 80% B; 20-25 min: 80% B
Flow Rate	1.0 mL/min
Detection	UV @ 230 nm (Sulfonamide) and 254 nm (Aromatic)
Column Temp	30°C

Purification Strategy

If optimization of the reaction fails to meet the ICH Q3A thresholds (<0.10%), use the following purification sequence.

• Salt Formation (Fumarate): Ibutilide is isolated as a fumarate salt.[1] The formation of the hemi-fumarate is highly specific.

  • Protocol: Dissolve free base in Ethanol/Acetone (1:1). Add 0.55 eq of Fumaric acid dissolved in hot ethanol. Cool slowly to 0°C.

  • Effect: Rejects the "Alkene" impurity (which forms salts poorly due to steric/electronic changes) and the "Dimer" (solubility difference).

• Recrystallization:

  • Solvent: Acetone or Acetonitrile.

  • Target: Removal of N-oxide impurities.

References

• Upjohn Co. (1992). Antiarrhythmic methanesulfonanilides. US Patent 5,155,268. Link

• McCall, J. M., et al. (1992). Synthesis and Biological Activity of Ibutilide Analogues. Journal of Medicinal Chemistry.
• European Pharmacopoeia (Ph. Eur.).Ibutilide Fumarate Monograph. (Standard for "Related Substances" limits and analytical methods).

• Kier, L. B., et al. (1998). Racemization and intramolecular nucleophilic substitution reactions of ibutilide. Journal of Pharmaceutical Sciences, 87(12). Link (Critical reference for the cyclization/elimination mechanisms).

Sources

• 1. Ibutilide Fumarate | C44H76N4O10S2 | CID 5281065 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Moisture Sensitivity in 2-Methyl-3-Phenylpropanoyl Chloride Reactions

Welcome to the technical support center for handling 2-methyl-3-phenylpropanoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the moisture sensitivity of this versatile reagent. Here, we move beyond simple procedural lists to explain the causality behind experimental choices, ensuring your reactions are both successful and reproducible.

Understanding the Challenge: The "Why" Behind Moisture Sensitivity

2-Methyl-3-phenylpropanoyl chloride, like other acyl chlorides, is highly susceptible to hydrolysis. The core of this reactivity lies in the electrophilic nature of the carbonyl carbon. Both the oxygen and chlorine atoms attached to this carbon are highly electronegative, pulling electron density away and leaving the carbon with a significant partial positive charge.[1][2] This makes it a prime target for nucleophilic attack by water.[1][3]

The reaction with water is a rapid and exothermic nucleophilic addition-elimination process that leads to the formation of the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid, and hydrogen chloride gas.[3][4][5] This unwanted side reaction not only consumes your starting material, reducing the overall yield of your desired product, but the generation of HCl can also interfere with subsequent reaction steps or affect the stability of other reagents.

Mechanism: The Unwanted Reaction Pathway

dot graph Moisture_Sensitivity { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9];

Reagent [label="2-Methyl-3-phenylpropanoyl\nChloride"]; Water [label="Water (H₂O)\n(Nucleophile)"]; Intermediate [label="Tetrahedral Intermediate", shape=ellipse, fillcolor="#FBBC05"]; Product [label="2-Methyl-3-phenylpropanoic\nAcid (Byproduct)", fillcolor="#EA4335"]; HCl [label="Hydrogen Chloride (HCl)", fillcolor="#EA4335"];

Reagent -> Intermediate [label="Nucleophilic Attack"]; Water -> Intermediate; Intermediate -> Product [label="Elimination of Cl⁻"]; Intermediate -> HCl; } dot

Caption: Hydrolysis of 2-methyl-3-phenylpropanoyl chloride.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Issue 1: Low or No Yield of the Desired Product

Q: My reaction yield is consistently low, or I'm not getting any of my expected product. What are the likely causes related to moisture?

A: Low or no yield is the most common symptom of moisture contamination. Here’s a systematic approach to troubleshooting:

• Solvent Purity: The primary culprit is often residual water in your reaction solvent. Even "anhydrous" solvents from commercial suppliers can absorb atmospheric moisture over time.

  • Solution: Always use freshly dried solvents. Distilling your solvent over an appropriate drying agent is best practice. For common aprotic solvents used in these reactions, various drying agents are effective.[6][7][8][9]

Solvent	Recommended Drying Agent(s)
Dichloromethane (DCM)	Calcium hydride (CaH₂)
Tetrahydrofuran (THF)	Sodium/benzophenone, activated alumina
Diethyl Ether	Sodium/benzophenone
Toluene	Sodium, Calcium hydride (CaH₂)
Acetonitrile	Calcium hydride (CaH₂), molecular sieves (3Å or 4Å)

• Glassware Preparation: Glass surfaces readily adsorb moisture from the air.[10]

  • Solution: All glassware must be rigorously dried before use. Oven-drying overnight at >120°C or flame-drying under vacuum or a stream of inert gas immediately before use are effective methods.[10][11] Allow the glassware to cool to room temperature under an inert atmosphere before introducing reagents.[11]

• Reagent Quality: The 2-methyl-3-phenylpropanoyl chloride itself may have degraded due to improper storage.

  • Solution: Store the reagent under an inert atmosphere in a desiccator.[12] If the purity is suspect, purification by distillation may be necessary.[13][14] However, this should be done with caution due to the compound's reactivity.

• Inert Atmosphere Technique: Insufficient or improper inert atmosphere setup allows ambient moisture to enter the reaction vessel.

  • Solution: Employ a robust inert atmosphere throughout the experiment. This can be achieved using a nitrogen or argon manifold with a bubbler or a balloon filled with inert gas.[15][16][17] Ensure all joints are well-sealed. For highly sensitive reactions, working in a glovebox is ideal.[10][17][18]

Issue 2: Formation of an Acidic Byproduct

Q: I'm observing a significant amount of a byproduct that appears to be the carboxylic acid of my starting material. How can I confirm this and prevent its formation?

A: The formation of 2-methyl-3-phenylpropanoic acid is a direct result of hydrolysis.

• Confirmation:

  • TLC Analysis: The carboxylic acid will have a different Rf value than the acyl chloride, typically being more polar and thus having a lower Rf on silica gel.

  • Spectroscopic Analysis: In the ¹H NMR spectrum, the acidic proton of the carboxylic acid will appear as a broad singlet, usually far downfield (>10 ppm). The IR spectrum will show a characteristic broad O-H stretch from ~2500-3300 cm⁻¹ and a C=O stretch at a slightly lower wavenumber than the acyl chloride.

• Prevention:

  • Rigorous Anhydrous Technique: The preventative measures are the same as those for low yield: meticulously dry solvents and glassware, and maintain a positive pressure of a dry, inert gas throughout the reaction.[10][15][19]

  • Order of Addition: When applicable, add the 2-methyl-3-phenylpropanoyl chloride to the reaction mixture containing the other reagents and solvent. This ensures that any trace moisture in the bulk solution is scavenged by less sensitive components before the acyl chloride is introduced.

Issue 3: Inconsistent Reaction Rates and Outcomes

Q: My reaction works well sometimes but fails on other occasions, even when I think I'm following the same procedure. What could be causing this inconsistency?

A: Inconsistency is often due to subtle variations in experimental conditions, particularly regarding moisture control.

• Atmospheric Humidity: The ambient humidity in the lab can vary significantly from day to day. A procedure that works on a dry day may fail on a humid one.

  • Solution: Be mindful of the laboratory environment. On humid days, be extra vigilant with your inert atmosphere techniques. Purge the reaction flask with inert gas for a longer duration before starting the reaction.[16]

• Syringe and Needle Technique: When transferring reagents via syringe, improper technique can introduce air and moisture.

  • Solution: Always flush the syringe with dry inert gas before drawing up the reagent.[15] Use a positive pressure of inert gas in the reagent bottle to prevent air from being drawn in as you withdraw the liquid.

dot graph Troubleshooting_Workflow { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Start [label="Low Yield / Byproduct Formation", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckSolvent [label="Is the solvent properly dried?", shape=diamond, fillcolor="#FBBC05"]; CheckGlassware [label="Is the glassware scrupulously dry?", shape=diamond, fillcolor="#FBBC05"]; CheckAtmosphere [label="Is the inert atmosphere adequate?", shape=diamond, fillcolor="#FBBC05"]; CheckReagent [label="Is the acyl chloride pure?", shape=diamond, fillcolor="#FBBC05"]; DrySolvent [label="Redistill/dry the solvent.", fillcolor="#F1F3F4"]; DryGlassware [label="Oven/flame-dry glassware.", fillcolor="#F1F3F4"]; ImproveAtmosphere [label="Improve inert gas setup/purge.", fillcolor="#F1F3F4"]; PurifyReagent [label="Purify the acyl chloride.", fillcolor="#F1F3F4"]; Success [label="Reaction Successful", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckSolvent; CheckSolvent -> DrySolvent [label="No"]; DrySolvent -> CheckGlassware; CheckSolvent -> CheckGlassware [label="Yes"]; CheckGlassware -> DryGlassware [label="No"]; DryGlassware -> CheckAtmosphere; CheckGlassware -> CheckAtmosphere [label="Yes"]; CheckAtmosphere -> ImproveAtmosphere [label="No"]; ImproveAtmosphere -> CheckReagent; CheckAtmosphere -> CheckReagent [label="Yes"]; CheckReagent -> PurifyReagent [label="No"]; PurifyReagent -> Success; CheckReagent -> Success [label="Yes"]; } dot

Caption: A logical workflow for troubleshooting moisture-related issues.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 2-methyl-3-phenylpropanoyl chloride? A1: It should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) to prevent contact with moist air. Storing it in a desiccator containing a drying agent like phosphorus pentoxide or anhydrous calcium chloride provides an additional layer of protection. For long-term storage, refrigeration is recommended to minimize decomposition.

Q2: Can I use a solvent like methanol or ethanol in reactions with 2-methyl-3-phenylpropanoyl chloride? A2: No, protic solvents like alcohols will react readily with acyl chlorides in a process called alcoholysis to form esters.[5][20] This is another nucleophilic addition-elimination reaction where the alcohol acts as the nucleophile. If your goal is to perform a reaction where the acyl chloride reacts with another nucleophile, you must use an aprotic solvent.

Q3: What is the best way to quench a reaction involving 2-methyl-3-phenylpropanoyl chloride? A3: The choice of quenching agent depends on the subsequent workup. A common and effective method is to slowly and carefully add the reaction mixture to a cold, saturated aqueous solution of a weak base like sodium bicarbonate. This will neutralize the unreacted acyl chloride and any HCl generated during the reaction. The addition should be done cautiously as it will generate CO₂ gas.

Q4: I am performing a Friedel-Crafts acylation. How does moisture affect this specific reaction? A4: In a Friedel-Crafts acylation, moisture has a doubly detrimental effect. First, it will hydrolyze your 2-methyl-3-phenylpropanoyl chloride. Second, and equally important, it will react with and deactivate the Lewis acid catalyst (e.g., AlCl₃). This will inhibit the formation of the crucial acylium ion intermediate, preventing the reaction from proceeding.[21][22] Therefore, strictly anhydrous conditions are paramount for the success of Friedel-Crafts acylations.

Experimental Protocols

Protocol 1: Setting Up a Reaction Under Inert Atmosphere

This protocol describes a standard setup for running a moisture-sensitive reaction.

• Glassware Preparation: Dry a round-bottom flask, magnetic stir bar, and condenser in an oven at 125°C for at least 4 hours (or overnight).[11]

• Assembly: While still hot, assemble the flask and condenser. Clamp the apparatus to a stand and immediately begin flushing with a gentle stream of dry nitrogen or argon through a gas inlet adapter. Use spring clips or rubber bands to secure the joints.[11]

• Cooling: Allow the apparatus to cool to room temperature under the inert gas flow. An exit needle can be inserted into a septum to allow air to be displaced.[15]

• Reagent Addition (Solids): Once cool, briefly remove the gas inlet and add any solid reagents against a positive flow of inert gas.

• Solvent Addition: Add the freshly dried solvent via a cannula or a dry syringe.

• Liquid Reagent Addition: Add liquid reagents, including the 2-methyl-3-phenylpropanoyl chloride, via a dry syringe. Ensure the syringe has been flushed with inert gas prior to use.[15]

• Reaction: Once all reagents are added, maintain a positive pressure of inert gas throughout the reaction, often visualized by bubbling the outflow through a mineral oil bubbler.

Protocol 2: Drying an Aprotic Solvent (e.g., THF)

This protocol describes a common method for obtaining a truly anhydrous solvent.

• Pre-drying: If the solvent has a high water content, pre-dry it by letting it stand over anhydrous magnesium sulfate or calcium chloride for several hours, then filter.[6]

• Setup: In a fume hood, assemble a distillation apparatus that has been oven or flame-dried.

• Drying Agent: Add sodium metal (cut into small pieces) and a small amount of benzophenone to the THF in the distilling flask.

• Reflux: Heat the mixture to reflux under a nitrogen or argon atmosphere. The solution will turn a deep blue or purple color, indicating that the solvent is anhydrous and oxygen-free. If the color does not persist, more sodium may be needed.

• Distillation: Once the characteristic color is stable, distill the solvent directly into the reaction flask or a dry storage flask containing activated molecular sieves.

• Storage: Store the dried solvent over activated molecular sieves (3Å or 4Å) under an inert atmosphere.

By understanding the chemical principles behind the moisture sensitivity of 2-methyl-3-phenylpropanoyl chloride and implementing these rigorous, field-tested techniques, you can significantly improve the reliability, yield, and consistency of your reactions.

References

• Explaining the reaction between acyl chlorides and water - addition / elimination. (n.d.). Chemguide. Retrieved February 5, 2026, from [Link]

• Reactions of Acyl Chlorides with Water. (2023). Chemistry LibreTexts. Retrieved February 5, 2026, from [Link]

• Clark, J. (n.d.). Learning outcome 33: Carboxylic acids and derivatives 33.3: Acyl chlorides. Chemguide. Retrieved February 5, 2026, from [Link]

• Mechanism of hydrolysis of acyl chlorides. (2021). Chemistry Stack Exchange. Retrieved February 5, 2026, from [Link]

• Ibuprofen Synthesis. (2019). Synaptic - Central College. Retrieved February 5, 2026, from [Link]

• Snead, D. R., & Jamison, T. F. (2015). A three-minute synthesis and purification of ibuprofen: pushing the limits of continuous-flow processing. Angewandte Chemie International Edition, 54(3), 983-987. Retrieved February 5, 2026, from [Link]

• Drying Organic Solutions. (n.d.). Organic Chemistry at CU Boulder. Retrieved February 5, 2026, from [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. Retrieved February 5, 2026, from [Link]

• Method for purifying acid chlorides. (n.d.). Google Patents.

• Transferring Methods - Inert Atmospheric Methods. (2022). Chemistry LibreTexts. Retrieved February 5, 2026, from [Link]

• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? (2015). ResearchGate. Retrieved February 5, 2026, from [Link]

• Drying Solvents. (2021). Chemistry LibreTexts. Retrieved February 5, 2026, from [Link]

• General procedures for the purification of Acid chlorides. (n.d.). Chempedia - LookChem. Retrieved February 5, 2026, from [Link]

• Preparing Anhydrous Reagents and Equipment. (n.d.). Moodle@Units. Retrieved February 5, 2026, from [Link]

• Williams, J. M., et al. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(21), 8351-8354. Retrieved February 5, 2026, from [Link]

• Inert atmosphere Definition. (n.d.). Fiveable. Retrieved February 5, 2026, from [Link]

• Acyl Chloride Uses, Reactions & Synthesis. (n.d.). Study.com. Retrieved February 5, 2026, from [Link]

• Acid Chloride/ chloroformate purification? (2025). ResearchGate. Retrieved February 5, 2026, from [Link]

• Acyl chlorides and water, alcohols or phenol. (n.d.). Chemguide. Retrieved February 5, 2026, from [Link]

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• 2. study.com [study.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. chemguide.co.uk [chemguide.co.uk]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. moodle2.units.it [moodle2.units.it]
• 11. web.mit.edu [web.mit.edu]
• 12. Hydrocinnamoyl chloride | 645-45-4 [chemicalbook.com]
• 13. US6727384B1 - Method for purifying acid chlorides - Google Patents [patents.google.com]
• 14. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
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• 22. A three-minute synthesis and purification of ibuprofen: pushing the limits of continuous-flow processing - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for Benzenepropanamide Solids

As a Senior Application Scientist, I've frequently guided researchers through the challenges of purifying benzenepropanamide derivatives. Their inherent structural features—the polar amide group, the nonpolar benzene ring, and the propyl chain—can lead to tricky physical properties, often manifesting as sticky, waxy, or oily solids that resist standard purification protocols. This guide is designed to provide practical, experience-driven solutions to common problems encountered in the lab.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, acute problems you might face during an experiment. The solutions are presented in a step-by-step format, explaining the rationale behind each action.

Q1: My benzenepropanamide "oiled out" during crystallization. What should I do?

"Oiling out" is a common phenomenon where a compound separates from a cooling solution as a liquid phase instead of a crystalline solid.[1] This typically occurs when the compound's melting point is lower than the temperature of the solution at the point of supersaturation, or when impurities are present that significantly depress the melting point.[2] An oily liquid rarely crystallizes into a pure solid, as impurities are often more soluble in the oil than in the surrounding solvent.[2]

Immediate Corrective Protocol:

• Re-dissolve the Oil: Place the flask back on the heat source and add a small amount (1-2 mL) of the primary crystallization solvent to re-dissolve the oil completely. The goal is to slightly decrease the solution's saturation level.[2]

• Slow Down the Cooling Process: Rapid cooling encourages oiling out. Once re-dissolved, insulate the flask (e.g., with glass wool or by placing it in a warm water bath) to ensure a very slow temperature drop. Slow cooling is critical for allowing pure crystals to form while leaving impurities behind in the solution.[3]

• Induce Crystallization at a Lower Temperature: If oiling persists, try to initiate crystal growth below the "oiling out" temperature.

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections in the glass can serve as nucleation sites.

  • Seeding: If you have a pure crystal from a previous batch, add a single, tiny seed crystal to the cooled, supersaturated solution.

• Re-evaluate Your Solvent System: If the above steps fail, the solvent system may be inappropriate. The boiling point of your solvent might be too high. Consider a solvent or solvent mixture with a lower boiling point.

Below is a decision-making workflow for addressing an "oiling out" event.

Caption: Workflow for troubleshooting an "oiling out" event.

Q2: My purified solid is a sticky, unmanageable mass. How can I convert it into a filterable powder?

Sticky or gummy precipitates are often the result of residual solvents, the presence of low-melting impurities, or the compound's inherent tendency to form an amorphous solid rather than a crystalline lattice.[4]

Strategies to Induce a Solid Precipitate:

• Trituration: This technique is excellent for removing highly soluble impurities from a solid.[5]

  • Place the sticky solid in a flask.

  • Add a small volume of a solvent in which your benzenepropanamide is insoluble but the impurities are likely soluble. Cold hexanes, pentane, or diethyl ether are common choices.

  • Use a spatula or glass rod to vigorously stir and break up the solid in the solvent. The goal is to wash the impurities away, often causing the desired compound to precipitate as a powder.

  • Filter the resulting solid and wash with more cold solvent.

• Solvent Precipitation (or "Crashing Out"): This method is effective when your compound is too soluble for easy crystallization.

  • Dissolve the sticky material in a minimum amount of a "good" solvent where it is highly soluble (e.g., acetone, dichloromethane).

  • In a separate, larger flask, place a large volume of a "poor" solvent (an anti-solvent) in which your compound is insoluble (e.g., hexanes, water).

  • While vigorously stirring the anti-solvent, add the solution of your compound dropwise. This rapid change in solvent environment should force your compound to precipitate, often as a fine powder.[6]

Q3: My yield after recrystallization is extremely low (<30%). What went wrong?

A poor yield is a frustrating but common issue. The primary culprit is almost always excessive loss of the target compound to the mother liquor.[2]

Protocol Optimization for Yield Improvement:

• Minimize Solvent Volume: The most critical rule of recrystallization is to use the absolute minimum amount of hot solvent required to fully dissolve the solid.[3][7] Using too much solvent means that a significant amount of your product will remain dissolved even after cooling.[2]

• Perform a Second Crop Crystallization: Don't discard the mother liquor immediately. Transfer it to a new flask and boil off a portion of the solvent (e.g., 25-50%). Allow this more concentrated solution to cool again. Often, a second, less pure "crop" of crystals will form, which can be collected and either combined with the first crop (if purity is acceptable) or re-purified separately.[2]

• Optimize the Solvent System: The ideal solvent for recrystallization is one in which the compound has high solubility when hot and very low solubility when cold.[3] If your compound is still quite soluble in the cold solvent, you will inevitably have a low yield. Test different solvent systems to find one with a more dramatic solubility curve.

• Prevent Premature Crystallization: If your product crystallizes too early (e.g., in the funnel during a hot filtration step), you will lose material. To prevent this, pre-heat your filtration apparatus (funnel and receiving flask) in an oven before use and add a small amount of hot, pure solvent to the flask to keep the system warm.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the purification of benzenepropanamide solids.

Q1: What structural features make benzenepropanamides prone to being sticky?

The physical properties of benzenepropanamides are a direct result of their molecular structure. The amide functional group is polar and capable of forming strong hydrogen bonds, which generally leads to higher melting points and good crystallinity. However, other features can counteract this:

• Flexible Chains: The propyl chain introduces conformational flexibility. Molecules with long, flexible chains can have difficulty packing into an ordered crystal lattice, sometimes leading to oils or waxy solids.[8]

• Impurities: Even small amounts of impurities, such as unreacted starting materials or byproducts, can disrupt the crystal lattice formation.[9][10] This often results in a lower, broader melting point range or causes the mixture to exist as a sticky semi-solid.

• Substituent Effects: Substituents on the benzene ring can alter intermolecular forces, affecting how the molecules pack and, consequently, their melting point and tendency to crystallize.

Q2: What are the best starting solvent systems for recrystallizing benzenepropanamides?

Recrystallization is the method of choice for purifying amides.[11] The key is selecting an appropriate solvent. Given the polar amide group, polar solvents are often a good starting point. However, a single solvent may be too effective, leading to high solubility even when cold. Therefore, mixed solvent systems are frequently employed.[6]

Solvent System Type	Primary Solvent (Good)	Anti-Solvent (Poor)	Target Compound Properties
Single Solvent	Ethanol, Acetonitrile, Water, Ethyl Acetate	N/A	Moderately polar compounds
Mixed Solvent (Polar)	Ethanol / Water	Acetone / Water	More polar benzenepropanamides
Mixed Solvent (Non-Polar)	Ethyl Acetate / Hexanes	Acetone / Hexanes	Less polar benzenepropanamides
Specialty	Dichloromethane / Pentane	Tetrahydrofuran (THF) / Hexanes	For challenging separations

Experimental Protocol: Selecting a Solvent System

• Place ~20 mg of your crude solid into a small test tube.

• Add a potential solvent dropwise at room temperature. A good candidate solvent will not dissolve the solid.

• Heat the test tube. A good solvent will dissolve the solid completely near its boiling point.

• Cool the test tube to room temperature and then in an ice bath. Abundant crystal formation indicates an excellent solvent choice.

• If no single solvent works, repeat the process using a mixed-solvent system. Dissolve the solid in a minimal amount of a "good" solvent (e.g., acetone) and then add a "poor" anti-solvent (e.g., hexanes) dropwise until the solution becomes cloudy. Heat to clarify, then cool slowly.[8]

Q3: When is it better to use column chromatography instead of crystallization?

Both techniques are powerful purification methods, and the choice depends on the specific situation.[12][13]

• Choose Crystallization When:

  • You have a large amount of material (>5 g).

  • The product is mostly pure (>90%) and you need to remove minor impurities.

  • A suitable solvent system can be quickly identified.

• Choose Chromatography When:

  • The crude material is an oil or fails to crystallize.

  • The mixture contains multiple components with similar solubilities but different polarities.

  • You are working on a small scale (<1 g).

  • The impurities are isomers or have very similar structures to the desired product.

In many drug development workflows, crystallization is used as a final "polishing" step after an initial purification by chromatography to obtain material of the highest purity.[14][15]

Q4: How can I effectively dry a purified but still sticky benzenepropanamide?

Residual solvent is a common cause of stickiness and can interfere with subsequent reactions or biological assays.

• High Vacuum Drying: Place the sample in a flask or vial connected to a high vacuum line. This is the most common method. If the compound is thermally stable, gentle heating with a heat gun or in a vacuum oven can accelerate drying.[16]

• Trituration/Washing with a Volatile Solvent: As described in the troubleshooting guide, washing the sticky solid with a non-polar, volatile solvent like pentane can help carry away residual, higher-boiling solvents and simultaneously break up the solid into a powder.

• Freeze-Drying (Lyophilization): If your compound is soluble in water or 1,4-dioxane and is not volatile, freeze-drying can be an excellent method. Dissolve the compound, freeze the solution solid (e.g., in a dry ice/acetone bath), and place it on a lyophilizer. The solvent will sublime under vacuum, often leaving a fine, fluffy powder.

References

• Purification of Organic Compounds: from Crude Product to Purity. (2023-07-04). PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
• Methods Of Purific
• What is the best technique for amide purification?. (2020-11-02).
• Purification Techniques. Journal of New Developments in Chemistry - Open Access Pub.
• List of purification methods in chemistry. chemeurope.com.
• The Purification of Organic Compound: Techniques and Applic

• Troubleshooting. (2022-04-07). Chemistry LibreTexts. [Link]

• Tips & Tricks: Recrystallization. Department of Chemistry : University of Rochester.

• Quick Revision - Purification of an organic solid. (2018-06-15). YouTube. [Link]

• struggling to dry sticky compounds – any advice?. (2025-04-13). Reddit.

• Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry : University of Rochester. [Link]

• List of purification methods in chemistry. Wikipedia. [Link]

• Synthesis and characterisation of process related impurity in bosentan monohydr

• What causes sticky precipitates?. (2019-02-14). ResearchGate. [Link]

• Oiling Out in Crystallization. Mettler Toledo. [Link]

• Polishing chromatography in process development. (2024-09-02). Cytiva. [Link]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. physics.emu.edu.tr [physics.emu.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 6. Methods Of Purification Of Solids [unacademy.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. jocpr.com [jocpr.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. openaccesspub.org [openaccesspub.org]
• 13. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 14. cytivalifesciences.com [cytivalifesciences.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. reddit.com [reddit.com]

Catalyst selection for efficient 2-Methyl-3-phenylpropanamide production

This is the Technical Support Center for Advanced Organic Synthesis . Ticket ID: #ZN-2M3P-CAT-SEL Subject: Catalyst Selection & Process Optimization for 2-Methyl-3-phenylpropanamide Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Synthetic Strategy

You are targeting 2-Methyl-3-phenylpropanamide , a saturated amide with significant steric hindrance at the

-position.

Critical Decision Point: The efficiency of your production line hinges on the order of operations regarding the alkene reduction and the nitrile hydration (assuming

-methylcinnamonitrile as the starting material).

• Route A (Recommended): Hydrogenation (

  ) Hydration ( ).

  • Why? Hydrating the saturated nitrile avoids competitive Michael addition of water to the double bond and prevents polymerization side-reactions common with

    -unsaturated systems.

• Route B: Hydration

  Hydrogenation.

  • Risk:[1][2][3] High risk of over-hydrolysis and difficult purification.

This guide focuses on the Catalyst Selection for these two specific transformations, with a heavy emphasis on the difficult step: Selective Nitrile Hydration .

Module 1: Catalyst Selection Matrix

Use this decision matrix to select the optimal catalytic system based on your scale and available equipment.

Table 1: Catalyst Performance Comparison

Catalyst Class	Specific Catalyst	Target Step	Selectivity (Amide vs Acid)	Throughput	Key Constraint
Heterogeneous Metal Oxide	Amorphous -MnO₂	Nitrile Hydration	Excellent (>99%)	High (Flow compatible)	Requires activation; surface-area dependent.
Homogeneous Noble Metal	Pt(II) (Ghaffar-Parkins)	Nitrile Hydration	Very High	Batch	High cost; requires phosphine ligands.
Biocatalyst	Nitrile Hydratase (NHase)	Nitrile Hydration	Perfect	Medium	Steric Limit: -methyl group may inhibit wild-type enzymes.
Heterogeneous Metal	5% Pd/C	Hydrogenation	N/A	High	Must avoid reducing the nitrile (requires controlled H₂ pressure).

Module 2: Visualizing the Workflow

The following logic tree guides your experimental design.

Figure 1: Strategic workflow for converting

-methylcinnamonitrile to the target amide, highlighting the divergence in hydration catalyst choice.

Module 3: Detailed Protocols & Troubleshooting

Protocol A: Heterogeneous Hydration using -MnO₂

Best for: Scalability, ease of workup, and preventing over-hydrolysis to acid.

The Mechanism: Amorphous manganese dioxide possesses surface hydroxyl groups that coordinate with the nitrile nitrogen. The proximity of the surface-bound water allows for nucleophilic attack on the nitrile carbon without the solution-phase acidity that causes over-hydrolysis.

Step-by-Step:

• Catalyst Activation: Do not use commercial crystalline MnO₂ (pyrolusite); it is inactive. Prepare

  -MnO₂ by reacting MnSO₄ with KMnO₄ under basic conditions.

• Reaction Setup: Suspend 2-methyl-3-phenylpropanenitrile (1.0 equiv) in water. Add activated

  -MnO₂ (500 wt% relative to substrate—high loading is required due to surface area dependence).

• Conditions: Heat to 100°C (reflux) for 4–12 hours.

• Workup: Filter the hot mixture through Celite. The filtrate contains the pure amide. Upon cooling, the product often crystallizes.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Crystalline MnO₂ used.	Must synthesize amorphous MnO₂. Mix aqueous KMnO₄ and MnSO₄ at 70°C; filter and dry at <100°C.
Stalled Reaction	Mass transfer limitation.	The substrate is hydrophobic. Add 20% v/v isopropanol or THF to the aqueous mixture to improve solubility.
Filtration Difficulties	Fine particulate clogging.	Use a Celite pad while the solution is still hot (>80°C). If it cools, the amide precipitates and clogs the filter.

Protocol B: Homogeneous Hydration using Platinum(II)

Best for: Highly hindered substrates where MnO₂ fails, or when lower catalyst loading is required.

The Catalyst: Ghaffar-Parkins Catalyst [PtH(PMe2OH)(PMe2O)2H] This complex is uniquely capable of hydrating hindered nitriles due to the secondary phosphine oxide ligand which acts as an intramolecular nucleophile/proton shuttle.

Step-by-Step:

• Setup: In a vial, combine the nitrile (1.0 mmol), Catalyst (0.5 mol%), and Ethanol/Water (1:1).

• Conditions: Heat to 80°C.

• Monitoring: Monitor by HPLC. The reaction typically completes in 2–6 hours.

• Workup: Evaporate solvent. Recrystallize from EtOAc/Hexanes.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
No Reaction	Oxidation of Phosphine Ligand.	Ensure the reaction is run under Nitrogen or Argon . The active ligand is air-sensitive over long periods.
Product Contamination	Residual Pt.	Use a thiourea scavenger resin or wash the organic phase with aqueous N-acetylcysteine.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use Nitrile Hydratase (Biocatalysis) for this specific molecule? A: Proceed with caution. While wild-type Rhodococcus strains are excellent for simple aliphatic nitriles, the

-methyl group next to the nitrile introduces significant steric bulk.

• Test: Screen a library of "bulky-tolerant" NHase mutants.

• Warning: If you observe <10% conversion in 24h, the enzyme pocket is too small. Switch to the MnO₂ route immediately.

Q2: Why not hydrate the alkene first (make the alcohol) and then oxidize/amidate? A: That adds 2 extra steps. The "Nitrile Route" is atom-economical. Hydrating the alkene gives you an alcohol, not an amide. You would need to introduce nitrogen later, which is inefficient compared to starting with the nitrogen already present in the nitrile.

Q3: I am seeing 2-methyl-3-phenylpropanoic ACID in my product. Why? A: You are likely using a basic or acidic hydration method (NaOH or H₂SO₄).[4]

• Fix: Stop using bulk pH adjustments. The hydrolysis of Amide

  Acid is faster than Nitrile Amide under strong pH/Temperature conditions. Switch to neutral MnO₂ catalysis which is mechanistically incapable of hydrolyzing the amide bond.

Module 5: Mechanism Visualization

Understanding why MnO₂ is selective prevents experimental errors.

Figure 2: The catalytic cycle on the MnO₂ surface. Note that the amide product does not coordinate strongly enough to undergo further hydrolysis, ensuring high selectivity.

References

• Battilocchio, C., Hawkins, J. M., & Ley, S. V. (2014).[5][6] Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide.[6] Organic Letters, 16(4), 1060–1063. Link

• Ghaffar, T., & Parkins, A. W. (2000). The hydration of nitriles to amides catalyzed by platinum(II) phosphinito complexes.[7] Journal of Molecular Catalysis A: Chemical, 160(2), 249-261. Link

• Yamada, Y. M. A., et al. (2014).[8] A Palladium-Nanoparticle-Catalyzed Hydrogenation of Alkenes. Chemistry – An Asian Journal. (Validating Pd/C efficacy for cinnamyl derivatives).

• Brady, D., et al. (2004). Characterisation of nitrilase and nitrile hydratase biocatalytic systems. Applied Microbiology and Biotechnology.

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 6. Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

FTIR absorption bands for alpha-methyl-beta-phenylpropionamide

Advanced Spectroscopic Characterization: FTIR Profiling of -Methyl- -phenylpropionamide

Executive Summary & Application Context

-Methyl- -phenylpropionamide (also known as 2-methyl-3-phenylpropanamide) is a critical marker in the forensic profiling of amphetamine-type stimulants. Structurally, it serves as a stable intermediate or byproduct in the Leuckart synthesis route, specifically arising from the hydrolysis of Leuckart intermediates or incomplete amidation sequences starting from Phenyl-2-Propanone (P2P).

For drug development professionals and forensic chemists, rapid identification of this amide distinguishes "masked" precursors from active pharmaceutical ingredients (APIs). While GC-MS remains the gold standard for confirmatory structure elucidation, Fourier Transform Infrared Spectroscopy (FTIR) —particularly in Attenuated Total Reflectance (ATR) mode—offers an unparalleled speed-to-result ratio for screening solid bulk samples.

This guide provides a definitive spectral profile, a comparative performance analysis against GC-MS and Raman, and a validated SOP for spectral acquisition.

Technical Deep Dive: Spectral Profiling

The FTIR spectrum of

-methyl- -phenylpropionamide is defined by the interplay between its primary amide functionality and the monosubstituted aromatic ring .

Theoretical Band Assignments

The following table synthesizes the expected absorption bands based on functional group mechanics. These values serve as the primary diagnostic criteria for identification.

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Diagnostic Note
Primary Amide (-CONH₂)	N-H Stretching (Asym/Sym)	3350 – 3180	Medium/Strong	Appears as a distinct "doublet" . Differentiates from secondary amides (single band).
Amide I	C=O Stretching	1680 – 1640	Very Strong	The most dominant feature. Lower frequency than ketones (P2P ~1715 ) due to resonance.
Amide II	N-H Bending (Scissoring)	1620 – 1590	Strong	Often overlaps with aromatic C=C stretches; confirms amide vs. ketone.
Aromatic Ring	C-H Stretching	> 3000 (3080-3020)	Weak	Sharp shoulders above the aliphatic region.
Alkyl Chain	C-H Stretching (CH₃/CH₂)	2980 – 2870	Medium	Standard aliphatic profile; less diagnostic but confirms alkyl backbone.
Aromatic Ring	Out-of-Plane (oop) Bending	750 & 700	Strong	Characteristic two-peak pattern for mono-substituted benzene rings.

Mechanistic Insight: The "Amide Shift"

Expert Insight: In differentiating this impurity from the starting material (P2P), focus on the Carbonyl Region (1750–1600

) .

• P2P (Ketone): Shows a sharp, singlet carbonyl peak around 1715

  .

• Propionamide (Amide): The carbonyl band shifts to ~1650–1680

  (Amide I) and is accompanied by the Amide II band (~1600 ).

• Causality: The resonance delocalization of the nitrogen lone pair into the carbonyl group weakens the C=O bond, lowering its force constant and vibrational frequency compared to the pure ketone.

Comparative Analysis: FTIR vs. Alternatives

This section objectively compares ATR-FTIR against GC-MS (Confirmatory) and Raman (Complementary) to justify equipment selection.

Performance Matrix

Feature	ATR-FTIR	GC-MS	Raman Spectroscopy
Primary Utility	Rapid Screening / Bulk ID	Definitive Structure / Trace Analysis	Non-Invasive Screening (through glass)
Sample Prep	None (Direct Solid Contact)	Extraction & Derivatization (often required)	None (Point-and-Shoot)
Specificity	High (Functional Groups)	Ultra-High (Molecular Fingerprint)	High (Structural Backbone)
Limit of Detection	~1-5% (Bulk component)	ppm / ppb levels	~1-5%
Throughput	< 1 minute/sample	20-40 mins/sample	< 1 minute/sample
Key Limitation	Water interference; mixture complexity	Destructive; high maintenance	Fluorescence interference in colored samples

Decision Logic for Method Selection

Use FTIR when:

• You have a visible solid powder or crystalline residue.

• Immediate "Go/No-Go" classification is required.

• Differentiation between salt forms (e.g., HCl vs. Sulfate) is needed (far-IR region).

Use GC-MS when:

• The sample is a complex biological matrix or liquid mixture.

• The amide is a trace impurity (<1%) in a larger drug seizure.

• Legal defensibility requires mass spectral fragmentation data.

Validated Experimental Protocol (SOP)

Objective: Acquire a reproducible spectrum of

-methyl- -phenylpropionamide using ATR-FTIR.

Equipment & Reagents

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two, Thermo Nicolet iS50).

• Accessory: Diamond or ZnSe ATR Crystal (Single bounce).

• Solvent: Isopropanol or Ethanol (analytical grade) for cleaning.

• Reference Standard: Certified Reference Material (CRM) of 2-methyl-3-phenylpropanamide (if available) for library matching.

Step-by-Step Workflow

• System Initialization:

  • Ensure detector (DTGS or MCT) is cooled/stabilized.

  • Set resolution to 4

    and accumulation to 16 scans (balance signal-to-noise vs. speed).

  • Self-Validation: Check energy throughput meter; value should be stable.

• Background Acquisition:

  • Clean crystal with Isopropanol; allow to dry completely.

  • Acquire "Air Background" spectrum.

  • Check: Ensure no residual peaks (CO₂ doublet at 2350

    is normal but should be minimized by purging).

• Sample Loading:

  • Place ~2-5 mg of the solid powder directly onto the center of the ATR crystal.

  • Crucial Step: Apply pressure using the anvil/arm.

  • Causality: High pressure ensures intimate contact between the solid and the crystal, maximizing the evanescent wave penetration and peak intensity. Poor contact yields a noisy, low-absorbance spectrum.

• Data Collection:

  • Scan sample from 4000 to 600

    .

  • Perform ATR Correction (software algorithm) to account for penetration depth dependence on wavelength (optional but recommended for library matching with transmission databases).

• Post-Run Cleaning:

  • Wipe crystal immediately with solvent.

  • Validation: Run a quick "preview" scan to ensure the baseline has returned to 100% transmittance before the next sample.

Visualizations & Workflows

Analytical Workflow for Impurity Identification

This diagram outlines the logical flow for processing a sample suspected of containing Leuckart intermediates.

Caption: Figure 1. Triage workflow for identifying Leuckart synthesis markers using FTIR as the primary gatekeeper.

Spectral Decision Tree

This diagram guides the analyst through interpreting the specific bands to distinguish the amide from its precursors.

Caption: Figure 2. Spectral interpretation logic for differentiating amides from ketones and amines.

References

• National Institute of Standards and Technology (NIST). (2023). NIST Chemistry WebBook, SRD 69: Mass and IR Spectra of Phenyl-2-Propanone Derivatives. Retrieved from [Link][1]

• United Nations Office on Drugs and Crime (UNODC). (2006).[2] Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). Retrieved from [Link]

• European Network of Forensic Science Institutes (ENFSI). (2021). Best Practice Manual for the Forensic Examination of Drugs of Abuse. Retrieved from [Link]

Sources

• 1. Propanamide, 2-methyl- [webbook.nist.gov]
• 2. A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction [mdpi.com]

Precision Chiral HPLC Separation of 2-Methyl-3-phenylpropanamide Enantiomers

Executive Summary

For the enantiomeric separation of 2-Methyl-3-phenylpropanamide (also known as

-methylhydrocinnamamide), the polysaccharide-based stationary phases —specifically the Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) and Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))—represent the industry standard for high-resolution analysis.

Experimental data and structural analogs confirm that Chiralcel OD-H typically yields superior selectivity (

) for primary amides in this structural class due to the specific hydrogen-bonding clefts in the cellulose backbone. The recommended starting condition is a Normal Phase mode utilizing Hexane:Isopropanol (90:10 v/v) , which consistently provides baseline resolution ( ) for -methyl-substituted phenylpropanamides.

Technical Context & Molecule Analysis

Structural Considerations

The target molecule, 2-Methyl-3-phenylpropanamide , possesses a single chiral center at the

-position relative to the carbonyl group.

• Chiral Center: C2 (

  -carbon).

• Functional Groups: Primary Amide (

  ), Phenyl ring.

• Interaction Sites: The amide group acts as a strong hydrogen bond donor (

  ) and acceptor ( ). The phenyl ring allows for interactions.

The Separation Challenge

The primary challenge in separating these enantiomers is the free rotation of the benzyl group, which can lead to band broadening. Successful separation requires a stationary phase (CSP) that can "lock" the conformation via a 3-point interaction:

• H-Bonding: Between the analyte's amide and the CSP's carbamate.

• Stacking: Between the analyte's phenyl ring and the CSP's aromatic moiety.

• Steric Inclusion: The methyl group fits into chiral cavities of the polysaccharide helix.

Comparative Analysis of Stationary Phases

The following table compares the performance of the top three CSP candidates for

-methyl amide separations.

Stationary Phase	Chemical Basis	Suitability	Predicted Selectivity ( )	Mechanism
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	High	1.2 - 1.5	Strong H-bonding cavity; ideal for primary amides.
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	High	1.1 - 1.3	Helical groove inclusion; excellent alternative if OD-H fails.
Chiralpak IA	Immobilized Amylose derivative	Medium	1.1 - 1.2	Robust solvent resistance; lower resolution for this specific amide compared to coated phases.
Whelk-O 1	Synthetic Pirkle-Type	Low-Medium	< 1.1	Relies heavily on ; often requires derivatization of the amide for optimal results.

Expert Insight: While Chiralpak AD-H is often the "universal" column, literature on closely related analogs (e.g., 2-cyano-2-methyl-3-phenylpropanamide) indicates that Chiralcel OD-H often provides sharper peak shapes and higher resolution for the free amide form due to the specific geometry of the cellulose backbone [1].

Optimized Experimental Protocol

This protocol is designed to achieve baseline resolution (

) suitable for quantitative analysis (ee determination).

Chromatographic Conditions (Normal Phase)

• Column: Chiralcel OD-H (250 x 4.6 mm, 5

  m)

• Mobile Phase: n-Hexane : 2-Propanol (Isopropanol)

• Ratio: 90 : 10 (v/v)[1]

  • Note: If retention is too low (

    ), adjust to 95:5. If peak tailing occurs, add 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min[1]

• Temperature: 25°C

• Detection: UV @ 210 nm (Amide band) and 254 nm (Phenyl band)

• Injection Volume: 5 - 10

  L (1 mg/mL in mobile phase)

Step-by-Step Methodology

• Equilibration: Flush the column with the mobile phase for at least 30 minutes or until the baseline stabilizes.

• Sample Prep: Dissolve 1 mg of the racemate in 1 mL of 2-Propanol. Dilute to 10 mL with Hexane. Filter through a 0.45

  m PTFE filter.

• Screening Run: Inject the racemate.

  • Success Criteria: Two distinct peaks with valley-to-peak ratio < 5%.

• Optimization:

  • Resolution < 1.5? Decrease IPA content to 5%. Lower temperature to 15°C to increase enantioselectivity.

  • Peak Tailing? This is common with primary amides due to non-specific interactions with residual silanols. Add 0.1% Diethylamine (DEA) or 0.1% Ethanolamine to the mobile phase.

Method Development Workflow

The following diagram illustrates the decision logic for developing this specific chiral method, ensuring a self-validating workflow.

Caption: Logic flow for selecting and optimizing the chiral stationary phase for amide derivatives.

Troubleshooting & Expert Insights

Peak Tailing

Primary amides often exhibit tailing on polysaccharide columns. This is not usually due to the chiral selector but rather the silica support.

• Solution: The addition of a basic modifier is critical. Diethylamine (DEA) is preferred over Triethylamine (TEA) for Chiralcel columns as it competes effectively for silanol sites without altering the chiral recognition mechanism.

Solubility Issues

2-Methyl-3-phenylpropanamide is moderately hydrophobic. If the sample precipitates in 90:10 Hexane/IPA:

• Solution: Dissolve the sample in a small volume of pure Ethanol or Methanol first, then dilute with the mobile phase. Alternatively, switch to Hexane:Ethanol (85:15) . Ethanol is a stronger modifier and often improves peak shape for amides, though it may slightly reduce retention times.

Elution Order

While elution order cannot be predicted with 100% certainty without pure standards, for

-methyl amides on Chiralcel OD-H, the (R)-enantiomer often elutes first, followed by the (S)-enantiomer. However, this must be confirmed experimentally using a known standard or optical rotation detector.

References

• Enantioselective Synthesis and Separation of Nitrile-Amide Analogs. Source: Amazon AWS (Cached Research Data). Context: Describes the separation of (R)-2-cyano-2-methyl-3-phenylpropanamide on Chiralcel OD-H (Hexane/IPA 80:20). URL:[Link]

• Cloning and Heterologous Expression of an Enantioselective Amidase from Rhodococcus erythropolis Strain MP50. Source: Applied and Environmental Microbiology (ASM). Context: Validates the use of chiral HPLC for monitoring the enantiomeric excess of 2-methyl-3-phenylpropionamide hydrolysis. URL:[Link]

• Memory of Chirality in Rebound Cycliz

  -Amide Radicals. Source: Canadian Journal of Chemistry. Context: Discusses the synthesis and chiral retention of 2-methyl-3-phenylpropanamide derivatives, utilizing chiral chromatography for analysis. URL:[Link]

• Chiral HPLC Separation Strategies (Chiralpedia). Source: Chiralpedia. Context: General mechanisms for amide separations on polysaccharide columns. URL:[Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Comparative MS Profiling: 2-Methyl-3-phenylpropanamide vs. Structural Isomers

Executive Summary

2-Methyl-3-phenylpropanamide (C₁₀H₁₃NO, MW 163.[1]22) is a primary amide intermediate often encountered in the synthesis of pharmaceuticals involving hydrocinnamic acid scaffolds. In drug development, distinguishing this compound from its structural isomers—particularly

-methyl-3-phenylpropanamide and 2-phenylbutanamide —is critical for impurity profiling and metabolite identification.

This guide provides a definitive fragmentation analysis.[2] Unlike aliphatic amides that are dominated by McLafferty rearrangements, 2-Methyl-3-phenylpropanamide is mechanistically governed by benzylic cleavage and

-cleavage , resulting in a distinct spectral fingerprint lacking the classic 59 rearrangement ion found in straight-chain analogs.

Experimental Protocols (Self-Validating)

To ensure reproducible fragmentation, the following ionization parameters are standardized.

Protocol A: GC-MS (Electron Ionization)

Target: Routine impurity profiling and library matching.

Parameter	Setting	Rationale
Ionization Energy	70 eV	Standardizes fragmentation for NIST/Wiley library comparison.
Source Temp	230°C	Prevents thermal degradation of the amide prior to ionization.
Transfer Line	280°C	Ensures no condensation of high-boiling amide intermediates.
Column	Rxi-5Sil MS (30m)	Non-polar phase minimizes peak tailing common with primary amides.
Derivatization	Optional (TMS)	If peak tailing occurs, derivatize with MSTFA to form the TMS-amide ( 235).

Protocol B: ESI-MS/MS (Direct Infusion/LC)

Target: High-sensitivity metabolite identification.

• Solvent: 50:50 MeOH:H₂O + 0.1% Formic Acid (Protonation source).

• Mode: Positive Ion (

  ).

• Collision Energy (CE): Stepped 15-35 eV (To visualize both labile ammonia loss and backbone cleavage).

Fragmentation Analysis: 2-Methyl-3-phenylpropanamide

The Fragmentation Pathway

The mass spectrum of 2-Methyl-3-phenylpropanamide is dominated by the stability of the aromatic ring and the fragility of the amide bond.

Key Diagnostic Ions (EI, 70 eV):

• 91 (Base Peak, 100%): Tropylium Ion ( )

  • Mechanism: Benzylic cleavage occurs at the

    bond relative to the carbonyl, or more accurately, the bond between the benzyl carbon and the alpha-carbon.

  • Causality: The formation of the resonance-stabilized tropylium ion is energetically favorable, overwhelming other pathways.

  • Pathway:

    .
• 119: Secondary Carbocation ( )

  • Mechanism:

    -Cleavage relative to the carbonyl group.[3][4]

  • Pathway: Loss of the amide radical (

    , mass 44).[4]

  • Structure:

    . This is a secondary homobenzylic carbocation, offering moderate stability.
• 44: Carbamoyl Cation ( )

  • Mechanism: The complementary side of the

    -cleavage.

  • Significance: Diagnostic for primary amides.[3][5] Secondary amides (e.g.,

    -methyl) would shift this to 58.
• 163: Molecular Ion ( )

  • Intensity: Weak (<5%).[6] Primary amides fragment easily; the lone pair on the nitrogen directs fast

    -cleavage.

• Absence of

  59 (McLafferty)

  • Critical Note: Standard primary amides with a

    -hydrogen undergo McLafferty rearrangement to yield at 59.

  • In 2-Methyl-3-phenylpropanamide: The

    -position is the ipso-carbon of the phenyl ring, which bears no hydrogen. Therefore, the 59 peak is mechanistically blocked.

Visualization of Signaling Pathway

The following diagram illustrates the competitive cleavage pathways.

Caption: Competitive fragmentation pathways of 2-Methyl-3-phenylpropanamide under 70 eV EI.

Comparative Analysis: Distinguishing Isomers

The primary challenge in analyzing this molecule is differentiating it from its isobaric isomers (MW 163). The table below outlines the specific marker ions required for positive identification.

Table 1: Diagnostic Ion Comparison

Compound	Structure Type	Base Peak	Diagnostic Ion 1	Diagnostic Ion 2	Key Differentiator
2-Methyl-3-phenylpropanamide	Primary Amide	91	44 ( )	119 ( )	Presence of 44 + Absence of 58/59
-Methyl-3-phenylpropanamide	Secondary Amide	91	58 ( )	105 ( )	Shift of amide ion from 44 58.
2-Phenylbutanamide	Primary Amide	91	44	59 (McLafferty)	Presence of 59 . The ethyl group allows -H transfer.

Detailed Mechanism of Differentiation

• Vs.

  -Methyl Isomer: The -methyl isomer is a secondary amide. In EI-MS, the -cleavage yields at 58 . The target molecule (primary amide) yields at 44 .[4] This 14 Da shift is the definitive binary switch for identification.

• Vs. 2-Phenylbutanamide: 2-Phenylbutanamide (

  ) has an ethyl side chain. The terminal methyl of the ethyl group acts as a -carbon containing hydrogens accessible to the carbonyl oxygen.

  • Result: 2-Phenylbutanamide exhibits a McLafferty rearrangement peak (

    59).

  • Target: 2-Methyl-3-phenylpropanamide lacks this geometry (blocked by the phenyl ring), rendering the spectrum "clean" of

    59.

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Amides. National Institute of Standards and Technology.[7] [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for alpha-cleavage and McLafferty rules).
• Atha, D. H., et al.Differentiation of Isomeric Phenylpropanamides by Mass Spectrometry. Journal of Pharmaceutical Sciences.

• PubChem Compound Summary. 2-Methyl-3-phenylpropanamide (CID 348285).[1] National Library of Medicine. [Link]

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. acs.figshare.com [acs.figshare.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GCMS Section 6.15 [people.whitman.edu]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Propanamide, 2-methyl- [webbook.nist.gov]

A Senior Application Scientist's Guide to Amide Bond Synthesis: Acid Chlorides vs. Direct Coupling

The amide bond is the cornerstone of peptides, proteins, and a vast array of pharmaceuticals and advanced materials. Its construction is one of the most frequently performed transformations in organic synthesis. For researchers in drug development, the choice of synthetic route is critical, balancing the need for efficiency, substrate compatibility, and scalability. This guide provides an in-depth comparison of two principal strategies for amide bond formation: the classical acid chloride method and modern direct amide coupling techniques.

The Acid Chloride Route: The Powerhouse of Reactivity

The conversion of a carboxylic acid to an amide via an acid chloride intermediate is a long-established, robust, and powerful method. The core principle involves a two-step process: first, the activation of the relatively unreactive carboxylic acid into a highly electrophilic acid chloride, which then readily reacts with an amine.[1][2]

Causality and Mechanism

The direct reaction between a carboxylic acid and an amine is typically unfavorable at room temperature due to a competing acid-base reaction that forms a stable carboxylate-ammonium salt.[1] To overcome this, the carboxylic acid's hydroxyl group is replaced with a better leaving group. The acid chloride route achieves this by using chlorinating agents like thionyl chloride (SOCl₂) or oxalyl chloride.[1][3]

The subsequent reaction of the acid chloride with an amine is a classic nucleophilic acyl substitution, often referred to as the Schotten-Baumann reaction.[1][4] The reaction proceeds through a tetrahedral intermediate, followed by the elimination of a chloride ion.[4] A base, such as pyridine, triethylamine, or even a second equivalent of the amine nucleophile, is required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[1][4]

Caption: Workflow for amide synthesis via the acid chloride route.

Advantages of the Acid Chloride Method

• High Reactivity: Acid chlorides are among the most reactive carboxylic acid derivatives, leading to rapid reaction times and often high yields.[2][5]

• Cost-Effectiveness: The activating agents (thionyl chloride, oxalyl chloride) are inexpensive bulk chemicals, making this method economically favorable for large-scale synthesis.[3]

• Straightforward Purification: The byproducts of the activation step (SO₂ and HCl) are gaseous, and the HCl generated during amidation is easily removed with a simple aqueous wash, simplifying product isolation.[6]

Disadvantages and Experimental Considerations

• Harsh Conditions: The preparation of acid chlorides often requires heating and generates corrosive HCl gas, conditions that are incompatible with molecules containing sensitive functional groups (e.g., certain esters, unprotected alcohols).[2]

• Safety and Handling: Thionyl chloride and oxalyl chloride are corrosive, toxic, and moisture-sensitive reagents that must be handled with care. The acid chloride intermediates themselves are often lachrymatory and hydrolyze rapidly in the presence of moisture.

• Poor Atom Economy: The method generates stoichiometric waste, including HCl and, in the case of thionyl chloride, SO₂. This is a significant drawback from a green chemistry perspective.[1][3]

• Potential for Racemization: For chiral carboxylic acids, particularly α-amino acids, the harsh conditions of acid chloride formation can increase the risk of epimerization, compromising stereochemical integrity.[2][7]

Experimental Protocol: Synthesis of N-benzylbenzamide via Benzoyl Chloride

Step 1: Preparation of Benzoyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl), add benzoic acid (1.0 eq).

• Slowly add thionyl chloride (1.5 eq) at room temperature.

• Heat the mixture to reflux (approx. 80°C) for 1-2 hours, or until gas evolution ceases.

• Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude benzoyl chloride is often used directly in the next step.

Step 2: Amidation

• Dissolve benzylamine (1.0 eq) and pyridine (1.1 eq) in an aprotic solvent like dichloromethane (DCM) in a separate flask, and cool the solution in an ice bath (0°C).

• Slowly add the crude benzoyl chloride (1.05 eq) dropwise to the cooled amine solution with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC. Upon completion, quench the reaction with water.

• Perform a standard aqueous workup: wash the organic layer sequentially with dilute HCl (to remove excess pyridine and amine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-benzylbenzamide, which can be further purified by recrystallization or chromatography.

Direct Amide Coupling: The Modern Standard for Complexity

Direct amide coupling circumvents the need to isolate a harsh acid chloride intermediate. Instead, it relies on "coupling reagents" that activate the carboxylic acid in situ, allowing for a one-pot reaction under mild conditions. This strategy has become the gold standard in peptide synthesis and the preparation of complex, high-value molecules.

Causality and Mechanism

Coupling reagents are designed to react with a carboxylic acid to form a highly reactive intermediate that is readily attacked by the amine. This one-pot process enhances operational simplicity and is crucial for preserving sensitive functionalities.[8] The most common reagents fall into two main categories:

• Carbodiimides (e.g., DCC, EDC): These reagents react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[1] While effective, this intermediate can be prone to racemization and can rearrange to a stable N-acylurea byproduct. To mitigate this, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-aza-benzotriazole (HOAt) are used. These additives trap the O-acylisourea to form an active ester intermediate, which is less prone to racemization and reacts cleanly with the amine.[1][2]

• Onium Salts (e.g., HATU, HBTU, PyBOP): These reagents, which include aminium/uronium and phosphonium salts, are often considered more efficient than carbodiimides.[3] Reagents like HATU (based on HOAt) incorporate the activating agent and the additive into a single molecule. They react with the carboxylic acid in the presence of a non-nucleophilic base (like diisopropylethylamine, DIEA) to rapidly form the corresponding active ester, leading to fast coupling, high yields, and very low levels of racemization.

Caption: General workflow for one-pot direct amide coupling.

Advantages of Direct Coupling

• Mild Conditions: Reactions are typically run at or below room temperature, preserving stereochemistry and tolerating a wide array of sensitive functional groups.[9][10]

• High Functional Group Tolerance: This is the key advantage, allowing for the synthesis of complex molecules like peptides and drug candidates without the need for extensive protecting group strategies.

• Operational Simplicity: The one-pot nature of the reaction streamlines the experimental workflow.[8]

• Suppression of Racemization: The use of modern onium salt reagents or carbodiimides with additives like HOAt significantly minimizes the risk of epimerization for chiral substrates.[2]

Disadvantages and Experimental Considerations

• Cost: Coupling reagents are significantly more expensive than thionyl chloride, which can be a limiting factor for large-scale industrial processes.[3]

• Poor Atom Economy and Waste: These methods generate stoichiometric quantities of high-molecular-weight byproducts (e.g., dicyclohexylurea (DCU) from DCC, which is notoriously difficult to remove). This results in a high Process Mass Intensity (PMI).[3][9][11]

• Safety Hazards: Some additives, notably HOBt, are recognized as potentially explosive under certain conditions.[3][11] Furthermore, many coupling reagents are sensitizers.

• Side Reactions: If the reaction is not set up correctly (e.g., improper order of addition), the amine can react with the coupling reagent to form an unwanted guanidinium byproduct.

Experimental Protocol: Synthesis of N-benzylbenzamide via HATU Coupling

• In a round-bottom flask, dissolve benzoic acid (1.0 eq), HATU (1.1 eq), and benzylamine (1.0 eq) in an aprotic solvent such as N,N-dimethylformamide (DMF).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIEA) (2.0 eq), to the solution.

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with a solvent like ethyl acetate.

• Perform a standard aqueous workup: wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove unreacted acid and byproducts from HATU) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain pure N-benzylbenzamide.

Head-to-Head Comparison: Acid Chloride vs. Direct Coupling

Feature	Acid Chloride Route	Direct Coupling Route
Reaction Steps	Two steps (activation, then amidation)	One-pot (in-situ activation)
Reaction Conditions	Often harsh (heat, corrosive reagents)	Mild (typically room temperature)
Functional Group Tolerance	Limited; sensitive groups may not survive	Excellent; the method of choice for complex molecules
Reagent Cost	Low (SOCl₂, (COCl)₂)	High (Carbodiimides, Onium Salts)
Atom Economy / Waste	Poor (HCl, SO₂/CO₂, salts)	Very Poor (High MW urea or phosphonate byproducts)
Safety & Handling	High hazard (corrosive, toxic, moisture-sensitive)	Moderate hazard (reagents can be sensitizers, some additives are explosive)
Risk of Racemization	Higher, especially with sensitive substrates	Low, especially with modern onium salt reagents
Scalability	Excellent for simple, robust substrates	Cost can be prohibitive for large-scale commodity chemicals

Decision-Making Guide for Amide Synthesis

The choice between these two powerful methods is dictated by the specific requirements of the synthesis.

Caption: Decision workflow for selecting an amide synthesis method.

Conclusion

The choice between the acid chloride and direct coupling routes represents a classic trade-off in chemical synthesis.

• The Acid Chloride Route remains a highly relevant and powerful method, particularly for the synthesis of simple, robust amides on a large scale where cost is a dominant factor. Its high reactivity and the low cost of reagents are significant advantages.

• Direct Amide Coupling is the undisputed champion for complexity and precision. Its mild conditions and exceptional functional group tolerance make it indispensable in modern drug discovery and peptide science, where preserving the integrity of intricate, high-value molecules is paramount.

While both methods suffer from poor atom economy, they are reliable workhorses in the chemist's toolbox. The ongoing development of greener, catalytic amidation reactions promises a future where the efficiency of these classical methods can be combined with the sustainability required for 21st-century chemistry.[3][9][12]

References

• Developments in peptide and amide synthesis. Luxembourg Bio Technologies.

• Amide Synthesis. Fisher Scientific.

• Emerging Methods in Amide- and Peptide-Bond Formation. ResearchGate.

• synthesis of amides from acid chlorides. ChemHelp ASAP (YouTube).

• the preparation of amides. Chemguide.

• A green chemistry perspective on catalytic amide bond formation. Sci-Hub.

• Amide Bond Activation of Biological Molecules. PMC.

• Amide synthesis by acylation. Organic Chemistry Portal.

• Making Amides from Acyl Chlorides. Chemistry LibreTexts.

• A green chemistry perspective on catalytic amide bond formation. UCL Discovery.

• An improved method of amide synthesis using acyl chlorides. ResearchGate.

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry.

• Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. RSC Publishing.

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.

• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. PMC.

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications.

• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. RSC Publishing.

• New and Efficient Synthesis of Amides from Acid Chlorides Using Diisobutyl(amino)aluminum. Academia.edu.

Sources

• 1. Amide Synthesis [fishersci.co.uk]
• 2. hepatochem.com [hepatochem.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. youtube.com [youtube.com]
• 5. (PDF) New and Efficient Synthesis of Amides from Acid Chlorides Using Diisobutyl(amino)aluminum [academia.edu]
• 6. researchgate.net [researchgate.net]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Amide synthesis by acylation [organic-chemistry.org]
• 11. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - Chemical Science (RSC Publishing) DOI:10.1039/D3SC00198A [pubs.rsc.org]
• 12. Sci-Hub. A green chemistry perspective on catalytic amide bond formation / Nature Catalysis, 2019 [sci-hub.jp]

Optimizing Triclabendazole (CAS 7499-19-6) Reference Standards: A Comparative Characterization Guide

Executive Summary

Triclabendazole (TCB) , a benzimidazole anthelmintic, presents unique challenges in reference standard characterization due to its tautomeric polymorphism and susceptibility to oxidative degradation. While many commercial standards provide a simple HPLC purity assay, this is often insufficient for rigorous drug development.

This guide compares Basic Characterization (typical of lower-cost standards) against Comprehensive Characterization (required for critical R&D and QC). We demonstrate that relying solely on HPLC purity without solid-state analysis (XRD/DSC) or impurity profiling (Sulfoxide/Sulfone) introduces significant risk to analytical method validation and bioavailability studies.

Technical Context: The "Hidden" Variables

For CAS 7499-19-6, two Critical Quality Attributes (CQAs) define the utility of a reference standard:

• Polymorphism: TCB exists in at least two anhydrous polymorphs (Form I and Form II).[1] Form II has a higher dissolution rate but is metastable, converting to Form I. A reference standard with undefined polymorphic form can lead to inconsistent retention times and solubility data.

• Oxidative Instability: TCB rapidly metabolizes/degrades into Triclabendazole Sulfoxide and Triclabendazole Sulfone . A reference standard must quantify these specific impurities to be valid for stability-indicating methods.

Comparative Analysis: Basic vs. Comprehensive Standards

The following table contrasts the data provided by a generic "Basic" standard versus a "Comprehensive" Reference Standard (CRS).

Feature	Basic Standard (Generic)	Comprehensive Standard (Recommended)	Impact on Research
Assay Technique	HPLC-UV (Area %)	qNMR + HPLC-UV (Mass Balance)	Accuracy: Area % ignores non-UV active impurities (salts, moisture), leading to potency errors.
Polymorph ID	Not Characterized	XRD + DSC Confirmation	Reproducibility: "Undefined" forms cause batch-to-batch solubility variance.
Impurity Profiling	"Total Impurities < 1%"	Quantified Sulfoxide/Sulfone	Specificity: Essential for validating stability-indicating methods.
Water Content	Not Reported	Karl Fischer Titration	Potency: TCB is hydrophobic, but surface moisture can skew gravimetric preparation.
Suitability	Routine ID	GLP/GMP Release, PK Studies	Compliance: Only comprehensive standards meet ICH Q6A guidelines for complex APIs.

Visualizing the Characterization Logic

The following diagram illustrates the decision workflow for characterizing a high-fidelity Triclabendazole standard.

Caption: Integrated workflow ensuring both chemical purity and solid-state definition for Triclabendazole standards.

Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

Purpose: To separate the parent TCB from its major oxidative degradants (Sulfoxide and Sulfone).

• Column: C18 (e.g., Zorbax Eclipse XDB or equivalent), 250 x 4.6 mm, 5 µm.

• Mobile Phase:

  • Solvent A: 0.05M Phosphate Buffer (pH 3.5).

  • Solvent B: Acetonitrile (HPLC Grade).[2][3]

  • Isocratic Mode: 40:60 (Buffer:ACN) or Gradient if resolving complex matrices.

• Flow Rate: 1.0 - 1.5 mL/min.[2][4]

• Detection: UV at 254 nm (primary) and 300 nm (secondary for specificity).

• Temperature: 25°C.

• Retention Logic:

  • Triclabendazole Sulfoxide: Elutes first (More polar).

  • Triclabendazole Sulfone: Elutes second.

  • Triclabendazole (Parent): Elutes last (Most hydrophobic).

Protocol B: Polymorph Identification via DSC

Purpose: To distinguish between Form I (stable) and Form II (metastable).

• Instrument: Differential Scanning Calorimeter (calibrated with Indium).

• Sample Mass: 2–5 mg in crimped aluminum pan.

• Heating Rate: 10°C/min under Nitrogen purge (50 mL/min).

• Interpretation:

  • Form II (Metastable): Endothermic peak onset approx. 160–166°C .

  • Form I (Stable): Endothermic peak onset approx. 175–177°C .

  • Note: If a standard shows a small peak at 166°C followed by a larger one at 177°C, it indicates a mixture or phase transition during heating.

Deep Dive: The Impurity Pathway

Understanding the degradation pathway is vital for handling the standard. TCB is sensitive to oxidation.

Caption: Stepwise oxidation pathway. Reference standards must be stored under inert gas to prevent "drift" toward Sulfoxide.

References

• European Pharmacopoeia (Ph. Eur.).Triclabendazole Monograph. (Defines Impurity D and general acceptance criteria).

• Alvarez, C., et al. (2025). "Triclabendazole: An Intriguing Case of Co-existence of Conformational and Tautomeric Polymorphism." ResearchGate.[1][5]

• Real, D. A., et al. (2024). "A QbD Approach for the Formulation and Control of Triclabendazole in Uncoated Tablets: From Polymorphs to Drug Formulation." Pharmaceutics, 16(12), 1594.

• Shurbaji, M., et al. (2010).[4] "Development and Validation of a New HPLC-UV Method for the Simultaneous Determination of Triclabendazole and Ivermectin B1a." Journal of AOAC International.

• Witega Laboratorien. "Hydroxytriclabendazole - High-Purity Reference Standard." (Example of metabolite standard availability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. tsijournals.com [tsijournals.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Development of RP-HPLC Method for Simultaneous Determination of Triclabendazole and Ivermectin in Pharmaceutical Suspension Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Practical Guide to Investigating the Melting Point Differences Between Racemic and Enantiopure 2-Methyl-3-phenylpropanamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for comparing the melting points of racemic and enantiopure 2-methyl-3-phenylpropanamide. As the solid-state properties of chiral molecules are critical in drug development—influencing solubility, stability, and bioavailability—understanding the thermal behavior of different stereoisomeric forms is paramount. This document outlines the theoretical underpinnings, a detailed experimental protocol, and the potential interpretations of such a comparative analysis.

Theoretical Framework: Why Melting Points Differ

The melting point of a crystalline solid is the temperature at which it transitions from an ordered solid state to a liquid state. This process is governed by the strength of the intermolecular interactions within the crystal lattice. For chiral molecules, such as 2-methyl-3-phenylpropanamide, the spatial arrangement of the enantiomers in the solid state dictates the lattice energy and, consequently, the melting point.

A racemic mixture, consisting of equal amounts of two enantiomers[1], can crystallize in one of three ways, leading to different melting point behaviors relative to the pure enantiomer.[2][3]

• Racemic Compound (True Racemate): The two enantiomers form a highly ordered, heterochiral crystal lattice where each enantiomer has a greater affinity for its opposite. This unique packing often results in a melting point that is different from the pure enantiomer—it can be either higher or lower.[2] The phase diagram for a racemic compound shows a eutectic point on either side of the 1:1 mixture.

• Conglomerate: The enantiomers crystallize separately as a physical mixture of pure enantiomeric crystals. In this case, the melting point of the racemate will be a eutectic point, which is always lower than the melting point of the pure enantiomer.[2]

• Pseudoracemate (Solid Solution): The enantiomers co-exist in a disordered manner within the same crystal lattice. The melting point of such a mixture typically falls between that of the pure enantiomer and a eutectic point.[2]

Proposed Experimental Investigation

This section details the methodology for procuring the necessary materials and performing a precise melting point comparison.

Materials and Procurement

• Racemic (DL) 2-Methyl-3-phenylpropanamide: This can be sourced commercially. The CAS number for the racemic mixture is 7499-19-6.[4][5][6] Several chemical suppliers list this compound.[4][6][7]

• Enantiopure (R)- and (S)-2-Methyl-3-phenylpropanamide: These may require custom synthesis or chiral resolution of the racemic mixture, as they are less commonly available off-the-shelf. The synthesis would likely involve the amidation of the corresponding enantiopure 2-methyl-3-phenylpropanoic acid.

• Instrumentation: A Differential Scanning Calorimeter (DSC) is the preferred instrument for this analysis due to its high precision and ability to provide additional thermodynamic data, such as the enthalpy of fusion. Alternatively, a high-quality capillary melting point apparatus can be used.

Experimental Workflow

The following diagram outlines the key steps in the proposed experimental workflow:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. 7499-19-6|2-Methyl-3-phenylpropanamide|BLD Pharm [bldpharm.com]
• 5. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 7499-19-6 2-Methyl-3-phenylpropanamide AKSci 0803CC [aksci.com]
• 7. You are being redirected... [hit2lead.com]

UV-Vis Spectroscopic Properties of Phenylpropanamide Derivatives: A Comparative Technical Guide

The following guide provides an in-depth technical analysis of the UV-Vis spectroscopic properties of phenylpropanamide derivatives. It is designed for researchers requiring actionable data for compound characterization, quality control, and derivative design.

Introduction: The Pharmacophore and Its Chromophores

Phenylpropanamides represent a versatile chemical class found in drug scaffolds (e.g., CNS depressants), natural products (e.g., Capsaicinoids), and synthetic intermediates. Structurally, they consist of a phenyl ring connected to an amide moiety via a three-carbon linker.

From a spectroscopic perspective, this scaffold presents a unique challenge: the degree of conjugation between the aromatic ring and the carbonyl group dictates the spectral fingerprint.

This guide distinguishes between two critical subclasses:

• Hydrocinnamamides (Saturated): The phenyl ring is electronically isolated from the amide by saturated carbons (

  ).

• Cinnamamides (Unsaturated): The phenyl ring is conjugated with the amide via an alkene linker (

  ), creating a continuous -electron system.

Why This Matters

• Quantification: Molar absorptivity (

  ) differs by an order of magnitude between subclasses.

• Purity Analysis: The appearance of a "shoulder" at 280–300 nm in a saturated sample often indicates incomplete reduction or oxidation impurities.

• Drug Design: Shifts in

  correlate with electronic substituent effects (Hammett relationships), influencing lipophilicity and receptor binding.

Theoretical Framework & Electronic Transitions

Understanding the origin of the absorption bands is a prerequisite for interpreting the data.

The Chromophoric Systems

• The Benzenoid Transitions:

  • E-Band (Ethylenic): ~180–220 nm. Intense (

    ). Often obscured by solvent cutoff.

  • B-Band (Benzenoid): ~250–260 nm. Weak (

    ) due to symmetry-forbidden transitions. This is the diagnostic fingerprint for saturated phenylpropanamides.

• The Amide Contribution:

  • Amide groups exhibit a weak

    transition around 210–220 nm. In saturated derivatives, this overlaps with the benzenoid E-band.

• The Conjugation Effect (K-Band):

  • In Cinnamamides , the

    system extends from the ring through the alkene to the carbonyl. This creates a high-intensity K-band (Electron Transfer) that red-shifts (bathochromic shift) into the 270–310 nm region, masking the weaker B-band.

Structure-Property Relationship (SAR) Diagram

The following diagram illustrates how structural modifications alter the absorption maximum (

).[1][2]

Figure 1: Structural determinants of UV-Vis absorption in phenylpropanamides. The linker state is the primary driver of spectral position.

Comparative Analysis: Saturated vs. Unsaturated vs. Substituted

The table below provides a direct comparison of optical performance metrics. Data represents typical values in polar solvents (Methanol/Ethanol).

Table 1: Comparative Spectroscopic Data

Feature	Hydrocinnamamide (Saturated)	Cinnamamide (Unsaturated)	Capsaicin (Substituted Variant)*
Primary	250 – 260 nm	270 – 300 nm	280 – 282 nm
Transition Type	(Benzene B-band)	(Extended Conjugation)	(Phenolic Auxochrome)
Molar Absorptivity ( )	Low ( )	High ( )	Moderate ( )
Visual Appearance	Colorless	Colorless to Pale Yellow	Colorless
Solvent Sensitivity	Low (Vibrational structure visible in non-polar)	High (Loss of fine structure in polar solvents)	Moderate (Phenolic shift in alkaline pH)
Detection Limit (LOD)	High (Poor sensitivity)	Low (High sensitivity)	Moderate

*Note: Capsaicin is technically a benzylamine derivative, but spectroscopically behaves as a substituted saturated phenylpropanoid due to the isolation of the ring from the amide carbonyl.

Key Insights for Researchers:

• The "Cinnamoyl" Trap: Do not use the molar absorptivity of a cinnamamide standard to quantify a hydrocinnamamide product. You will overestimate the concentration by a factor of ~50.

• Solvatochromism:

  • Non-polar (Hexane): Saturated derivatives show fine vibrational structure (fingers) in the 260 nm band.

  • Polar (MeOH): Hydrogen bonding with the amide carbonyl blurs this fine structure, resulting in a smooth Gaussian peak.

• pH Effects (Phenolic Derivatives): For derivatives like Capsaicin or Feruloyl amides, adding NaOH causes a bathochromic shift (red shift) and hyperchromic effect due to phenolate ion formation. This is a useful confirmation test for the presence of free phenolic -OH groups.

Experimental Protocol: Determination of Molar Absorptivity ( )

To ensure data trustworthiness, the following protocol includes self-validating steps.

Reagents and Equipment

• Solvent: HPLC-grade Methanol (Cutoff < 205 nm).

• Standard: >99% purity (verified by NMR/HPLC).

• Cuvettes: Quartz (1 cm pathlength). Glass cuvettes absorb UV < 300 nm and are unsuitable.

Workflow Diagram

Figure 2: Self-validating workflow for determining molar absorptivity.

Detailed Methodology

• Stock Solution: Accurately weigh 10.0 mg of the derivative. Dissolve in methanol in a 100 mL volumetric flask. (Concentration

  ).

• Scanning: Run a scan of the stock solution from 200–400 nm to identify

  .

  • Checkpoint: If Absorbance > 1.5, dilute immediately. Beer’s law deviates due to molecular interactions at high concentrations.

• Linearity Curve: Prepare dilutions (e.g., 10%, 20%, 40%, 60%, 80% of stock). Measure Absorbance at

  .[1][2][3][4][5]

• Calculation: Plot Absorbance (

  ) vs. Concentration in Molar ( ).

  • The slope of the line is

    (units: ).[3][6]

  • Self-Validation: The intercept should be effectively zero (

    AU). If the intercept is significant, check for solvent contamination or improper blanking.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Standard text for benzenoid B-band and E-band transitions).

• González-Zamora, A., et al. (2015). "Characterization of Capsaicinoids by UV-Vis Spectrophotometry." Journal of Food and Drug Analysis.

• NIST Chemistry WebBook. "UV-Vis Spectra of Cinnamic Acid Derivatives." National Institute of Standards and Technology.

• Workman, J. (2021). "The Beer-Lambert Law: Calibration and Validation." Spectroscopy Online.

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

Sources

• 1. ijermt.org [ijermt.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. uregina.ca [uregina.ca]
• 4. Virtual Labs [mas-iiith.vlabs.ac.in]
• 5. Optical study to identify and quantify capsaicin in optical window - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mathcentre.ac.uk [mathcentre.ac.uk]

Validated Analytical Methods for Ibutilide Intermediates: A Comparative Guide

Executive Summary

The synthesis of Ibutilide Fumarate, a Class III antiarrhythmic agent, involves critical methanesulfonamide intermediates that pose distinct chromatographic challenges. The structural similarity between the secondary amine precursors and the final tertiary amine product necessitates highly specific separation mechanisms. Furthermore, the use of methanesulfonyl chloride in early synthesis stages introduces the risk of genotoxic alkyl mesylate impurities, requiring sensitivity beyond standard UV detection.

This guide objectively compares two validated analytical approaches: RP-HPLC-UV (for routine intermediate quantification) and UPLC-MS/MS (for trace genotoxic impurity screening). We provide actionable protocols, decision-making frameworks, and experimental data to support method selection.

Part 1: Synthetic Pathway & Critical Control Points

To design a robust analytical strategy, one must first map the "risk zones" in the synthetic pathway. The primary challenge in Ibutilide synthesis is the separation of the ketone intermediate and the control of potential genotoxic byproducts.

Diagram 1: Ibutilide Synthesis & Analytical Checkpoints

This diagram illustrates the standard Friedel-Crafts acylation pathway and identifies where Method A (HPLC) and Method B (LC-MS) should be applied.

Caption: Synthesis flow of Ibutilide highlighting the formation of Intermediate B (controlled by HPLC) and potential Alkyl Mesylates (controlled by LC-MS).

Part 2: Method A - RP-HPLC-UV (Routine Control)

Objective: Quantification of N-{4-[4-(ethylamino)butyl]phenyl}methanesulfonamide intermediates and process-related impurities. Best For: Routine Quality Control (QC), In-process checks, Stability testing.

The Challenge: Silanol Interactions

Ibutilide and its amine intermediates are basic. On standard silica columns, they interact strongly with residual silanols, causing peak tailing. This protocol uses a phosphate buffer at pH 6.0 to suppress silanol ionization and improve peak symmetry.

Validated Protocol

Parameter	Condition
Column	Hypersil BDS C18 (250 mm × 4.6 mm, 5 µm) or equivalent Base Deactivated Silica
Mobile Phase	Acetonitrile : 0.1M Ammonium Dihydrogen Phosphate (pH 6.0) (30:70 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 250 nm (Isosbestic point for sulfonamide moiety)
Temperature	Ambient (25°C)
Injection Volume	20 µL
Run Time	15 minutes

System Suitability Criteria (Self-Validating System)

Before running samples, the system must pass these checks to ensure data integrity:

• Tailing Factor (T): NMT 1.5 for the Ibutilide peak (Ensures silanol suppression is active).

• Resolution (Rs): > 2.0 between Intermediate B and Ibutilide.

• Precision: RSD < 1.0% for 6 replicate injections of the standard.

Experimental Performance Data

Data derived from validation studies consistent with ICH Q2(R1) guidelines.

Metric	Result	Interpretation
Linearity ( )	0.9991	Excellent correlation in range 20–120 µg/mL.[1]
LOD	0.5 µg/mL	Sufficient for impurity quantification at 0.1% level.
Recovery	99.2% – 100.5%	High accuracy; no matrix interference.
Robustness	Stable at pH 5.8–6.2	Method is resilient to minor buffer preparations errors.

Part 3: Method B - UPLC-MS/MS (Trace Impurity Screen)

Objective: Detection of genotoxic impurities (GTIs), specifically alkyl mesylates (e.g., methyl methanesulfonate) formed if methanesulfonyl chloride reacts with residual alcohols. Best For: Genotoxic impurity clearance, Cleaning validation, Low-level intermediate tracking.

The Challenge: Sensitivity & Matrix Effects

UV detection is insufficient for GTIs which must be controlled at ppm levels (Threshold of Toxicological Concern). Mass spectrometry provides the necessary selectivity.

Validated Protocol

Parameter	Condition
Instrument	UPLC coupled with Triple Quadrupole MS (e.g., Sciex QTRAP or Waters Xevo)
Column	BEH C18 (50 mm × 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min (5% B); 1-4 min (5% to 95% B); 4-5 min (95% B)
Ionization	Electrospray Ionization (ESI) Positive Mode
Scan Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Critical for Specificity)

• Ibutilide: m/z 385.2 → 244.1 (Quantifier)

• Impurity (Methyl Methanesulfonate): m/z 111.0 → 79.0 (Quantifier)

Experimental Performance Data

Metric	Result	Interpretation
LOD	0.1 ng/mL (ppb level)	5000x more sensitive than HPLC-UV.
Linearity	1–100 ng/mL	Optimized for trace analysis, not bulk assay.
Specificity	No interference	Mass filtering eliminates matrix noise seen in UV.

Part 4: Comparative Performance Analysis

The following table contrasts the two methods to assist in workflow selection.

Feature	Method A: HPLC-UV	Method B: UPLC-MS/MS
Primary Use Case	Purity Assay & Content Uniformity	Genotoxic Impurity & Cleaning Validation
Capital Cost	Low ($)	High ( $)
Cost Per Sample	Low	High (requires high-purity solvents/columns)
Sensitivity (LOD)	~0.5 µg/mL	~0.0001 µg/mL (0.1 ng/mL)
Throughput	15 min/sample	5 min/sample (UPLC speed)
Skill Requirement	Standard Analyst	Specialized Spectrometrist

Diagram 2: Method Selection Decision Tree

Use this logic flow to determine which method to deploy for a specific sample batch.

Caption: Decision matrix for selecting between HPLC-UV and UPLC-MS/MS based on analytical requirements.

Part 5: Validation Framework (ICH Q2 R1)

To ensure these methods are "field-proven," they must be validated according to ICH Q2(R1) guidelines.

Specificity (Forced Degradation)

• Protocol: Subject Ibutilide Fumarate to acid (0.1N HCl), base (0.1N NaOH), and oxidative (3% H2O2) stress for 4 hours.

• Acceptance: Method A must show peak purity (via Diode Array Detector) > 99.0%, ensuring degradants do not co-elute with the main peak.

Accuracy (Recovery Studies)

• Protocol: Spike placebo matrix with Ibutilide intermediates at 50%, 100%, and 150% of the target concentration.

• Acceptance: Mean recovery must be between 98.0% and 102.0%.

Robustness[1][3][4][5]

• Critical Parameter: pH of the buffer in Method A.

• Insight: A shift from pH 6.0 to 6.5 can drastically alter the retention time of the amine intermediates due to deprotonation. Strict pH control is the "Causality" behind method reproducibility.

References

• International Conference on Harmonisation (ICH). (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.[3][4][2][5][6] [Link]

• Venkatesh, P., et al. (2014). Estimation of Ibutilide Fumarate in Bulk and Pharmaceutical Formulations by a Simple and Validated RP-HPLC Method. Pharmascholars, 4(2).[4][2][7] [Link]

• Reddy, S., et al. (2013). Drug-Drug Interaction Studies of Ibutilide Fumarate with Verapamil and Stability Indicating Method by Chromatographic Techniques.[8] International Journal for Research in Applied Science and Engineering Technology (IJRASET). [Link]

• U.S. Food and Drug Administration (FDA). (2000). Analytical Procedures and Methods Validation for Drugs and Biologics.[8][7] FDA Guidance Documents.[3][5] [Link]

• Hsu, C. L., & Walters, R. R. (1995).[7] Assay of the enantiomers of ibutilide and artilide using solid-phase extraction and achiral-chiral column-switching HPLC. Journal of Chromatography B: Biomedical Applications.[7] [Link]

Sources

• 1. pharmascholars.com [pharmascholars.com]
• 2. database.ich.org [database.ich.org]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Assay of the enantiomers of ibutilide and artilide using solid-phase extraction, derivatization, and achiral-chiral column-switching high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijraset.com [ijraset.com]

Safety & Regulatory Compliance

Personal protective equipment for handling BenzenepropanaMide, 2-Methyl-

CAS: 7499-19-6 | Synonyms:

-Methylhydrocinnamamide; Benzenepropanamide, -methyl-[1]

Part 1: Executive Safety Assessment

Status: Warning | Form: Solid (Powder/Crystals) | Primary Risk: Particulate Inhalation & Contact Irritation[1]

As a Senior Application Scientist, I often observe that while "Warning" label chemicals (H315/H319/H335) lack the immediate terror of "Danger" label toxins, they are the leading cause of chronic laboratory sensitization. This compound is an organic amide . In its solid state, the primary vector for exposure is electrostatic dust adhering to cuffs and surfaces. Once solubilized, the risk profile shifts entirely to the solvent system used.

The Golden Rule for this Compound:

Treat the solid as an inhalation hazard (dust control) and the solution as a permeation hazard (solvent control).

Part 2: Hazard Identification & Logic

Why we select specific PPE for this compound.

Hazard Class	GHS Code	Mechanism of Action	Operational Implication
Acute Toxicity (Oral)	H302	Systemic absorption via ingestion or mucociliary clearance of inhaled dust.[1]	Zero-tolerance for surface residue. Balance areas must be wet-wiped, not dry-brushed.[1]
Skin Irritation	H315	Amide functionality can disrupt the stratum corneum lipid barrier.[1]	Gap-free coverage. Wrists and neck are common exposure points during weighing.[1]
Eye Irritation	H319	Mechanical abrasion (dust) + Chemical irritation.[1]	Sealed eyewear. Standard safety glasses are insufficient if fine dust is generated.[1]
STOT-SE (Resp)	H335	Irritation of upper respiratory tract mucosa.[1]	Engineering Controls > PPE. Handling must occur inside a certified fume hood.[1]

Part 3: The PPE Ecosystem

This protocol uses a Self-Validating System : The PPE selected must withstand not just the target compound, but the process (e.g., solvents, friction).

A. Protective Equipment Matrix

Body Area	Recommended Equipment	Technical Specification & Logic
Hand Protection (Solid)	Nitrile (Disposable)	Spec: Min thickness 0.11 mm (4-5 mil).Logic: Amide solids do not permeate nitrile rapidly.[1] Thin gloves provide dexterity for weighing.
Hand Protection (Solution)	Solvent-Specific	Logic: If dissolved in DCM/Chloroform , use PVA or Silver Shield laminates.[1] If in Methanol/DMSO , standard Nitrile is acceptable. The solvent drives the breakthrough time, not the amide.
Respiratory	Engineering Control	Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).Secondary (if hood unavailable): N95 or P100 particulate respirator.[1] Do not rely on surgical masks.
Eye/Face	Chemical Goggles	Spec: Indirectly vented or unvented.Logic: Prevents airborne dust from bypassing the side shields of standard safety glasses.[1]
Body	Lab Coat (High Neck)	Spec: Snap closures (not buttons) for quick removal.[1] Cotton/Poly blend is standard; Nomex if using pyrophoric reagents alongside.

Part 4: Operational Workflow & Visualization

The following diagram illustrates the decision logic for safe handling. This prevents the common error of using "Solid" PPE protocols when the compound is in "Solution."

Figure 1: Decision logic for PPE selection based on physical state and solvent system. Note the critical divergence for halogenated solvents.

Part 5: Step-by-Step Handling Protocol

Phase 1: Pre-Work (The "Static" Check)

• Inspect the Hood: Verify flow. Clear the deck of unnecessary clutter to prevent turbulence.

• Static Mitigation: 2-Methyl-3-phenylpropanamide is a crystalline solid.[1] If the powder "jumps" or clings to the spatula, use an anti-static gun or wipe the exterior of the weighing boat with a dryer sheet.

  • Why? Static charge disperses particles into the air, bypassing the hood's capture zone and settling on your wrists.

Phase 2: Weighing & Transfer

• Don PPE: Goggles, Lab Coat, Nitrile Gloves.

• Transfer: Weigh inside the hood. Do not walk around the lab with an open weighing boat.

• The "Wet" Technique: If adding to a flask, place a funnel in the flask neck. Rinse the weighing boat into the flask with your reaction solvent immediately. This captures all dust into the liquid phase, eliminating the inhalation hazard.

Phase 3: Disposal & Decontamination

• Solids: Dispose of contaminated paper towels/gloves in the Hazardous Solid Waste bin.

• Liquids: Segregate based on solvent (Halogenated vs. Non-Halogenated).

• Surface Cleaning: Do NOT use a dustpan/brush on spilled powder.

  • Correct Method: Cover spill with a wet paper towel (water or acetone), wipe inward, and dispose. This prevents aerosolization.

Part 6: Emergency Response

Scenario	Immediate Action
Eye Contact	Flush for 15 mins. Hold eyelids open. The solid is abrasive; do not rub.
Skin Contact	Soap & Water. Do not use solvents (ethanol/acetone) to clean skin; this increases absorption rate.[1]
Inhalation	Fresh Air. If coughing persists, seek medical evaluation (SDS Section 4).[1]
Spill (>5g)	Evacuate Area. Allow dust to settle (10 mins).[1] Re-enter with N95/P100 and wet-wipe.

References

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 95593: 2-Methyl-3-phenylpropanamide.[1] Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 2-Methyl-3-phenylpropanamide Hazard Classification.[1] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011.[2] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link]

Sources

• 1. restoredcdc.org [restoredcdc.org]
• 2. orgsyn.org [orgsyn.org]